(-)-xestospongin C

Core Science & Biosynthesis

(-)-Xestospongin C: A Technical Guide to its Discovery, Isolation, and Mechanism of Action

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of (-)-xestospongin C, a potent and selective antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R). It covers the initial discovery, detailed protocols for its isolation from marine sponges, key quantitative data, and its mechanism of action within intracellular signaling pathways.

Discovery and Source Organism

(-)-Xestospongin C belongs to a class of macrocyclic bis-1-oxaquinolizidine alkaloids first isolated in 1984 by Nakagawa and collaborators from the Australian marine sponge Xestospongia exigua (now also known as Neopetrosia exigua)[1]. The xestospongins, including variants A, C, and D, were identified as potent vasodilatory compounds[1]. Subsequent research highlighted (-)-xestospongin C as a powerful, membrane-permeable blocker of IP3-mediated calcium (Ca²⁺) release from the endoplasmic reticulum[2][3][4]. These compounds have been isolated from various sponges of the Xestospongia genus, including species found in Australian and Okinawan waters[2][3][5]. Its unique ability to inhibit the IP3R without competing at the IP3 binding site has made it an invaluable tool for studying the complexities of intracellular Ca²⁺ signaling[2].

Experimental Protocols for Isolation and Purification

The following protocols are generalized from standard methodologies for the isolation of marine natural products, including xestospongins[6].

2.1. Collection and Preparation of Sponge Material

• Collection: Specimens of the marine sponge (Xestospongia sp.) are collected, typically via scuba diving. The collected material is frozen immediately to preserve the chemical integrity of its metabolites.

• Preparation: The frozen sponge tissue is cut into smaller pieces and then lyophilized (freeze-dried) to remove water, yielding a dry, brittle material. This material is then minced or ground into a coarse powder to maximize the surface area for extraction.

2.2. Crude Solvent Extraction

• The powdered sponge material is exhaustively extracted at room temperature using a polar organic solvent system, most commonly a 1:1 mixture of dichloromethane (B109758) (CH₂Cl₂) and methanol (B129727) (MeOH)[6].

• The extraction is typically repeated three to five times with fresh solvent to ensure a comprehensive recovery of secondary metabolites.

• The solvent portions from all extractions are combined and concentrated under reduced pressure using a rotary evaporator to yield a dark, viscous crude extract.

2.3. Solvent Partitioning

• To separate compounds based on polarity, the crude extract is subjected to liquid-liquid partitioning[6].

• A common scheme involves dissolving the crude extract in a methanol/water mixture and sequentially partitioning it against immiscible solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and butanol.

• Bioassay-guided fractionation or Thin-Layer Chromatography (TLC) is used to identify the fraction containing the target xestospongin compounds.

2.4. Chromatographic Purification

• Column Chromatography: The bioactive fraction is further purified using multiple rounds of column chromatography. Silica gel is a common stationary phase, with a gradient of solvents (e.g., from hexane (B92381) to ethyl acetate to methanol) used as the mobile phase to separate the constituent compounds[6].

• High-Performance Liquid Chromatography (HPLC): Final purification to isolate (-)-xestospongin C to a high degree of purity is achieved using reversed-phase HPLC (RP-HPLC) with a C18 column. The mobile phase typically consists of an isocratic or gradient mixture of acetonitrile (B52724) and water or methanol and water[6]. Fractions are collected and monitored by UV detection, and those containing the pure compound are pooled and concentrated.

2.5. Structural Elucidation

• The definitive structure of the isolated (-)-xestospongin C is confirmed using a combination of spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, and 2D-NMR experiments) and Mass Spectrometry (MS).

Visualization of the Isolation Workflow

The following diagram illustrates the generalized experimental workflow for the isolation and purification of (-)-xestospongin C.

A generalized workflow for the isolation of (-)-xestospongin C.

Physicochemical and Biological Data

The key quantitative parameters for (-)-xestospongin C are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂₈H₅₀N₂O₂
Molecular Weight	446.71 g/mol	[7]
Appearance	Amorphous solid	[6]
Purity	>90% (Commercially available)	[7][8]
Solubility	Soluble in DMSO, ethanol, methanol, chloroform	[5][6][8]
IC₅₀ (IP₃ Receptor)	~350 - 358 nM	[2][5][7][8][9][10]
Selectivity	~30-fold more selective for IP₃R over the ryanodine (B192298) receptor (RyR)	[3][5][7]
CAS Number	88903-69-9	[7][8]

Mechanism of Action and Signaling Pathway

(-)-Xestospongin C is a highly selective inhibitor of the inositol 1,4,5-trisphosphate receptor (IP3R), an intracellular ligand-gated Ca²⁺ channel located on the membrane of the endoplasmic reticulum (ER)[2][5].

The canonical IP₃ signaling pathway proceeds as follows:

• An extracellular agonist (e.g., hormone, neurotransmitter) binds to a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK) on the plasma membrane.

• This activation stimulates the enzyme phospholipase C (PLC).

• PLC hydrolyzes the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃).

• IP₃, being water-soluble, diffuses through the cytosol and binds to the IP3R on the ER membrane.

• This binding event opens the IP3R channel, causing the rapid release of stored Ca²⁺ from the ER lumen into the cytosol.

• The resulting transient increase in cytosolic Ca²⁺ concentration triggers a wide range of cellular processes, including muscle contraction, gene transcription, and cell proliferation.

(-)-Xestospongin C exerts its inhibitory effect by acting directly on the IP3R protein complex, thereby blocking the channel and preventing the release of Ca²⁺[4]. A key feature of its mechanism is that it does not compete with IP₃ for its binding site, suggesting an allosteric or channel-plugging mode of action[2]. Some studies also indicate that it may inhibit the sarcoplasmic/endoplasmic reticulum Ca²⁺ ATPase (SERCA) pump, which would affect the refilling of ER Ca²⁺ stores[9][11].

Visualization of the IP₃ Signaling Pathway

The following diagram illustrates the IP₃ signaling cascade and highlights the point of inhibition by (-)-xestospongin C.

Inhibition of the IP₃ receptor by (-)-xestospongin C.

References

• 1. researchgate.net [researchgate.net]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 8. Enzo Life Sciences Xestospongin C (50µg). CAS: 88903-69-9, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-Xestospongin C: A Technical Guide to its Mechanism of Action on IP3 Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine alkaloid originally isolated from the marine sponge Xestospongia sp., has emerged as a pivotal pharmacological tool for the investigation of intracellular calcium (Ca²⁺) signaling pathways. It is widely recognized as a potent, cell-permeable, and reversible antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R). This technical guide provides an in-depth analysis of the core mechanism of action of (-)-xestospongin C on IP₃ receptors, presenting key quantitative data, detailed experimental methodologies, and visual representations of the underlying signaling and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals working in the field of intracellular signaling and pharmacology.

Core Mechanism of Action: Antagonism of the IP₃ Receptor

The primary and most well-characterized mechanism of action of (-)-xestospongin C is the inhibition of the inositol 1,4,5-trisphosphate receptor (IP₃R). The IP₃R is a ligand-gated Ca²⁺ channel predominantly located on the membrane of the endoplasmic reticulum (ER) and sarcoplasmic reticulum (SR). The canonical activation of this receptor involves the binding of its endogenous ligand, inositol 1,4,5-trisphosphate (IP₃), which is generated following the activation of phospholipase C (PLC) by various cell surface receptors. Upon IP₃ binding, the IP₃R undergoes a conformational change, opening its channel and allowing the rapid efflux of stored Ca²⁺ from the ER/SR into the cytosol. This elevation in cytosolic Ca²⁺ concentration acts as a crucial second messenger, orchestrating a multitude of cellular processes.

(-)-Xestospongin C functions as a potent antagonist of this process.[1] It effectively blocks the IP₃R channel, thereby preventing IP₃-mediated Ca²⁺ release.[2][3] A key aspect of its mechanism is that it appears to inhibit the receptor without directly competing with IP₃ for its binding site, suggesting a non-competitive or allosteric mode of inhibition.[3] However, it is important to note that some studies have suggested a direct inhibition of IP₃ binding.[4][5]

This inhibitory action is reported to be reversible and demonstrates a notable selectivity for the IP₃R over the ryanodine (B192298) receptor (RyR), another major intracellular Ca²⁺ release channel, with a selectivity of approximately 30-fold.[6]

Signaling Pathway and Point of Inhibition

The following diagram illustrates the canonical IP₃ signaling pathway and the specific point at which (-)-xestospongin C exerts its inhibitory effect.

Caption: The IP₃ signaling pathway and the inhibitory action of (-)-xestospongin C.

Quantitative Data

The following table summarizes the key quantitative parameters associated with the inhibitory activity of (-)-xestospongin C on IP₃ receptors.

Parameter	Value	Cell/Tissue Type	Comments	Reference(s)
IC₅₀ (IP₃R Inhibition)	350 nM	Not specified	Potent, selective, and reversible IP₃ receptor antagonist.
IC₅₀ (IP₃R Inhibition)	358 nM	Rabbit Cerebellar Microsomes	Blocks IP₃-induced Ca²⁺ release.	[1][3]
Concentration for Inhibition in Intact Cells	3 - 10 µM	RBL-2H3 Mast Cells	Inhibited antigen-induced increase in cytosolic Ca²⁺ and degranulation.	[2][7]
Concentration for Inhibition in Permeabilized Cells	3 - 10 µM	RBL-2H3 Mast Cells (β-escin permeabilized)	Inhibited exogenously applied IP₃-induced Ca²⁺ release.	[2][7]
Selectivity	~30-fold higher for IP₃R over Ryanodine Receptor	Not specified	Demonstrates significant selectivity for IP₃ receptors.	[6]

Off-Target Effects and Considerations

While (-)-xestospongin C is a highly selective IP₃R antagonist, it is crucial for researchers to be aware of potential off-target effects, particularly at higher concentrations.

• Inhibition of SERCA Pump: Some studies have reported that (-)-xestospongin C can also act as an inhibitor of the sarcoplasmic/endoplasmic reticulum Ca²⁺ ATPase (SERCA) pump, which would lead to a depletion of ER Ca²⁺ stores, an effect similar to that of thapsigargin.[1][8] However, other studies have found no evidence of SERCA pump inhibition.[9]

• Inhibition of Ion Channels: At higher concentrations, (-)-xestospongin C has been shown to inhibit voltage-dependent Ca²⁺ and K⁺ channels.[9]

• Variability in Efficacy: There are reports of variability in the effectiveness of (-)-xestospongin C, with some studies indicating that it is not a potent antagonist in all cell types or experimental conditions, particularly in intact cells compared to permeabilized cell preparations or isolated microsomes.[10][11]

The following diagram illustrates the logical relationship between the primary target and potential off-target effects of (-)-xestospongin C.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Chemical structure and properties of (-)-xestospongin C

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Xestospongin C is a macrocyclic bis-1-oxaquinolizidine alkaloid first isolated from the marine sponge Xestospongia sp. It is a potent and cell-permeable modulator of intracellular calcium signaling, primarily known for its inhibitory effects on the inositol (B14025) 1,4,5-trisphosphate (IP3) receptor. This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and biological activities of (-)-xestospongin C. It includes a summary of key quantitative data, descriptions of experimental protocols for its study, and visualizations of its mechanism of action and experimental workflows.

Chemical Structure and Physicochemical Properties

(-)-Xestospongin C possesses a complex, rigid three-dimensional structure that is crucial for its biological activity. Its chemical identity and key properties are summarized in the tables below.

Table 1: Chemical Identifiers of (-)-Xestospongin C

Identifier	Value
IUPAC Name	(1R,8R,10S,15S,22R,29S)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane
CAS Number	88903-69-9
Molecular Formula	C₂₈H₅₀N₂O₂
SMILES	C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
InChIKey	PQYOPBRFUUEHRC-HCKQMYSWSA-N

Table 2: Physicochemical Properties of (-)-Xestospongin C

Property	Value
Molecular Weight	446.71 g/mol
Appearance	Powder
Solubility	Soluble to 2 mM in DMSO and ethanol
Storage	Desiccate at -20°C

Biological Activity

(-)-Xestospongin C is a widely used pharmacological tool to investigate cellular processes regulated by intracellular calcium release. Its primary targets are the IP3 receptor and the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump.

Table 3: Pharmacological Data for (-)-Xestospongin C

Target	Action	IC₅₀	Cell/System	Reference
IP₃ Receptor	Antagonist	~358 nM	Cerebellar microsomes
SERCA pump	Inhibitor	~700 nM	Vertebrate synapse
Voltage-gated Ca²⁺ channels	Inhibitor	-	Intact smooth muscle cells
Voltage-gated K⁺ channels	Inhibitor	-	Intact smooth muscle cells
Ryanodine Receptor	No significant effect	>10 µM	PC12 cells

Mechanism of Action: Inhibition of IP₃-Mediated Calcium Signaling

The canonical signaling pathway leading to intracellular calcium release involves the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃). IP₃ then binds to its receptor (IP₃R) on the endoplasmic reticulum (ER) membrane, triggering the release of stored Ca²⁺ into the cytoplasm. (-)-Xestospongin C acts as a non-competitive antagonist of the IP₃ receptor, blocking this release.

Figure 1. Inhibition of the IP₃ signaling pathway by (-)-xestospongin C.

Experimental Protocols

The following sections provide generalized methodologies for key experiments involving (-)-xestospongin C, based on published literature. For detailed, step-by-step instructions, it is crucial to consult the original research articles.

Isolation from Xestospongia sp.

(-)-Xestospongin C is a natural product that can be isolated from marine sponges of the genus Xestospongia. The general workflow for its isolation and purification is as follows:

Figure 2. Generalized workflow for the isolation of (-)-xestospongin C.

A detailed protocol would involve:

• Extraction: The sponge material is typically minced and exhaustively extracted with organic solvents like methanol or a mixture of dichloromethane (B109758) and methanol.

• Solvent Partitioning: The crude extract is then partitioned between immiscible solvents of varying polarities (e.g., n-hexane, ethyl acetate, and water) to achieve a preliminary separation of compounds.

• Chromatography: The fraction containing the xestospongins is subjected to multiple rounds of column chromatography, often using silica gel or Sephadex as the stationary phase.

• High-Performance Liquid Chromatography (HPLC): Final purification is typically achieved using reversed-phase HPLC to yield pure (-)-xestospongin C.

• Structural Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Measurement of IP₃-Induced Calcium Release

The inhibitory effect of (-)-xestospongin C on IP₃-induced calcium release can be assessed using various in vitro assays. A common method involves the use of permeabilized cells or microsomal preparations loaded with a calcium indicator dye.

Experimental Setup:

• Preparation of Microsomes: Cerebellar tissue is often used due to its high density of IP₃ receptors. The tissue is homogenized, and microsomes (fragments of the ER) are isolated by differential centrifugation.

• Calcium Loading: The microsomes are incubated in a buffer containing ATP and a low concentration of Ca²⁺ to allow for active transport of calcium into the vesicles via the SERCA pump.

• Calcium Measurement: A fluorescent calcium indicator (e.g., Fura-2) is used to monitor the extra-vesicular calcium concentration.

• Assay Procedure:

  • Establish a baseline fluorescence signal.

  • Add IP₃ to induce calcium release from the microsomes, which is observed as an increase in extra-vesicular Ca²⁺ concentration.

  • In parallel experiments, pre-incubate the microsomes with varying concentrations of (-)-xestospongin C before the addition of IP₃.

  • The inhibition of the IP₃-induced calcium release by (-)-xestospongin C is quantified by measuring the reduction in the peak calcium signal. The IC₅₀ value is then determined from the dose-response curve.

SERCA Pump Inhibition Assay

The inhibitory effect of (-)-xestospongin C on the SERCA pump can be measured by monitoring the uptake of radioactive ⁴⁵Ca²⁺ into ER vesicles or by observing changes in cytosolic calcium levels in intact cells.

Using Intact Cells:

• Cell Culture: Use a suitable cell line, for example, primary neurons or smooth muscle cells.

• Calcium Imaging: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Experimental Protocol:

  • Treat the cells with a SERCA pump inhibitor like thapsigargin (B1683126). This will cause a slow and sustained increase in cytosolic calcium as the passive leak of calcium from the ER is no longer counteracted by the pump.

  • In a separate experiment, treat the cells with (-)-xestospongin C. A similar slow increase in cytosolic calcium indicates inhibition of the SERCA pump.

  • To confirm that (-)-xestospongin C is acting on the SERCA pump, pre-treat the cells with thapsigargin to fully inhibit the pump. Subsequent addition of (-)-xestospongin C should not produce any further increase in cytosolic calcium.

Conclusion

(-)-Xestospongin C is a valuable pharmacological tool for the study of intracellular calcium signaling. While it is a potent inhibitor of the IP₃ receptor, researchers must be aware of its significant inhibitory effects on the SERCA pump and, at higher concentrations, on voltage-gated ion channels. Careful experimental design and the use of appropriate controls are essential for interpreting data obtained using this compound. The information provided in this guide serves as a comprehensive resource for scientists and researchers working with or considering the use of (-)-xestospongin C in their studies.

A Technical Guide to the Total and Chemical Synthesis of (-)-Xestospongin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Xestospongin C is a marine natural product belonging to the xestospongin family of bis-1-oxaquinolizidine alkaloids. First isolated from the Pacific sponge Xestospongia sp., this complex molecule has garnered significant attention from the scientific community due to its potent and selective biological activities. Notably, the xestospongins are well-characterized as inhibitors of inositol (B14025) 1,4,5-trisphosphate (IP₃) receptors, crucial components of intracellular calcium signaling pathways. By modulating these pathways, (-)-xestospongin C and its analogues have emerged as invaluable pharmacological tools for investigating a myriad of cellular processes, including muscle contraction, neurotransmission, and apoptosis. The intricate molecular architecture and promising therapeutic potential of (-)-xestospongin C have made it a compelling target for total synthesis, leading to the development of several elegant and innovative synthetic strategies.

This technical guide provides a comprehensive overview of the total and chemical synthesis of (-)-xestospongin C, with a focus on the key chemical transformations and strategic considerations that have enabled its construction in the laboratory. We will delve into the detailed experimental protocols of pivotal synthetic routes, present quantitative data in a comparative format, and visualize the complex reaction sequences and logical workflows to offer a detailed resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development.

Core Synthetic Strategies

The total synthesis of (-)-xestospongin C and its congeners has been approached through several distinct strategies, each with its own set of advantages and challenges. The primary hurdles in the synthesis of these molecules include the stereocontrolled construction of the two chiral 1-oxaquinolizidine ring systems and the formation of the 20-membered macrocyclic core that connects them. Key synthetic approaches that have been successfully employed include:

• Biomimetic Dimerization: This approach, pioneered by the Baldwin group, mimics the hypothetical biosynthetic pathway of the xestospongins. It involves the synthesis of a monomeric precursor containing the 1-oxaquinolizidine core, which is then dimerized to form the macrocyclic structure. This strategy is convergent and has been successfully applied to the synthesis of several xestospongin family members.

• Ring-Closing Metathesis (RCM): While not the most common approach for the final macrocyclization, RCM has been explored for the formation of the large ring system from a linear precursor containing terminal alkenes.

• Macrolactamization: A widely used strategy involves the formation of a large lactam ring, which is a key intermediate in the synthesis. This macrolactam is then reduced to form the final bis-oxaquinolizidine structure. This approach offers a reliable method for constructing the macrocycle.

• Convergent Fragment Coupling: More recent and scalable syntheses, such as those developed by the Zakarian group for xestospongin analogues, often employ a convergent strategy where two advanced fragments are coupled late in the synthesis. This approach is well-suited for the production of larger quantities of material and for the synthesis of analogues with modified structures.

A pivotal chemical transformation that is frequently utilized in the construction of the chiral building blocks for xestospongin synthesis is the Ireland-Claisen rearrangement . This powerful[1][1]-sigmatropic rearrangement of an allylic ester allows for the stereoselective formation of carbon-carbon bonds and the introduction of key stereocenters with high fidelity.

Key Synthetic Pathways and Methodologies

Here, we detail the experimental protocols for key transformations in the synthesis of (-)-xestospongin C and its analogues, drawing from the seminal work in the field.

Baldwin's Biomimetic Synthesis of (-)-Xestospongin C

The Baldwin synthesis represents a landmark achievement in the field and provides a foundational understanding of one of the core synthetic strategies. A simplified workflow of this approach is depicted below.

Caption: A high-level overview of the workflow for the Baldwin biomimetic synthesis of (-)-xestospongin C.

Experimental Protocol: Dimerization of the Monomeric Precursor (Adapted from Baldwin et al.)

A solution of the monomeric 1-oxaquinolizidine precursor in a suitable aprotic solvent (e.g., dichloromethane) is treated with a coupling agent at room temperature. The reaction is stirred for several hours until completion, as monitored by thin-layer chromatography (TLC). The crude product is then purified by column chromatography on silica (B1680970) gel to afford the dimeric macrocycle.

Note: The specific reagents and conditions are detailed in the supporting information of the original publication and are crucial for successful execution.

Zakarian's Scalable Synthesis of (+)-Desmethylxestospongin B: A Case Study for Key Transformations

The Zakarian group has developed a highly efficient and scalable synthesis of (+)-desmethylxestospongin B, a close analogue of (-)-xestospongin C. This work provides valuable insights into modern synthetic methodologies applicable to the xestospongin family, including a robust Ireland-Claisen rearrangement and a late-stage macrolactamization.

Caption: Key transformations in the Zakarian synthesis of a xestospongin analogue.

Experimental Protocol: Ireland-Claisen Rearrangement (Adapted from Zakarian et al.)

To a solution of the allylic ester in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C is added a strong base, such as lithium diisopropylamide (LDA), to generate the silyl (B83357) ketene (B1206846) acetal (B89532) in situ. The reaction mixture is then allowed to warm to room temperature and stirred for a specified period. The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride and the product is extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product, a γ,δ-unsaturated carboxylic acid, is then purified by flash column chromatography.

Experimental Protocol: Macrolactamization (Adapted from Zakarian et al.)

The linear amino acid precursor is dissolved in a large volume of a non-polar solvent (e.g., toluene) to favor intramolecular cyclization. A peptide coupling reagent, such as (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (B91526) (BOP), and a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), are added to the solution. The reaction mixture is heated to reflux for an extended period, with reaction progress monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the resulting macrocyclic lactam is purified by column chromatography.

Quantitative Data Summary

The following tables summarize the reported yields for key steps in the total synthesis of (-)-xestospongin C and a representative analogue. This data allows for a comparative analysis of the efficiency of different synthetic strategies and key transformations.

Table 1: Reported Yields for Key Steps in the Synthesis of (-)-Xestospongin C and Analogues

Synthetic Step	Research Group	Starting Material	Product	Reagents and Conditions	Yield (%)
Dimerization	Baldwin et al.	Monomeric 1-Oxaquinolizidine	Dimeric Macrocycle	Specific coupling agent, CH₂Cl₂	Not explicitly stated as a single step yield in the communication
Ireland-Claisen Rearrangement	Zakarian et al.	Allylic Ester	γ,δ-Unsaturated Carboxylic Acid	LDA, THF, -78 °C to rt	~85-95
Macrolactamization	Zakarian et al.	Linear Amino Acid	Macrocyclic Lactam	BOP, DIPEA, Toluene, reflux	~70-80
Lactam Reduction/Cyclization	Zakarian et al.	Macrocyclic Lactam	Bis-1-oxaquinolizidine	Li/NH₃	~40-50

Note: Yields are approximate and can vary based on reaction scale and specific substrate.

Conclusion

The total synthesis of (-)-xestospongin C has been a formidable challenge that has spurred the development of innovative and powerful synthetic methodologies. The strategies developed by pioneering groups have not only provided access to this important natural product for further biological study but have also enriched the field of organic synthesis with new tools and insights. The biomimetic dimerization approach offers an elegant and convergent route, while modern strategies focusing on scalability and modularity, as exemplified by the synthesis of xestospongin analogues, pave the way for the production of these complex molecules on a larger scale. The continued refinement of these synthetic routes will undoubtedly facilitate a deeper understanding of the biological roles of the xestospongins and may ultimately lead to the development of new therapeutic agents based on this fascinating natural product scaffold.

This technical guide has provided a detailed overview of the core principles and experimental realities of (-)-xestospongin C synthesis. By presenting this information in a structured and accessible format, we hope to empower researchers to build upon this foundational knowledge in their own scientific endeavors.

References

• 1. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]

(-)-Xestospongin C Analogues and Derivatives: A Technical Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine alkaloid isolated from the marine sponge Xestospongia sp., is a widely recognized modulator of intracellular calcium (Ca²⁺) signaling. Initially lauded as a potent and selective inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), subsequent research has revealed a more complex pharmacological profile, including significant off-target effects. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of (-)-xestospongin C and its analogues, summarizing key quantitative data, detailing essential experimental protocols, and visualizing the associated signaling pathways and workflows. A central focus is the ongoing debate regarding the selectivity of these compounds, a critical consideration for their use in research and as potential therapeutic leads.

Introduction

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger that governs a vast array of cellular processes. The precise spatial and temporal control of cytosolic Ca²⁺ concentrations is paramount for normal cell function. The inositol 1,4,5-trisphosphate receptor (IP₃R), an intracellular Ca²⁺ channel primarily located on the endoplasmic reticulum (ER), plays a pivotal role in this regulation. Upon binding its ligand, IP₃, the receptor releases stored Ca²⁺ into the cytosol, initiating downstream signaling cascades.

(-)-Xestospongin C and its congeners have been instrumental as pharmacological tools to probe the function of the IP₃R. These molecules possess a unique macrocyclic structure that allows them to antagonize the IP₃R, purportedly without competing at the IP₃ binding site. However, the translation of these compounds from research tools to therapeutic agents has been hampered by questions surrounding their selectivity and mechanism of action. This guide aims to consolidate the current understanding of the SAR for this class of molecules to inform future research and drug development efforts.

Structure-Activity Relationship (SAR) of (-)-Xestospongin C and its Analogues

The biological activity of xestospongin analogues is highly sensitive to subtle structural modifications of the macrocyclic core and its substituents. The following sections and tables summarize the known quantitative data for key members of this family.

Core Structure and IP₃R Inhibition

The defining feature of the xestospongins is the bis-1-oxaquinolizidine macrocycle. (-)-Xestospongin C was initially identified as a potent blocker of IP₃-induced Ca²⁺ release, with a reported IC₅₀ of approximately 358 nM in cerebellar microsomes.[1][2] However, this potency has been shown to vary across different experimental systems, and some studies have reported a lack of effective IP₃R inhibition at practicable concentrations in certain cell types.[3]

The Selectivity Controversy: IP₃R vs. SERCA

A significant body of evidence suggests that (-)-xestospongin C is also a potent inhibitor of the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA) pump.[1][4][5] SERCA is responsible for pumping Ca²⁺ from the cytosol back into the ER, and its inhibition leads to the depletion of ER Ca²⁺ stores. This dual inhibition complicates the interpretation of experimental results, as a reduction in IP₃-induced Ca²⁺ release could be due to either direct IP₃R blockade or a lack of stored Ca²⁺ to be released. Some reports indicate that xestospongin C is an equally potent inhibitor of both the IP₃R and SERCA.[5] In contrast, xestospongin B has been reported to not affect SERCA activity.[4]

Key Analogues and Derivatives

Comparative analysis of naturally occurring and synthetic analogues provides crucial insights into the SAR of this compound class.

• Xestospongin A, B, and D: These naturally occurring analogues exhibit variations in their macrocyclic structure. Xestospongin D, which is hydroxylated at the 9-position relative to xestospongin C, is a less potent IP₃R inhibitor.[3] The activity of xestospongin B appears to be more selective for the IP₃R over SERCA compared to xestospongin C.[4]

• Desmethylxestospongin B: This synthetic analogue, lacking a methyl group, demonstrates IP₃R inhibitory activity similar to that of xestospongin B.[4] Its simplified structure makes it a more accessible target for chemical synthesis.[4]

• Araguspongines: This closely related family of bis-1-oxaquinolizidine alkaloids also demonstrates activity at the IP₃R.

• (+)-9,9'-Difluoroxestospongin C: The synthesis of fluorinated analogues has been explored to improve properties such as solubility, though detailed biological activity data for these compounds is not yet widely available.[6]

Quantitative Data Summary

The following tables summarize the available quantitative data for (-)-xestospongin C and its key analogues. It is important to note the variability in reported values, which can be attributed to differences in experimental systems, cell types, and assay conditions.

Compound	Target	Experimental System	Potency (IC₅₀ or Effective Conc.)	Reference(s)
(-)-Xestospongin C	IP₃ Receptor	Cerebellar microsomes	358 nM	[1][2]
IP₃ Receptor	Guinea-pig papillary muscle	~3 µM (effective conc.)	[7][8]
SERCA pump	Permeabilized A7r5 smooth-muscle cells	Potent inhibition (equipotent to IP₃R)	[5]
Voltage-Dependent Ca²⁺ Channels	Intestinal smooth muscle	0.63 µM	[7]
Voltage-Dependent K⁺ Channels	Intestinal smooth muscle	0.13 µM	[7]
Xestospongin D	IP₃ Receptor	Permeabilized DT40 cells	Less potent than Xestospongin C	[3]
(+)-Xestospongin B	IP₃ Receptor	Isolated rat skeletal myonuclei	18.9 ± 1.35 µM	[4]
Desmethylxestospongin B	IP₃ Receptor	Various cancer cell lines	Effective inhibitor (qualitative)	[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of xestospongin analogues.

IP₃-Induced Ca²⁺ Release Assay in Permeabilized Cells

This assay directly measures the ability of a compound to inhibit IP₃R-mediated Ca²⁺ release from the ER.

Objective: To determine the inhibitory effect of a test compound on IP₃-induced Ca²⁺ release.

Materials:

• Cultured cells expressing IP₃Rs.

• Permeabilization agent (e.g., saponin, digitonin).

• Low-affinity luminal Ca²⁺ indicator (e.g., Mag-Fluo-4 AM).[9]

• Internal solution buffer (mimicking cytosolic composition).

• IP₃ solution.

• Test compound (e.g., (-)-xestospongin C analogue).

• Fluorescence plate reader or confocal microscope.

Procedure:

• Cell Culture: Plate cells on a suitable substrate (e.g., glass-bottom dishes) and grow to the desired confluency.

• Dye Loading: Incubate cells with a low-affinity luminal Ca²⁺ indicator such as Mag-Fluo-4 AM to load the dye into the ER.

• Permeabilization: Wash the cells with an internal solution buffer. Briefly expose the cells to a low concentration of a permeabilizing agent (e.g., saponin) to selectively permeabilize the plasma membrane while leaving the ER membrane intact.

• Baseline Measurement: Place the permeabilized cells on the plate reader or microscope and record the baseline fluorescence of the luminal Ca²⁺ indicator.

• Compound Incubation: Add the test compound at various concentrations to the wells and incubate for a predetermined period.

• IP₃ Stimulation: Add a fixed concentration of IP₃ to stimulate Ca²⁺ release from the ER.

• Data Acquisition: Record the change in fluorescence of the luminal Ca²⁺ indicator. A decrease in fluorescence corresponds to Ca²⁺ release from the ER.

• Analysis: Quantify the extent of IP₃-induced Ca²⁺ release in the presence and absence of the test compound. Calculate the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

SERCA Activity Assay

This assay measures the rate of Ca²⁺ uptake into ER/SR vesicles, which is mediated by the SERCA pump.

Objective: To determine if a test compound inhibits SERCA pump activity.

Materials:

• Tissue homogenates or isolated ER/SR microsomes.

• Reaction buffer containing ATP, an ATP-regenerating system (e.g., pyruvate (B1213749) kinase/phosphoenolpyruvate), NADH, and lactate (B86563) dehydrogenase.[10][11]

• Ca²⁺ solutions of varying concentrations.

• Test compound.

• Spectrophotometer capable of measuring NADH absorbance at 340 nm.

Procedure:

• Preparation of Microsomes: Prepare ER/SR microsomes from tissue homogenates by differential centrifugation.

• Assay Mixture: In a cuvette or 96-well plate, combine the reaction buffer, microsomes, and the test compound.

• Initiation of Reaction: Start the reaction by adding a defined concentration of Ca²⁺. The SERCA pump will hydrolyze ATP to transport Ca²⁺ into the microsomes.

• Coupled Enzyme Reaction: The ADP produced by ATP hydrolysis is used by pyruvate kinase to convert phosphoenolpyruvate (B93156) to pyruvate. Lactate dehydrogenase then reduces pyruvate to lactate, oxidizing NADH to NAD⁺ in the process.

• Data Acquisition: Monitor the decrease in NADH absorbance at 340 nm over time using a spectrophotometer. The rate of NADH oxidation is directly proportional to the rate of SERCA-mediated ATP hydrolysis.

• Analysis: Compare the rate of SERCA activity in the presence and absence of the test compound. A decrease in the rate indicates inhibition of the SERCA pump.

Visualization of Signaling Pathways and Workflows

IP₃ Signaling Pathway and Xestospongin C Inhibition

Caption: IP₃ signaling pathway and points of intervention by (-)-xestospongin C.

Experimental Workflow for Intracellular Calcium Measurement

Caption: Workflow for assessing inhibitor activity on agonist-induced Ca²⁺ release.

Conclusion and Future Directions

The structure-activity relationship of (-)-xestospongin C and its analogues is complex and multifaceted. While these compounds remain valuable tools for studying IP₃R-mediated signaling, their utility is tempered by a significant off-target effect on SERCA pumps. This dual activity necessitates careful experimental design and interpretation of results. The development of synthetic analogues like desmethylxestospongin B offers a promising avenue for creating more selective and potent modulators of intracellular Ca²⁺ signaling.

Future research should focus on:

• Systematic SAR studies: A comprehensive evaluation of a wider range of synthetic analogues is needed to delineate the structural motifs responsible for IP₃R versus SERCA inhibition.

• Development of more selective compounds: The ultimate goal is to design analogues with high affinity and selectivity for the IP₃R, which would be invaluable as both research tools and potential therapeutic agents.

• Elucidation of the precise binding site: Understanding how xestospongins interact with the IP₃R at a molecular level will be crucial for the rational design of new inhibitors.

By addressing these key areas, the scientific community can fully harness the potential of the xestospongin scaffold to deepen our understanding of Ca²⁺ signaling in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 3. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of Asymmetric Transformations in the Total Synthesis of Xestospongin Natural Products [escholarship.org]
• 7. benchchem.com [benchchem.com]
• 8. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ATPase activity assays of SERCA reconstitutions [bio-protocol.org]

A Technical Guide to (-)-Xestospongin C: Mechanism, Application, and Caveats in Calcium Signaling Research

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine isolated from the marine sponge Xestospongia sp., is a widely utilized tool in calcium signaling research.[1][2][3] It is recognized primarily as a potent, membrane-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), a crucial intracellular channel responsible for mobilizing calcium from endoplasmic reticulum stores.[3][4][5] This guide provides an in-depth overview of the foundational research on (-)-xestospongin C, detailing its mechanism of action, summarizing key quantitative data, and presenting experimental protocols for its use. Furthermore, it addresses the critical considerations of its off-target effects, including the inhibition of SERCA pumps and voltage-gated ion channels, to ensure rigorous experimental design and data interpretation.

Core Mechanism of Action and Intracellular Signaling

The primary mechanism attributed to (-)-xestospongin C is the inhibition of calcium (Ca2+) release from the endoplasmic reticulum (ER) by blocking the IP3 receptor.[3][5] Upon cell stimulation by various agonists, phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into IP3 and diacylglycerol (DAG). IP3 then binds to its receptor on the ER membrane, opening the channel and allowing Ca2+ to flow into the cytosol. (-)-Xestospongin C potently blocks this IP3-induced Ca2+ release.[3][6] Notably, its mechanism is non-competitive with IP3 binding, suggesting it acts at a different site on the receptor complex to prevent channel opening.[3][7]

Caption: IP3 signaling pathway and site of (-)-xestospongin C inhibition.

Specificity and Off-Target Effects

While initially lauded for its selectivity for IP3Rs over ryanodine (B192298) receptors (RyRs)[3][4], subsequent research has revealed significant off-target activities that are critical for researchers to consider. Several studies have demonstrated that (-)-xestospongin C is also a potent inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump.[1][8][9] This action can independently lead to the depletion of ER Ca2+ stores, which can confound results by mimicking or occluding the effects of IP3R inhibition.[8]

Furthermore, at concentrations often used in cell-based assays (sub-micromolar to low micromolar), (-)-xestospongin C can inhibit voltage-dependent Ca2+ and K+ channels in the plasma membrane.[2][5] There are also reports of its ineffectiveness as an IP3R antagonist in certain cell systems, such as DT40 cells expressing specific IP3R subtypes.[10][11] These findings underscore the necessity of appropriate controls to validate its specific action in any given experimental context.

Caption: Primary and off-target inhibitory effects of (-)-xestospongin C.

Quantitative Data Summary

The potency of (-)-xestospongin C varies depending on the experimental preparation. The following table summarizes key quantitative data from foundational studies.

Parameter	Value	Experimental System	Comments	Reference(s)
IC50 (IP3-induced Ca2+ release)	358 nM	Rabbit cerebellar microsomes	Considered the benchmark for its direct inhibitory effect on IP3Rs.	[3][5][9][12]
IC50 (Voltage-dependent Ba2+ currents)	0.63 μM	Guinea-pig ileum smooth muscle cells	Demonstrates inhibition of L-type Ca2+ channels.	[2]
Effective Concentration (Inhibition of antigen-induced Ca2+ increase)	3 - 10 μM	RBL-2H3 mast cells	Typical concentration range used in intact cell-based assays.	[13][14]
Effective Concentration (Inhibition of α-adrenergic positive inotropy)	3 μM	Guinea-pig papillary muscle	Used to probe the role of IP3 in cardiac muscle contraction.	[4]
Selectivity (IP3R vs. RyR)	~30-fold	Cerebellar microsomes	Shows higher potency for IP3R compared to ryanodine receptor.	[4][5]

Key Experimental Protocols

Proper assessment of (-)-xestospongin C's effects requires robust experimental design. Below are methodologies for key assays.

Protocol: IP3R-Mediated Calcium Release Assay in Intact Cells

This functional assay measures the ability of (-)-xestospongin C to inhibit Ca2+ release from intracellular stores following agonist stimulation.

• Cell Preparation: Plate cells expressing the IP3R of interest onto a suitable imaging plate (e.g., 96-well, black-walled, clear bottom) and culture to desired confluency.

• Dye Loading: Incubate cells with a fluorescent Ca2+ indicator dye (e.g., 2-5 µM Fura-2 AM or Fluo-4 AM) in a physiological salt solution (e.g., HBSS) for 30-60 minutes at 37°C. Include a mild surfactant like Pluronic F-127 to aid dye loading.

• Washing: Gently wash the cells two to three times with fresh salt solution to remove extracellular dye.

• Inhibitor Incubation: Add (-)-xestospongin C at various concentrations (or a vehicle control, e.g., DMSO) to the wells. Incubate for 15-30 minutes to allow for cell permeation.

• Baseline Measurement: Place the plate in a fluorescence plate reader or on an imaging microscope. Measure the baseline fluorescence intensity for a short period (e.g., 30-60 seconds) before stimulation.

• Stimulation and Measurement: Add an IP3R agonist (e.g., bradykinin, carbachol, ATP) via an automated injection system while continuously recording the fluorescence intensity over time (e.g., for 3-5 minutes). The increase in fluorescence corresponds to the rise in intracellular Ca2+.[15]

• Data Analysis: Quantify the peak fluorescence change or the area under the curve in response to the agonist. Plot the percentage of inhibition against the concentration of (-)-xestospongin C to determine its IC50 value.[15]

Caption: Experimental workflow for intracellular calcium measurement.

Protocol: IP3 Receptor Binding Assay

This assay directly measures the ability of a compound to interfere with IP3 binding, though (-)-xestospongin C is known to act non-competitively.

• Preparation of Membranes: Prepare cell or tissue homogenates rich in IP3R (e.g., cerebellar microsomes).

• Incubation: In a binding buffer, combine the membranes, a constant concentration of radiolabeled [³H]IP3, and varying concentrations of the test compound. For non-specific binding control, use a high concentration of unlabeled IP3.

• Equilibration: Incubate the mixture on ice to allow binding to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate the membrane-bound [³H]IP3 from the free radioligand in the solution.[15]

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters into scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.[15]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the data to determine if the test compound affects [³H]IP3 binding.

Protocol: Calcium Release in Permeabilized Cells

This method isolates the effects on intracellular stores by making the plasma membrane permeable.

• Cell Preparation: Prepare a suspension of cells.

• Permeabilization: Briefly treat the cells with a permeabilizing agent such as β-escin, saponin, or α-toxin in a buffer mimicking intracellular ionic conditions.[2][13][14]

• Measurement: Use a Ca2+-sensitive electrode or a fluorescent dye like Mag-Fura-2 (to measure intra-ER calcium) to monitor the Ca2+ concentration in the buffer.[8][13]

• Inhibitor and Agonist Addition: Add (-)-xestospongin C to the permeabilized cells and incubate. Subsequently, add a known concentration of IP3 directly to the buffer and measure the resulting Ca2+ release from the intracellular stores.

• Analysis: Compare the magnitude and rate of IP3-induced Ca2+ release in the presence and absence of (-)-xestospongin C.

Summary and Best Practices for Researchers

(-)-Xestospongin C remains a valuable, cell-permeant tool for investigating IP3R-mediated signaling, largely due to its high potency. However, its utility is tempered by a complex pharmacological profile that includes significant off-target effects.

Recommendations for Use:

• Use the Lowest Effective Concentration: Titrate the concentration of (-)-xestospongin C to find the minimum required to inhibit the IP3R-mediated response to minimize off-target effects.

• Employ Control Experiments: Always run parallel experiments to account for off-target activities. For example, use thapsigargin, a selective SERCA inhibitor, to independently assess the state of ER Ca2+ stores and capacitative calcium entry (CCE).[13][16] If (-)-xestospongin C's effects are solely via the IP3R, it should not alter thapsigargin-induced Ca2+ release or CCE.[13][16]

• Validate in Your System: Given the reports of its inefficacy in some models, it is crucial to confirm its activity in the specific cell type and with the IP3R subtypes being studied.

• Consider Alternatives: For studies requiring high specificity, especially for discriminating between IP3R subtypes, other tools like heparin (for permeabilized cells) or 2-APB (with its own set of caveats) might be considered in parallel.[10][11]

By acknowledging its polypharmacology and designing well-controlled experiments, researchers can continue to leverage (-)-xestospongin C to unravel the complexities of intracellular calcium signaling.

References

• 1. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]
• 7. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 10. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

(-)-Xestospongin C: An In-depth Technical Guide to a Potent Modulator of Intracellular Calcium Stores

Abstract

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine isolated from the marine sponge Xestospongia sp., has emerged as a valuable pharmacological tool for the investigation of intracellular calcium (Ca²⁺) signaling pathways. It is widely recognized as a potent, cell-permeable, and reversible inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), a key channel responsible for the release of Ca²⁺ from the endoplasmic reticulum (ER).[1][2][3] This technical guide provides an in-depth overview of (-)-xestospongin C, including its mechanism of action, quantitative data on its biological activity, potential off-target effects, and detailed experimental protocols for its application in research. This document is intended for researchers, scientists, and drug development professionals engaged in the study of Ca²⁺ signaling and its role in cellular physiology and pathophysiology.

Introduction to (-)-Xestospongin C and Intracellular Calcium Signaling

Intracellular Ca²⁺ is a ubiquitous second messenger that governs a vast array of cellular processes, including gene expression, cell proliferation, muscle contraction, and apoptosis. The precise spatial and temporal control of intracellular Ca²⁺ concentration ([Ca²⁺]i) is critical for normal cellular function. The endoplasmic reticulum serves as a major intracellular Ca²⁺ store, and the release of Ca²⁺ from the ER is predominantly mediated by two types of channels: the inositol 1,4,5-trisphosphate receptors (IP₃Rs) and the ryanodine (B192298) receptors (RyRs).

The IP₃R is activated by inositol 1,4,5-trisphosphate (IP₃), which is generated at the plasma membrane following the activation of phospholipase C (PLC) by various extracellular stimuli.[4] (-)-Xestospongin C has been instrumental in elucidating the role of IP₃R-mediated Ca²⁺ release in numerous cell types and biological contexts.[1][3] Its ability to permeate cell membranes allows for its use in intact cells, making it a powerful tool for studying Ca²⁺ signaling in a physiological setting.[2][3][5][6][7]

Mechanism of Action and Specificity

(-)-Xestospongin C exerts its inhibitory effect on the IP₃R through a non-competitive mechanism, meaning it does not compete with IP₃ for its binding site on the receptor.[3] Instead, it is thought to sterically block the channel pore, thereby preventing the efflux of Ca²⁺ from the ER.[5] This mode of action makes it a functional antagonist of IP₃R-mediated Ca²⁺ release.

While (-)-xestospongin C is a potent inhibitor of the IP₃R, it is crucial for researchers to be aware of its potential off-target effects to ensure proper interpretation of experimental results. Several studies have reported that at concentrations similar to or higher than those required for IP₃R inhibition, (-)-xestospongin C can also inhibit the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump.[1][8][9] Inhibition of SERCA leads to a slow depletion of ER Ca²⁺ stores, a phenomenon that can be mistaken for or confound the effects of IP₃R blockade. Additionally, at higher concentrations, (-)-xestospongin C has been shown to inhibit voltage-dependent Ca²⁺ and K⁺ channels in the plasma membrane.[2][5][10][11] Therefore, careful dose-response experiments and the use of appropriate controls are essential when using this compound.

Quantitative Data on Biological Activity

The biological potency of (-)-xestospongin C has been characterized in various experimental systems. The following table summarizes key inhibitory concentrations for its primary target and notable off-target activities.

Target	Experimental System	Potency (IC₅₀ or Effective Concentration)	Reference(s)
Inositol 1,4,5-Trisphosphate Receptor (IP₃R)	Cerebellar microsomes	358 nM	[1][3][12]
Inositol 1,4,5-Trisphosphate Receptor (IP₃R)	Guinea-pig papillary muscle	~3 µM (effective concentration)	[7][12]
Voltage-Dependent Ca²⁺ Channels	Guinea-pig ileum smooth muscle	0.63 µM (IC₅₀ for Ba²⁺ currents)	[5][10][11]
Voltage-Dependent K⁺ Channels	Guinea-pig ileum smooth muscle	0.13 µM (IC₅₀)	[5][10]
Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA)	Permeabilized A7r5 smooth muscle cells	Potent inhibition, comparable to IP₃R inhibition	[9]
Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA)	Cultured dorsal root ganglia neurons	Potent inhibition	[8]

Signaling Pathways and Experimental Workflows

The IP₃ Signaling Pathway

The canonical IP₃ signaling pathway begins with the activation of a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK) at the cell surface. This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and IP₃. IP₃ then diffuses through the cytoplasm and binds to the IP₃R on the ER membrane, triggering the release of stored Ca²⁺ into the cytosol. (-)-Xestospongin C acts as a blocker of this final step.

Caption: Inhibition of the IP₃ signaling pathway by (-)-xestospongin C.

Experimental Workflow for Calcium Imaging

A common application of (-)-xestospongin C is in calcium imaging experiments to determine the contribution of IP₃R-mediated Ca²⁺ release to a specific cellular response. The general workflow involves loading cells with a Ca²⁺ indicator dye, establishing a baseline fluorescence, stimulating the cells with an agonist, and observing the effect of (-)-xestospongin C pre-treatment on the agonist-induced Ca²⁺ transient.

Caption: A typical experimental workflow for intracellular calcium imaging.

Detailed Experimental Protocols

Protocol for Intracellular Calcium Imaging using Fluo-4 AM

This protocol describes the measurement of changes in cytosolic Ca²⁺ concentration in live cells in response to an agonist, with and without (-)-xestospongin C.

Materials:

• Cells of interest plated on glass-bottom dishes or coverslips

• Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺ (HBSS+)

• Fluo-4 AM calcium indicator dye (stock solution in DMSO)

• Pluronic F-127 (20% solution in DMSO)

• (-)-Xestospongin C (stock solution in DMSO or ethanol)

• Agonist of interest

• Fluorescence microscope equipped with appropriate filters for Fluo-4 (excitation ~494 nm, emission ~516 nm) and a time-lapse imaging system

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes or coverslips to an appropriate confluency and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading solution by diluting Fluo-4 AM to a final concentration of 1-5 µM in HBSS+. To aid in dye solubilization, pre-mix the Fluo-4 AM with an equal volume of 20% Pluronic F-127 before diluting in HBSS+.

  • Remove the culture medium from the cells and wash once with HBSS+.

  • Add the Fluo-4 AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, wash the cells three times with HBSS+ to remove extracellular dye.

• De-esterification: Incubate the cells in HBSS+ for an additional 30 minutes at room temperature to allow for complete de-esterification of the AM ester.

• Inhibitor Pre-incubation:

  • For the experimental group, replace the HBSS+ with a solution of (-)-xestospongin C in HBSS+ at the desired final concentration (typically 0.5-10 µM).

  • For the control group, add an equivalent volume of the vehicle (DMSO or ethanol).

  • Incubate for 15-30 minutes at room temperature.

• Imaging:

  • Mount the dish or coverslip on the fluorescence microscope.

  • Begin acquiring baseline fluorescence images at a set frequency (e.g., one frame every 3-5 seconds).

  • After establishing a stable baseline for 2-3 minutes, add the agonist to stimulate IP₃-mediated Ca²⁺ release.

  • Continue recording the fluorescence changes for a sufficient duration to capture the entire Ca²⁺ transient.

• Data Analysis:

  • Select regions of interest (ROIs) over individual cells.

  • Measure the mean fluorescence intensity within each ROI for each time point.

  • Normalize the fluorescence data as a ratio of the initial baseline fluorescence (F/F₀) or as a change in fluorescence (ΔF/F₀).

  • Compare the amplitude, duration, and kinetics of the Ca²⁺ transients between the control and (-)-xestospongin C-treated groups.

Protocol for Measuring ER Ca²⁺ Release in Permeabilized Cells

This protocol allows for the direct measurement of IP₃-induced Ca²⁺ release from the ER in cells where the plasma membrane has been selectively permeabilized.

Materials:

• Cells of interest grown in suspension or on coverslips

• Permeabilization buffer (e.g., a buffer containing KCl, HEPES, MgCl₂, ATP, and an ATP-regenerating system, with a low free Ca²⁺ concentration buffered with EGTA)

• β-escin or saponin (B1150181) (permeabilizing agents)

• Mag-Fura-2 AM (low-affinity Ca²⁺ indicator for measuring ER Ca²⁺)

• Inositol 1,4,5-trisphosphate (IP₃)

• (-)-Xestospongin C

• Fluorometer or fluorescence microscope

Procedure:

• Indicator Loading (for ER Ca²⁺ measurement):

  • Load the cells with Mag-Fura-2 AM (e.g., 20 µM for 60 minutes at room temperature) in a suitable buffer.[6]

• Permeabilization:

  • Wash the cells to remove extracellular dye.

  • Resuspend or incubate the cells in the permeabilization buffer.

  • Add a low concentration of a permeabilizing agent (e.g., 40 µM β-escin) for 2-4 minutes to selectively permeabilize the plasma membrane while leaving the ER membrane intact.[6] This will wash out the cytosolic portion of the indicator.

• ER Ca²⁺ Loading: Incubate the permeabilized cells in a buffer containing a controlled concentration of Ca²⁺ (e.g., pCa 6) to allow the ER to load with Ca²⁺ via the SERCA pumps.[6]

• Inhibitor Treatment:

  • Treat the permeabilized cells with or without (-)-xestospongin C (e.g., 3-10 µM) for a short period (e.g., 3 minutes).[6]

• Ca²⁺ Release Assay:

  • Switch to a Ca²⁺-free solution containing EGTA 30 seconds before stimulation.[6][12]

  • Add a known concentration of IP₃ (e.g., 10 µM) to trigger Ca²⁺ release from the ER.[6][12]

• Fluorescence Measurement: Monitor the fluorescence of Mag-Fura-2. A decrease in fluorescence indicates a release of Ca²⁺ from the ER.

• Data Analysis: Compare the magnitude and rate of the IP₃-induced decrease in Mag-Fura-2 fluorescence between the control and (-)-xestospongin C-treated cells.

Applications in Research and Drug Discovery

(-)-Xestospongin C has been utilized in a wide range of research areas to dissect the role of IP₃R-mediated Ca²⁺ signaling.

• Neuroscience: It has been used to study the involvement of IP₃Rs in synaptic plasticity, neurotransmitter release, and neuronal apoptosis.[13] For instance, it has been shown to ameliorate cognitive and pathological impairments in mouse models of Alzheimer's disease.[13]

• Cardiovascular Research: Researchers have employed (-)-xestospongin C to investigate the role of IP₃-mediated Ca²⁺ release in cardiac muscle contraction and arrhythmia.[7]

• Immunology: It has been used to probe the role of IP₃Rs in T-cell activation and mast cell degranulation.[6][14]

• Cancer Biology: The compound is used to explore the involvement of IP₃R-mediated Ca²⁺ transfer from the ER to mitochondria in cancer cell metabolism and survival.[12]

• Cell Biology: (-)-Xestospongin C has been instrumental in studies of fundamental cellular processes such as lysosome biogenesis.[4]

In drug discovery, (-)-xestospongin C can serve as a valuable tool for validating the IP₃R as a therapeutic target and for screening for novel modulators of this pathway.

Conclusion and Future Perspectives

(-)-Xestospongin C remains a cornerstone pharmacological tool for studying IP₃R-mediated intracellular Ca²⁺ release. Its cell permeability and potent, reversible inhibition of the IP₃R make it an invaluable probe for a wide range of biological investigations. However, users must remain vigilant of its potential off-target effects, particularly on SERCA pumps and plasma membrane ion channels, and design experiments with appropriate controls to mitigate these confounding factors. As our understanding of the complexities of Ca²⁺ signaling continues to evolve, the careful and informed use of tools like (-)-xestospongin C will be essential for unraveling the intricate roles of intracellular Ca²⁺ stores in health and disease. Future research may focus on the development of even more specific IP₃R inhibitors and the further elucidation of the physiological and pathological consequences of dysregulated IP₃R signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 3. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inositol triphosphate–triggered calcium release from the endoplasmic reticulum induces lysosome biogenesis via TFEB/TFE3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 11. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Store-operated Ca2+ influx causes Ca2+ release from the intracellular Ca2+ channels that is required for T cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ambiguous Interaction of (-)-Xestospongin C with SERCA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine extracted from the marine sponge Xestospongia sp., is widely recognized as a potent, membrane-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate (IP₃) receptor. However, a significant body of research also points towards its inhibitory effects on the sarcoplasmic/endoplasmic reticulum Ca²⁺ ATPase (SERCA), a crucial regulator of intracellular calcium homeostasis. This technical guide provides a comprehensive overview of the current understanding of (-)-xestospongin C's effects on SERCA, presenting the existing evidence, quantitative data, relevant experimental protocols, and a discussion of the ongoing scientific debate surrounding its direct mechanism of action on the calcium pump.

Introduction: The Dual Role of (-)-Xestospongin C

(-)-Xestospongin C is a valuable pharmacological tool for investigating Ca²⁺ signaling pathways. Its primary and most well-characterized role is the inhibition of IP₃-mediated Ca²⁺ release from the endoplasmic reticulum (ER)[1][2]. This action has made it an indispensable compound for dissecting the contributions of IP₃ receptors in various cellular processes.

However, emerging evidence has suggested that (-)-xestospongin C also impacts SERCA pumps, the ATP-driven enzymes responsible for sequestering Ca²⁺ from the cytosol into the ER lumen. This potential off-target effect has significant implications for the interpretation of experimental results using xestospongin C and presents both a challenge and an opportunity for researchers. This guide will delve into the specifics of this secondary effect, providing a balanced view of the current literature.

Quantitative Data on the Effects of (-)-Xestospongin C

While the inhibitory effect of (-)-xestospongin C on the IP₃ receptor is well-quantified, direct kinetic data for its interaction with SERCA is less definitive. The following tables summarize the available quantitative data for both targets to provide a comparative perspective.

Table 1: Inhibitory Potency of (-)-Xestospongin C on the IP₃ Receptor

Parameter	Value	Cell/Tissue Type	Reference
IC₅₀	358 nM	Cerebellar Microsomes	[1]
IC₅₀	350 nM	Not Specified	[3]

Table 2: Observed Effects and Concentrations of (-)-Xestospongin C on SERCA

Observed Effect	Concentration	Cell/Tissue Type	Reference
Prolonged recovery phase of Ca²⁺ transients	700 nM	Frog Neuromuscular Junction	[2]
Occlusion of thapsigargin (B1683126) effects	700 nM	Frog Neuromuscular Junction	[2]
Equally potent blocker of ER Ca²⁺ pump as IP₃R	Not specified	Permeabilized A7r5 smooth-muscle cells	[4]
Slow depletion of ER Ca²⁺ store	2.5 µM	Cultured Dorsal Root Ganglia Neurones	[5]

Note: A definitive IC₅₀ or Kᵢ value for the direct inhibition of SERCA by (-)-xestospongin C is not consistently reported in the literature, representing a key knowledge gap.

The Scientific Controversy: Direct vs. Indirect Inhibition of SERCA

A significant point of discussion in the field is whether (-)-xestospongin C directly inhibits SERCA. The evidence is conflicting, and this section presents both sides of the argument.

Evidence for Direct SERCA Inhibition:

• Studies by Castonguay and Robitaille (2002) demonstrated that at a concentration of 700 nM, (-)-xestospongin C prolonged the decay time of Ca²⁺ transients in nerve terminals, an effect typically associated with impaired Ca²⁺ clearance by SERCA[2]. Furthermore, pre-incubation with xestospongin C occluded the effects of thapsigargin, a well-known irreversible SERCA inhibitor, suggesting a shared target[2].

• De Smet et al. (1999) reported that in permeabilized A7r5 smooth-muscle cells, xestospongin C was an "equally potent blocker" of the ER Ca²⁺ pump and the IP₃ receptor[4].

• Solovyova et al. (2002) concluded that xestospongin C is a potent inhibitor of SERCA in cultured dorsal root ganglia neurones[5].

Evidence Against Direct SERCA Inhibition:

• Conversely, a study by Pessah and colleagues has suggested that xestospongins, including xestospongin C, lack direct SERCA inhibitory activity. Their research indicated that other members of the xestospongin family did not inhibit SERCA1 and SERCA2.

This ongoing debate highlights the need for further research to elucidate the precise molecular interactions between (-)-xestospongin C and SERCA.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the effects of (-)-xestospongin C on SERCA activity.

Measurement of SERCA-Mediated Ca²⁺ Uptake

This protocol is adapted from methodologies used in studies investigating the impact of various compounds on SERCA function.

• Objective: To measure the rate of ATP-dependent Ca²⁺ uptake into ER microsomes in the presence and absence of (-)-xestospongin C.

• Materials:

  • Isolated ER microsomes

  • Ca²⁺ uptake buffer (e.g., 100 mM KCl, 20 mM HEPES, 5 mM MgCl₂, 5 mM ATP, 10 mM creatine (B1669601) phosphate, 5 U/ml creatine kinase, pH 7.0)

  • Calcium-sensitive fluorescent dye (e.g., Fura-2, Indo-1)

  • (-)-Xestospongin C stock solution (in DMSO)

  • Thapsigargin (positive control)

  • EGTA

  • Spectrofluorometer

• Procedure:

  • Resuspend isolated ER microsomes in the Ca²⁺ uptake buffer.

  • Add the calcium-sensitive dye to the microsomal suspension.

  • Place the suspension in a cuvette in the spectrofluorometer and monitor the baseline fluorescence.

  • Add a known concentration of CaCl₂ to the cuvette to establish an initial free Ca²⁺ concentration.

  • Initiate Ca²⁺ uptake by adding ATP. The decrease in extra-vesicular Ca²⁺ concentration is monitored as a change in fluorescence.

  • To test the effect of (-)-xestospongin C, pre-incubate the microsomes with the desired concentration of the compound for a specified time before the addition of ATP.

  • The rate of Ca²⁺ uptake is calculated from the change in fluorescence over time.

  • Compare the rates of Ca²⁺ uptake in the presence and absence of (-)-xestospongin C. Thapsigargin should be used as a positive control for complete SERCA inhibition.

SERCA ATPase Activity Assay

This assay measures the ATP hydrolysis activity of SERCA, which is coupled to Ca²⁺ transport.

• Objective: To determine the effect of (-)-xestospongin C on the rate of ATP hydrolysis by SERCA.

• Materials:

  • Isolated ER microsomes

  • Assay buffer (e.g., 50 mM MOPS-Tris, 100 mM KCl, 5 mM MgCl₂, 1 mM EGTA, pH 7.0)

  • CaCl₂ solutions for establishing a range of free Ca²⁺ concentrations

  • ATP

  • Enzyme-coupled system: pyruvate (B1213749) kinase (PK), lactate (B86563) dehydrogenase (LDH), phosphoenolpyruvate (B93156) (PEP), and NADH

  • (-)-Xestospongin C stock solution (in DMSO)

  • Spectrophotometer capable of measuring absorbance at 340 nm

• Procedure:

  • Prepare a reaction mixture containing the assay buffer, PK, LDH, PEP, and NADH.

  • Add the isolated microsomes to the reaction mixture.

  • Add varying concentrations of CaCl₂ to achieve a range of free Ca²⁺ concentrations.

  • Pre-incubate with the desired concentration of (-)-xestospongin C or vehicle (DMSO).

  • Initiate the reaction by adding ATP.

  • The hydrolysis of ATP by SERCA produces ADP. PK then converts PEP and ADP to pyruvate and ATP. LDH, in turn, converts pyruvate and NADH to lactate and NAD⁺.

  • The rate of ATP hydrolysis is determined by measuring the decrease in NADH absorbance at 340 nm over time.

  • Plot the ATPase activity as a function of Ca²⁺ concentration to generate a Ca²⁺-dependence curve and assess the impact of (-)-xestospongin C.

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathway of SERCA in ER Calcium Regulation

Caption: Role of SERCA and the IP3 receptor in maintaining ER Ca²⁺ homeostasis.

Proposed Mechanism of (-)-Xestospongin C Inhibition

Caption: The dual and debated inhibitory actions of (-)-xestospongin C.

Experimental Workflow for SERCA ATPase Activity Assay

Caption: Workflow for determining SERCA ATPase activity.

Conclusion and Future Directions

(-)-Xestospongin C remains a cornerstone tool for studying IP₃ receptor-mediated signaling. However, the evidence suggesting its inhibitory effect on SERCA cannot be overlooked. Researchers utilizing this compound must be aware of this potential dual activity and design experiments with appropriate controls, such as the use of thapsigargin, to dissect the specific contributions of IP₃ receptor inhibition versus SERCA inhibition.

The conflicting reports on the direct nature of SERCA inhibition by (-)-xestospongin C underscore a critical area for future investigation. Definitive studies employing purified SERCA protein and detailed kinetic analyses are required to resolve this ambiguity. Elucidating the precise molecular interactions, or lack thereof, will not only refine our understanding of (-)-xestospongin C's pharmacology but also potentially pave the way for the development of more selective inhibitors for both the IP₃ receptor and SERCA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]

Xestospongin Family Compounds: A Technical Guide to Core Characteristics for Researchers and Drug Development Professionals

An in-depth examination of the chemical properties, biological activity, and experimental methodologies associated with the xestospongin family of natural products.

Introduction

The xestospongin family of compounds, macrocyclic bis-1-oxaquinolizidine alkaloids first isolated from the marine sponge Xestospongia sp., has emerged as a critical class of molecular probes for dissecting intracellular calcium (Ca²⁺) signaling pathways.[1] Renowned for their potent and selective inhibition of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), these natural products, particularly xestospongin C, are invaluable tools in cellular biology and pharmacology. This technical guide provides a comprehensive overview of the fundamental characteristics of xestospongin compounds, tailored for researchers, scientists, and drug development professionals. It details their mechanism of action, summarizes key quantitative data, provides in-depth experimental protocols, and illustrates the core signaling pathways they modulate.

Core Mechanism of Action: Potent Inhibition of the IP₃ Receptor

The principal mechanism of action for the xestospongin family is the inhibition of the inositol 1,4,5-trisphosphate receptor (IP₃R).[2] The IP₃R is a ligand-gated Ca²⁺ channel located on the membrane of the endoplasmic reticulum (ER) and sarcoplasmic reticulum (SR). Upon binding of its endogenous ligand, inositol 1,4,5-trisphosphate (IP₃), the IP₃R channel opens, leading to a rapid efflux of stored Ca²⁺ into the cytosol. This elevation in cytosolic Ca²⁺ acts as a crucial second messenger, triggering a diverse array of cellular processes, including muscle contraction, neurotransmission, gene expression, and apoptosis.

Xestospongins function as potent, membrane-permeable, and reversible antagonists of the IP₃R.[3] Notably, their mechanism of inhibition is largely non-competitive, meaning they do not directly compete with IP₃ for its binding site on the receptor.[2] Instead, they are thought to allosterically modulate the receptor, stabilizing a closed conformation of the channel pore and thereby preventing the release of Ca²⁺. This mode of action makes them particularly useful for studying IP₃R function without interfering with upstream signaling events that lead to IP₃ production.

Quantitative Data on Biological Activity

The biological potency of various xestospongin family members has been characterized in numerous studies. The following tables summarize the inhibitory concentrations (IC₅₀) for their primary target, the IP₃R, as well as for identified off-target interactions. These values provide a comparative basis for selecting the appropriate compound and concentration for specific experimental needs.

Compound	Target	Experimental System	Potency (IC₅₀)	Reference
Xestospongin C	IP₃ Receptor	Rabbit Cerebellar Microsomes	358 nM	[4]
Xestospongin D	IP₃ Receptor	Not Specified	648 nM
Xestospongin A	IP₃ Receptor	Rabbit Cerebellar Microsomes	~2.5 µM (7-fold less potent than Xestospongin C)	[5]
Demethylxestospongin B	IP₃ Receptor	Rabbit Cerebellar Microsomes	5865 nM (>16-fold less potent than Xestospongin C)	[5]
Xestospongin B	IP₃ Receptor (competitive displacement of [³H]IP₃)	Rat Cerebellar Membranes	EC₅₀: 44.6 µM	[6]
Xestospongin B	IP₃ Receptor (competitive displacement of [³H]IP₃)	Rat Skeletal Myotube Homogenates	EC₅₀: 27.4 µM	[6]

Compound	Off-Target	Experimental System	Potency (IC₅₀)	Reference
Xestospongin C	Voltage-Dependent K⁺ Channels	Guinea-Pig Ileum Smooth Muscle	0.13 µM
Xestospongin C	Voltage-Dependent Ca²⁺ Channels	Guinea-Pig Ileum Smooth Muscle	0.63 µM
Xestospongin C	SERCA Pump	Frog Neuromuscular Junction	Effective at 700 nM

Signaling Pathway Diagrams

To visually represent the mechanism of action of xestospongin compounds, the following diagrams have been generated using the DOT language.

Canonical IP₃ signaling pathway and inhibition by xestospongins.

Primary and off-target effects of Xestospongin C.

Experimental Protocols

Detailed methodologies are crucial for the reproducible application of xestospongin compounds in research. The following section provides protocols for key experiments used to characterize their activity.

Protocol 1: Competitive [³H]-IP₃ Radioligand Binding Assay

This assay is used to determine the ability of a test compound to compete with radiolabeled IP₃ for binding to the IP₃ receptor, providing insights into competitive inhibition.

Materials:

• [³H]-IP₃ (radioligand)

• Unlabeled IP₃ (for determining non-specific binding)

• Test compound (e.g., xestospongin B)

• Cerebellar microsomes (source of IP₃ receptors)

• Binding buffer (e.g., 50 mM Tris-HCl, 1 mM EDTA, 1 mM 2-mercaptoethanol, pH 8.3)

• Wash buffer (Binding buffer with a higher salt concentration)

• Glass fiber filters (pre-soaked in a solution like 0.3% polyethylenimine)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation: Prepare cerebellar microsomes from fresh or frozen tissue according to standard laboratory protocols. Determine the protein concentration of the microsomal preparation.

• Assay Setup: In a microcentrifuge tube or 96-well plate, combine the following in order:

  • Binding buffer

  • A fixed concentration of [³H]-IP₃ (typically at or below its K_d)

  • A range of concentrations of the unlabeled test compound.

  • For total binding, add buffer instead of the test compound.

  • For non-specific binding, add a saturating concentration of unlabeled IP₃.

• Initiate Binding: Add a specific amount of cerebellar microsomes to each tube/well to start the binding reaction.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 4°C) for a predetermined time to reach equilibrium.

• Termination of Binding: Rapidly terminate the binding reaction by vacuum filtration through the pre-soaked glass fiber filters. This separates the bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

Workflow for a competitive radioligand binding assay.

Protocol 2: Intracellular Calcium Measurement using Fura-2 AM

This protocol describes how to measure changes in intracellular Ca²⁺ concentration in live cells in response to an agonist that stimulates IP₃ production, and how to assess the inhibitory effect of a xestospongin compound.

Materials:

• Adherent cells cultured on glass coverslips or in a 96-well plate

• Fura-2 AM (acetoxymethyl ester) fluorescent Ca²⁺ indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar physiological saline

• Agonist that stimulates IP₃ production (e.g., carbachol, bradykinin)

• Test compound (e.g., xestospongin C)

• Fluorescence microscope or plate reader equipped for ratiometric imaging (excitation at 340 nm and 380 nm, emission at ~510 nm)

Procedure:

• Cell Preparation: Plate cells on glass coverslips or in a suitable imaging plate and grow to the desired confluency.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution in HBSS. A typical final concentration is 1-5 µM Fura-2 AM with 0.02% Pluronic F-127 to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2 AM loading solution to the cells and incubate at room temperature or 37°C for 30-60 minutes in the dark.

• De-esterification: After loading, wash the cells twice with HBSS to remove extracellular dye. Incubate the cells in fresh HBSS for an additional 30 minutes to allow for the complete de-esterification of the Fura-2 AM by intracellular esterases.

• Inhibitor Pre-incubation: For the experimental group, pre-incubate the Fura-2-loaded cells with the desired concentration of the xestospongin compound in HBSS for a specified period (e.g., 10-30 minutes). The control group should be incubated with vehicle control.

• Imaging and Stimulation:

  • Mount the coverslip on the microscope stage or place the plate in the reader.

  • Begin recording the baseline fluorescence ratio (F340/F380).

  • Add the agonist to the cells to stimulate IP₃ production and subsequent Ca²⁺ release.

  • Continue recording the fluorescence ratio to capture the change in intracellular Ca²⁺ concentration.

• Data Analysis:

  • Calculate the F340/F380 ratio for each time point.

  • Normalize the data to the baseline ratio.

  • Compare the amplitude and kinetics of the Ca²⁺ response between the control and xestospongin-treated groups to determine the extent of inhibition.

Conclusion

The xestospongin family of compounds represents a powerful and widely utilized class of pharmacological tools for the investigation of intracellular Ca²⁺ signaling. Their potent and relatively selective inhibition of the IP₃ receptor has provided invaluable insights into the multifaceted roles of this crucial signaling pathway in health and disease. However, researchers must remain cognizant of the potential for off-target effects, particularly at higher concentrations, and select the appropriate compound and experimental controls accordingly. The quantitative data and detailed experimental protocols provided in this guide are intended to serve as a valuable resource for the effective application of xestospongin compounds in advancing our understanding of cellular signaling and in the development of novel therapeutic strategies.

References

• 1. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The discovery and development of IP3 receptor modulators: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing (-)-Xestospongin C in Calcium Imaging with Fura-2 and Fluo-4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of (-)-xestospongin C, a potent and selective antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), in conjunction with the fluorescent calcium indicators Fura-2 and Fluo-4. This combination of tools allows for the precise investigation of the role of IP3-mediated calcium release from intracellular stores in a wide variety of cellular processes.

Introduction to the Technology

Intracellular calcium (Ca²⁺) signaling is a fundamental mechanism that governs a vast array of cellular functions, from muscle contraction and neurotransmission to gene expression and apoptosis. A primary pathway for elevating cytosolic Ca²⁺ involves the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃). IP₃ then binds to its receptor (IP3R) on the endoplasmic reticulum (ER) membrane, triggering the release of stored Ca²⁺ into the cytoplasm.

(-)-Xestospongin C is a marine natural product that acts as a selective, cell-permeable, and reversible inhibitor of the IP3R.[1][2] It blocks the IP₃-gated Ca²⁺ channel without affecting the binding of IP₃ to the receptor. This makes it an invaluable pharmacological tool to dissect the contribution of IP₃-mediated Ca²⁺ release from other Ca²⁺ signaling pathways.

Fura-2 and Fluo-4 are widely used fluorescent dyes for measuring intracellular Ca²⁺ concentrations.

• Fura-2 is a ratiometric indicator. Its fluorescence excitation maximum shifts from 380 nm in the Ca²⁺-free form to 340 nm when it binds to Ca²⁺, while the emission wavelength remains constant at approximately 510 nm.[3][4] The ratio of the fluorescence intensities at the two excitation wavelengths provides a quantitative measure of the intracellular Ca²⁺ concentration, which is largely independent of dye concentration, cell thickness, and photobleaching.[4]

• Fluo-4 is a single-wavelength indicator that exhibits a large increase in fluorescence intensity upon binding to Ca²⁺.[5] It is excited by the 488 nm argon laser line and has an emission maximum around 516 nm, making it compatible with standard fluorescein (B123965) (FITC) filter sets.[6][7] While not inherently ratiometric, its bright signal provides a high signal-to-noise ratio for detecting Ca²⁺ transients.[5]

By combining (-)-xestospongin C with these indicators, researchers can specifically inhibit IP₃-induced Ca²⁺ release and observe the resulting effects on cellular Ca²⁺ dynamics.

Signaling Pathway and Experimental Overview

The following diagrams illustrate the IP₃ signaling pathway, the mechanism of action of (-)-xestospongin C, and the general experimental workflow.

Figure 1. IP3 signaling pathway and inhibition by (-)-xestospongin C.

Figure 2. General experimental workflow for calcium imaging.

Quantitative Data Summary

The following tables summarize key quantitative parameters for (-)-xestospongin C, Fura-2, and Fluo-4, along with examples of experimental data from published studies.

Table 1: Properties of (-)-Xestospongin C and Calcium Indicators

Parameter	(-)-Xestospongin C	Fura-2	Fluo-4
Mechanism of Action	Selective, reversible IP3R antagonist[1][2]	Ratiometric Ca²⁺ indicator[8][9]	Intensiometric Ca²⁺ indicator[10]
IC₅₀ for IP3R	~358 nM (cerebellar microsomes)[2]	N/A	N/A
Typical Working Conc.	0.5 - 10 µM (in intact cells)	1 - 5 µM (AM ester)[11]	1 - 5 µM (AM ester)[6][12]
Excitation Wavelength(s)	N/A	340 nm (Ca²⁺-bound), 380 nm (Ca²⁺-free)[8][9]	~494 nm
Emission Wavelength	N/A	~510 nm[8][9]	~506 nm
Ca²⁺ Dissociation Constant (Kd)	N/A	~145 nM	~345 nM[10]
Potential Off-Target Effects	Inhibition of SERCA, voltage-gated Ca²⁺ and K⁺ channels at higher concentrations.[2]	Buffering of intracellular Ca²⁺ at high concentrations.	Buffering of intracellular Ca²⁺ at high concentrations.

Table 2: Experimental Data on the Effect of (-)-Xestospongin C on IP3-Mediated Calcium Release

Cell Type	Agonist	Ca²⁺ Indicator	(-)-Xestospongin C Concentration	Pre-incubation Time	Observed Effect on Ca²⁺ Signal	Reference
RBL-2H3 Mast Cells	DNP-HSA (antigen)	fura-PE3	3 µM	15 min	Significant inhibition of transient Ca²⁺ increase.	[8][13]
RBL-2H3 Mast Cells	DNP-HSA (antigen)	fura-PE3	10 µM	15 min	Strong inhibition of transient Ca²⁺ increase.	[8][13]
Dorsal Root Ganglia Neurons	N/A (spontaneous)	Fura-2	2.5 µM	Not specified	Triggered a slow Ca²⁺ transient, similar to thapsigargin, suggesting SERCA inhibition in this cell type.	[9]
Porcine Aortic Endothelial Cells	2-Deoxy-d-glucose	Fura-2	3 µM	Not specified	Abolished the rise in intracellular Ca²⁺.	[14]
Primary Hippocampal Neurons	Aβ₁₋₄₂	Not specified	10 µM	1 hour	Significantly reduced the peak and average Ca²⁺ changes.	[2]

Detailed Experimental Protocols

4.1. Preparation of Stock Solutions

• (-)-Xestospongin C: Prepare a 1-10 mM stock solution in high-quality, anhydrous DMSO. Aliquot into small volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

• Fura-2 AM and Fluo-4 AM: Prepare a 1-5 mM stock solution in anhydrous DMSO.[11] Aliquot and store at -20°C, desiccated and protected from light. It is recommended to use the stock solution within a few months of preparation.

• Pluronic F-127 (optional but recommended): Prepare a 20% (w/v) stock solution in DMSO. This non-ionic detergent helps to disperse the water-insoluble AM esters in the aqueous loading buffer.[12]

• Probenecid (B1678239) (optional): Prepare a 250 mM stock solution in 1 M NaOH and adjust the pH to ~7.4 with HEPES. Probenecid is an organic anion transport inhibitor that can reduce the leakage of the de-esterified dye from the cells.[3]

4.2. Protocol for Calcium Imaging using Fura-2

This protocol is a general guideline and should be optimized for your specific cell type and experimental conditions.

• Cell Preparation: Plate cells on glass coverslips or in black-walled, clear-bottom microplates to an appropriate confluency (typically 70-90%).

• Loading Solution Preparation:

  • Prepare a physiological buffer such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline (HBS), pH 7.2-7.4.

  • For each mL of buffer, add the required volume of Fura-2 AM stock solution to achieve a final concentration of 1-5 µM.

  • (Optional) To aid dye solubilization, first mix the Fura-2 AM stock with an equal volume of 20% Pluronic F-127 before diluting into the buffer (final Pluronic F-127 concentration of ~0.02-0.04%).

  • (Optional) Add probenecid to the loading solution to a final concentration of 1-2.5 mM.

  • Vortex the solution thoroughly.

• Cell Loading:

  • Aspirate the culture medium from the cells and wash once with the physiological buffer.

  • Add the Fura-2 AM loading solution to the cells and incubate for 30-60 minutes at room temperature or 37°C, protected from light.[15] The optimal loading time and temperature should be determined empirically.

• Washing and De-esterification:

  • Aspirate the loading solution and wash the cells 2-3 times with fresh physiological buffer (containing probenecid if used during loading) to remove extracellular dye.

  • Incubate the cells in fresh buffer for an additional 30 minutes at room temperature to allow for complete de-esterification of the Fura-2 AM by intracellular esterases.[15]

• Inhibition with (-)-Xestospongin C:

  • Replace the buffer with a fresh solution containing the desired concentration of (-)-xestospongin C (e.g., 1-10 µM) or the vehicle (DMSO) as a control.

  • Pre-incubate the cells for 15-60 minutes. The optimal pre-incubation time should be determined for your experimental system.

• Calcium Imaging:

  • Mount the coverslip on a fluorescence microscope equipped for ratiometric imaging.

  • Acquire a baseline fluorescence recording by alternately exciting the cells at 340 nm and 380 nm and collecting the emission at ~510 nm.

  • Add the agonist of interest to induce IP₃-mediated Ca²⁺ release and continue recording the fluorescence changes over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F₃₄₀/F₃₈₀) for each time point.

  • The change in this ratio is proportional to the change in intracellular Ca²⁺ concentration.

  • Compare the Ca²⁺ response in cells treated with (-)-xestospongin C to the control cells.

4.3. Protocol for Calcium Imaging using Fluo-4

• Cell Preparation: As described for Fura-2.

• Loading Solution Preparation:

  • Prepare a physiological buffer as described for Fura-2.

  • Dilute the Fluo-4 AM stock solution into the buffer to a final concentration of 1-5 µM.

  • (Optional) Add Pluronic F-127 and/or probenecid as described for Fura-2.

  • Vortex thoroughly.

• Cell Loading:

  • Aspirate the culture medium, wash the cells, and add the Fluo-4 AM loading solution.

  • Incubate for 30-60 minutes at room temperature or 37°C, protected from light.[6][12]

• Washing and De-esterification:

  • Aspirate the loading solution and wash the cells 2-3 times with fresh physiological buffer.

  • Incubate in fresh buffer for an additional 30 minutes at room temperature for complete de-esterification.

• Inhibition with (-)-Xestospongin C:

  • Pre-incubate with (-)-xestospongin C or vehicle control as described for the Fura-2 protocol.

• Calcium Imaging:

  • Mount the coverslip on a fluorescence microscope equipped with a standard FITC filter set.

  • Establish a baseline fluorescence by exciting the cells at ~488 nm and collecting the emission at ~516 nm.

  • Add the agonist and record the change in fluorescence intensity over time.

• Data Analysis:

  • The fluorescence intensity of Fluo-4 is directly proportional to the intracellular Ca²⁺ concentration.

  • Normalize the fluorescence data by expressing it as a ratio of the fluorescence at a given time point (F) to the baseline fluorescence (F₀), i.e., F/F₀.

  • Compare the normalized Ca²⁺ response between (-)-xestospongin C-treated and control cells.

Troubleshooting and Considerations

• Low Signal/Poor Dye Loading: Optimize loading concentration, time, and temperature. Ensure the AM ester stock solutions are fresh and have been stored properly. The use of Pluronic F-127 can significantly improve dye loading.

• High Background Fluorescence: Ensure cells are thoroughly washed after loading to remove extracellular dye.

• Dye Leakage: The use of probenecid can help to prevent dye extrusion from the cells. Lowering the incubation temperature may also reduce dye compartmentalization and leakage.

• Phototoxicity: Minimize exposure of cells to the excitation light. Use the lowest possible excitation intensity and exposure time that provides an adequate signal.

• Off-Target Effects of (-)-Xestospongin C: Be aware that at higher concentrations (>10 µM), (-)-xestospongin C may have off-target effects on SERCA pumps and other ion channels.[2] It is advisable to perform dose-response experiments to determine the optimal concentration for inhibiting IP3R without causing significant off-target effects in your system.

• Control Experiments: Always include appropriate controls in your experiments:

  • Vehicle Control: Cells treated with the same concentration of DMSO used to dissolve (-)-xestospongin C.

  • Positive Control: Cells stimulated with an agonist known to induce IP₃-mediated Ca²⁺ release.

  • Negative Control (optional): To confirm that the observed Ca²⁺ release is from intracellular stores, perform the experiment in a Ca²⁺-free buffer containing a chelator like EGTA.

By following these detailed protocols and considering the key aspects of the experimental design, researchers can effectively utilize (-)-xestospongin C in combination with Fura-2 or Fluo-4 to elucidate the intricate role of IP₃-mediated calcium signaling in their specific area of study.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 12. Electrophysiology | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.physiology.org [journals.physiology.org]
• 15. moodle2.units.it [moodle2.units.it]

Application Notes and Protocols for Electrophysiology Patch Clamp Studies with (-)-Xestospongin C

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Xestospongin C is a potent, cell-permeable antagonist of the inositol (B14025) 1,4,5-trisphosphate (IP₃) receptor, an intracellular ligand-gated calcium channel crucial for cellular signaling.[1][2] Isolated from the marine sponge Xestospongia sp., this compound has become a valuable pharmacological tool for investigating IP₃-mediated calcium release from the endoplasmic reticulum (ER).[1][2] However, emerging evidence from electrophysiological studies reveals a more complex pharmacological profile, with effects on other ion channels, particularly at higher concentrations.[1][3] These application notes provide a comprehensive overview and detailed protocols for utilizing (-)-xestospongin C in patch clamp electrophysiology, enabling researchers to leverage its inhibitory properties while being mindful of its potential off-target effects.

Mechanism of Action

The primary mechanism of action of (-)-xestospongin C is the non-competitive inhibition of the IP₃ receptor, thereby blocking the release of Ca²⁺ from intracellular stores.[2] This action is highly selective for the IP₃ receptor over the ryanodine (B192298) receptor, another major intracellular calcium release channel.[1][2][3] However, in intact cells, (-)-xestospongin C has been shown to inhibit voltage-dependent Ca²⁺ and K⁺ channels at concentrations similar to those required for IP₃ receptor inhibition.[1][3] This lack of absolute specificity in intact cells is a critical consideration for experimental design and data interpretation. Some studies also suggest that xestospongins can inhibit the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump.[4][5][6][7]

Quantitative Data

The following table summarizes the inhibitory concentrations (IC₅₀) of (-)-xestospongin C on various targets as determined by electrophysiological and functional assays.

Target	Cell Type	Experimental Condition	IC₅₀ Value	Reference
IP₃ Receptor	Cerebellar Microsomes	IP₃-induced Ca²⁺ release	358 nM	[6]
Voltage-Dependent Inward Ba²⁺ Currents	Guinea-pig Ileum Smooth Muscle	Whole-cell patch clamp	0.63 µM	[1][3]
Voltage-Dependent K⁺ Currents	Guinea-pig Ileum Smooth Muscle	Whole-cell patch clamp	0.13 µM	[1][3]

Signaling Pathways

Diagram of (-)-Xestospongin C Signaling Pathway Inhibition

Caption: Inhibition of IP₃-mediated Ca²⁺ release and off-target effects of (-)-xestospongin C.

Experimental Protocols

Protocol 1: Whole-Cell Patch Clamp Recording of Voltage-Dependent Ca²⁺ and K⁺ Currents in Smooth Muscle Cells

This protocol is adapted from studies on guinea-pig ileum smooth muscle.[1]

1. Cell Preparation:

• Dissect and cut the muscle tissue into small pieces in a Ca²⁺-free physiological salt solution (PSS).

• Transfer the tissue to a low-Ca²⁺ (30 µM) PSS containing collagenase (0.3 mg/ml), papain (0.3 mg/ml), and bovine serum albumin (2 mg/ml).

• Incubate at 37°C for 30 minutes.

• Gently agitate the tissue fragments in a fresh 120 µM Ca²⁺ PSS to disperse the cells.

• Centrifuge the cell suspension at 600 x g for 2 minutes.

• Resuspend the cells in a 0.5 mM Ca²⁺ PSS and store at 4°C for use within 2-8 hours.

2. Electrophysiological Recording:

• Use standard whole-cell patch clamp techniques at room temperature (22-24°C).

• Fabricate patch pipettes with a resistance of 3-6 MΩ when filled with the appropriate internal solution.

• Acquire data using a suitable patch clamp amplifier and software.

3. Solutions:

• Physiological Salt Solution (PSS) (in mM): 126 NaCl, 6 KCl, 2 CaCl₂, 1.2 MgCl₂, 14 glucose, and 10.5 HEPES (pH 7.2 with NaOH).

• Pipette Solution for K⁺ Currents (in mM): 134 KCl, 1.2 MgCl₂, 1 ATP, 0.1 GTP, 0.05 EGTA, 14 glucose, and 10.5 HEPES (pH 7.2 with KOH).

• Pipette Solution for Inward Currents (to suppress K⁺ currents) (in mM): 140 CsCl, 14 glucose, 0.05 EGTA, 10.5 HEPES, and 4 Na₂ATP (pH 7.2 with CsOH).

• Bath Solution for Ca²⁺ Currents: Replace CaCl₂ in the PSS with BaCl₂ to enhance current recording and minimize Ca²⁺-dependent inactivation.

4. Application of (-)-Xestospongin C:

• Prepare a stock solution of (-)-xestospongin C in 100% ethanol (B145695).[1]

• Dilute the stock solution to the final desired concentration in the PSS immediately before application.

• Apply the solution to the patched cell via a perfusion system.

Protocol 2: Investigating IP₃-Mediated Responses in Permeabilized Cells

This protocol allows for the specific investigation of IP₃ receptor function by bypassing the plasma membrane.

1. Cell Permeabilization:

• For cultured cells like RBL-2H3, incubate with 40 µM β-escin for 2-4 minutes at room temperature to selectively permeabilize the plasma membrane while leaving the ER membrane intact.[8]

• For muscle fibers, saponin (B1150181) skinning can be employed.[2]

2. Experimental Setup:

• Use a perfusion system to rapidly exchange solutions containing different concentrations of IP₃ and (-)-xestospongin C.

• Calcium dynamics can be monitored using fluorescent Ca²⁺ indicators.

3. Solutions:

• The composition of the intracellular-like medium will vary depending on the cell type but should be designed to maintain the integrity of the intracellular organelles.

Diagram of Experimental Workflow for Patch Clamp Analysis

Caption: General workflow for a patch clamp experiment with (-)-xestospongin C.

Considerations and Best Practices

• Selectivity: Due to the off-target effects on voltage-gated ion channels, it is crucial to use the lowest effective concentration of (-)-xestospongin C. When studying IP₃-mediated processes in intact cells, consider using complementary approaches, such as genetic knockdown of the IP₃ receptor, to confirm the specificity of the observed effects.

• Permeabilized vs. Intact Cells: The selectivity of (-)-xestospongin C for the IP₃ receptor is higher in permeabilized cell preparations.[1][3] Therefore, for studies specifically targeting the IP₃ receptor, a permeabilized cell model is recommended.

• Solubility and Stability: (-)-Xestospongin C is typically dissolved in ethanol or DMSO. Ensure the final solvent concentration in the experimental solution is low and does not affect the cells. Prepare fresh dilutions from the stock solution for each experiment.

• Controls: Appropriate vehicle controls (e.g., PSS with the same concentration of ethanol used to dissolve (-)-xestospongin C) are essential. Positive controls for the activation of the channels under investigation should also be included.

Conclusion

(-)-Xestospongin C remains a cornerstone for the pharmacological dissection of IP₃ signaling pathways. However, a thorough understanding of its effects on plasma membrane ion channels, as revealed by patch clamp studies, is imperative for the accurate interpretation of experimental results. By employing the detailed protocols and considering the potential for off-target effects outlined in these notes, researchers can effectively utilize (-)-xestospongin C to elucidate the intricate roles of intracellular calcium signaling in health and disease.

References

• 1. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: (-)-Xestospongin C for Studying IP3-Mediated Calcium Release in Neurons

Introduction

Intracellular calcium (Ca²⁺) signaling is a fundamental process governing a vast array of neuronal functions, from neurotransmission and synaptic plasticity to gene expression and apoptosis. A key pathway for elevating cytosolic Ca²⁺ involves the activation of cell surface receptors, which stimulates phospholipase C (PLC) to produce inositol (B14025) 1,4,5-trisphosphate (IP₃). IP₃ then binds to its receptor (IP₃R) on the endoplasmic reticulum (ER) membrane, triggering the release of stored Ca²⁺ into the cytoplasm. Dysregulation of this pathway is implicated in various neurological disorders, including Alzheimer's disease.[1]

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine alkaloid isolated from the marine sponge Xestospongia sp., is a valuable pharmacological tool for investigating IP₃-mediated Ca²⁺ signaling.[2][3] It is a potent, cell-permeable, and reversible antagonist of the IP₃ receptor.[4] These characteristics make it a widely used agent for dissecting the role of IP₃-induced Ca²⁺ release in specific neuronal processes.

Mechanism of Action

(-)-Xestospongin C potently blocks the IP₃ receptor, thereby inhibiting the release of Ca²⁺ from the ER.[3] It is reported to act by a mechanism that does not involve competing with IP₃ for its binding site, suggesting an allosteric or channel-blocking mode of action.[3] A key advantage of (-)-Xestospongin C is its high selectivity for the IP₃ receptor over the ryanodine (B192298) receptor (RyR), another major intracellular Ca²⁺ release channel, with a reported 30-fold selectivity.[2]

However, researchers must be aware of potential off-target effects. Several studies have reported that (-)-Xestospongin C can also inhibit the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump, which is responsible for pumping Ca²⁺ back into the ER.[4][5][6][7] This action can lead to a slow depletion of ER Ca²⁺ stores, mimicking the effect of SERCA inhibitors like thapsigargin.[5][6] At higher concentrations, (-)-Xestospongin C may also inhibit voltage-dependent Ca²⁺ and K⁺ channels.[8] Therefore, appropriate controls are essential for interpreting experimental results.

Applications in Neuroscience Research

• Investigating Synaptic Plasticity: Elucidating the role of postsynaptic Ca²⁺ rise in long-term potentiation (LTP) and long-term depression (LTD).

• Studying Neurotransmitter Signaling: Dissecting the contribution of IP₃-mediated Ca²⁺ release in response to the activation of metabotropic glutamate (B1630785) receptors (mGluRs) and muscarinic acetylcholine (B1216132) receptors (mAChRs).

• Elucidating Neuronal Apoptosis: Examining the involvement of ER Ca²⁺ overload and subsequent ER stress in neurodegenerative models. For example, (-)-Xestospongin C has been shown to ameliorate Aβ-induced intracellular Ca²⁺ overload and apoptosis in primary hippocampal neurons.[1]

• Exploring Glial Cell Signaling: Studying Ca²⁺ wave propagation and signaling in astrocytes, where the IP₃ pathway is prominent.[3]

Quantitative Data

The following table summarizes the key quantitative parameters for (-)-Xestospongin C activity.

Parameter	Value	Target/Action	Experimental System	Reference
IC₅₀	358 nM	Inhibition of IP₃-induced Ca²⁺ release	Rabbit cerebellar microsomes	[3][4]
IC₅₀	350 nM	IP₃ Receptor Antagonism	Not specified	[2]
IC₅₀	0.63 µM	Inhibition of voltage-dependent Ba²⁺ currents	Guinea-pig ileum smooth muscle cells	[8]
Effective Conc.	3 - 10 µM	Inhibition of agonist-induced Ca²⁺ increase	RBL-2H3 mast cells	[9]
Effective Conc.	3 µM	Inhibition of α-adrenergic induced contraction	Guinea-pig papillary muscle	[2]
Effective Conc.	700 nM	Inhibition of SERCA pump	Frog neuromuscular junction	[6]

Visualized Signaling Pathways and Workflows

References

• 1. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Application of (-)-xestospongin C in Smooth Muscle Contraction Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Xestospongin C is a potent, cell-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), a crucial component of intracellular calcium (Ca2+) signaling pathways that regulate smooth muscle contraction.[1][2][3] By blocking the IP3R, (-)-xestospongin C prevents the release of Ca2+ from the sarcoplasmic reticulum (SR), thereby attenuating or abolishing contractions induced by agonists that act via the phospholipase C (PLC) pathway.[1][4] This makes it a valuable pharmacological tool for investigating the role of IP3-mediated Ca2+ release in smooth muscle physiology and pathophysiology. However, it is important to note that at concentrations similar to those used to inhibit IP3R, (-)-xestospongin C can also inhibit voltage-dependent Ca2+ and K+ channels in intact smooth muscle cells, as well as the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA) pump.[1][2][3][5] This application note provides detailed protocols for the use of (-)-xestospongin C in smooth muscle contraction assays, summarizes key quantitative data, and illustrates the relevant signaling pathways.

Mechanism of Action

Smooth muscle contraction is primarily initiated by an increase in cytosolic Ca2+ concentration ([Ca2+]i). This increase can occur through two main pathways: Ca2+ influx from the extracellular space through voltage-gated and receptor-operated Ca2+ channels, and Ca2+ release from intracellular stores, mainly the sarcoplasmic reticulum.

Agonists such as carbachol, phenylephrine, and endothelin-1 (B181129) bind to G-protein coupled receptors (GPCRs) on the smooth muscle cell membrane, activating PLC.[4][6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 diffuses through the cytosol and binds to its receptor (IP3R) on the SR membrane, triggering the release of stored Ca2+ into the cytoplasm.[4] This rise in [Ca2+]i leads to the activation of calmodulin and subsequently myosin light chain kinase (MLCK), which phosphorylates the myosin light chain, initiating cross-bridge cycling and muscle contraction.

(-)-Xestospongin C selectively inhibits the IP3R, thereby blocking the IP3-mediated release of Ca2+ from the SR.[1][7] In permeabilized smooth muscle preparations, where the plasma membrane is selectively permeabilized to allow direct access to intracellular components, (-)-xestospongin C effectively inhibits contractions induced by the direct application of IP3.[1][2] This allows for the specific investigation of the role of the IP3R in contraction, independent of upstream signaling events.

However, in intact smooth muscle tissues, the effects of (-)-xestospongin C can be more complex. Studies have shown that it can also inhibit L-type voltage-dependent Ca2+ channels and voltage-dependent K+ channels, which can independently influence smooth muscle contractility.[1][2] Therefore, careful experimental design and the use of appropriate controls are crucial when interpreting data from experiments using (-)-xestospongin C in intact tissues.

Data Presentation

The following tables summarize the quantitative effects of (-)-xestospongin C on various parameters of smooth muscle contraction as reported in the literature.

Table 1: Inhibitory Effects of (-)-xestospongin C on Agonist-Induced Contractions

Smooth Muscle Preparation	Agonist	(-)-xestospongin C Concentration	Observed Effect	Reference
Guinea-pig ileum (permeabilized)	IP3 (30 μM)	3 μM	Inhibition of contraction	[1]
Guinea-pig ileum (permeabilized)	Carbachol (10 μM) + GTP (100 μM)	3 μM	Inhibition of contraction	[1]
Guinea-pig ileum (intact)	Carbachol	3-10 μM	Inhibition of sustained phase of contraction and [Ca2+]i increase	[1][2]
Guinea-pig ileum (intact)	High K+ (65.4 mM)	3-10 μM	Inhibition of sustained phase of contraction and [Ca2+]i increase	[1][2]
Guinea-pig papillary muscle (intact)	Phenylephrine	3 μM	Inhibition of positive inotropic effect	[7]

Table 2: IC50 Values of (-)-xestospongin C for Ion Channels

Ion Channel	Smooth Muscle Preparation	IC50	Reference
Voltage-dependent inward Ba2+ currents (via L-type Ca2+ channels)	Guinea-pig ileum	0.63 μM	[1][2]
Voltage-dependent K+ currents	Guinea-pig ileum	0.13 μM	[1][2]

Experimental Protocols

Protocol 1: Isometric Contraction Assay in Intact Smooth Muscle Strips

This protocol describes a standard method for measuring isometric contractions of smooth muscle strips in an organ bath, suitable for investigating the effects of (-)-xestospongin C on agonist-induced contractions.

Materials:

• Isolated smooth muscle tissue (e.g., guinea-pig ileum, rat aorta)

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution, bubbled with 95% O2 / 5% CO2

• (-)-xestospongin C stock solution (in DMSO)

• Agonist of interest (e.g., carbachol, phenylephrine)

• Organ bath system with isometric force transducers

• Data acquisition system

Procedure:

• Dissect smooth muscle strips (e.g., 2 mm wide, 10 mm long) and mount them in the organ baths containing PSS at 37°C.

• Apply an optimal resting tension to the muscle strips (determined empirically for each tissue type) and allow them to equilibrate for at least 60 minutes, with washes every 15-20 minutes.

• Induce a reference contraction with a standard agonist (e.g., high K+ solution) to ensure tissue viability. Wash the tissues and allow them to return to baseline.

• Pre-incubate the tissues with (-)-xestospongin C at the desired concentration (e.g., 3-10 μM) or vehicle (DMSO) for a sufficient period (e.g., 15-30 minutes) to allow for cell permeation.[8]

• Construct a cumulative concentration-response curve to the agonist of interest in the presence and absence of (-)-xestospongin C.

• Record the isometric tension and analyze the data to determine changes in maximal response and potency (EC50) of the agonist.

Protocol 2: Contraction Assay in Permeabilized Smooth Muscle Fibers

This protocol allows for the specific investigation of the effects of (-)-xestospongin C on intracellular Ca2+ release mechanisms, bypassing plasma membrane channels and receptors.

Materials:

• Isolated smooth muscle tissue

• Permeabilization solution (e.g., containing saponin (B1150181) or α-toxin)

• Relaxing solution (high EGTA, low Ca2+)

• Contracting solutions with known free Ca2+ concentrations

• IP3 solution

• (-)-xestospongin C stock solution

• Force transducer setup for small muscle fibers

Procedure:

• Dissect small smooth muscle fiber bundles and mount them on a force transducer.

• Permeabilize the muscle fibers by incubating them in a permeabilization solution (e.g., PSS with saponin) for a specified time.

• Wash the permeabilized fibers with relaxing solution to remove the permeabilizing agent and intracellular Ca2+.

• Induce a reference contraction with a high Ca2+ solution to confirm successful permeabilization and viability.

• Incubate the fibers in a low Ca2+ solution and then add IP3 to induce Ca2+ release from the SR and subsequent contraction.

• To test the effect of (-)-xestospongin C, pre-incubate the permeabilized fibers with the inhibitor (e.g., 3 μM) for 5-10 minutes before the addition of IP3.[1]

• Record the force generated and compare the IP3-induced contraction in the presence and absence of (-)-xestospongin C.

Visualizations

Signaling Pathway of Smooth Muscle Contraction

Caption: Signaling pathway of agonist-induced smooth muscle contraction and the inhibitory action of (-)-xestospongin C.

Experimental Workflow for Intact Smooth Muscle Assay

Caption: Experimental workflow for isometric contraction assays in intact smooth muscle strips.

Logical Relationship of (-)-xestospongin C Effects

Caption: Logical relationship of (-)-xestospongin C's molecular targets and their contribution to the inhibition of smooth muscle contraction.

References

• 1. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactome | Smooth Muscle Contraction [reactome.org]
• 7. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Store-Operated Calcium Entry with (-)-Xestospongin C: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Store-Operated Calcium Entry (SOCE) is a crucial and ubiquitous Ca²⁺ signaling pathway in a multitude of cell types. It plays a fundamental role in maintaining intracellular Ca²⁺ homeostasis and regulating a wide array of cellular functions, including gene expression, proliferation, and apoptosis. The process is initiated by the depletion of Ca²⁺ from the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecule (STIM) proteins. Upon sensing low ER Ca²⁺ levels, STIM proteins translocate and cluster at ER-plasma membrane junctions, where they directly interact with and activate Orai channels, the pore-forming subunits of the Ca²⁺ release-activated Ca²⁺ (CRAC) channel, leading to a sustained influx of extracellular Ca²⁺.

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine isolated from the marine sponge Xestospongia sp., has been widely utilized as a pharmacological tool to investigate Ca²⁺ signaling pathways. It is most notably described as a potent, cell-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), a key channel responsible for Ca²⁺ release from the ER.[1] By blocking the IP₃R, (-)-xestospongin C can be used to dissect the contribution of IP₃-mediated Ca²⁺ release from other mechanisms that lead to ER store depletion and subsequent SOCE activation. However, it is important to note that several studies have also reported its inhibitory effects on the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump, which could independently lead to ER Ca²⁺ store depletion.[2][3] This dual activity necessitates careful experimental design and interpretation of results.

These application notes provide a comprehensive guide for utilizing (-)-xestospongin C to investigate SOCE, including detailed experimental protocols and a summary of its reported activities.

Quantitative Data

The following table summarizes the reported inhibitory concentrations of (-)-xestospongin C against its primary target, the IP₃ receptor, and its notable off-target, the SERCA pump. This data is essential for designing experiments with appropriate concentrations to achieve desired effects while minimizing confounding off-target activities.

Target	Action	Reported IC₅₀	Cell System/Assay Conditions	Reference
Inositol 1,4,5-Trisphosphate Receptor (IP₃R)	Inhibition of IP₃-induced Ca²⁺ release	~358 nM	Cerebellar microsomes	[1]
Inositol 1,4,5-Trisphosphate Receptor (IP₃R)	Inhibition of IP₃-induced Ca²⁺ release	~350 nM	Not specified	[4]
Sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA)	Inhibition of Ca²⁺ ATPase pump	Potent inhibitor (IC₅₀ not specified)	Frog neuromuscular junction	[2]
Sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA)	Inhibition of Ca²⁺ ATPase pump	Potent inhibitor (IC₅₀ not specified)	Cultured dorsal root ganglia neurones	[3]
Voltage-gated Ca²⁺ channels	Inhibition	IC₅₀ = 0.63 μM	Guinea-pig ileum smooth muscle
Voltage-gated K⁺ channels	Inhibition	IC₅₀ = 0.13 μM	Guinea-pig ileum smooth muscle

Note: The selectivity of (-)-xestospongin C for IP₃R over SERCA can be cell-type and context-dependent. Researchers should empirically determine the optimal concentration for their specific experimental system.

Signaling Pathways and Experimental Workflow

Store-Operated Calcium Entry (SOCE) Signaling Pathway

The following diagram illustrates the canonical SOCE signaling cascade and the points of intervention by pharmacological agents like thapsigargin (B1683126) and (-)-xestospongin C.

Caption: SOCE pathway and inhibitor action.

Experimental Workflow for Measuring SOCE

This diagram outlines a typical experimental workflow for measuring SOCE using a calcium imaging assay with Fura-2 AM.

Caption: Calcium imaging workflow for SOCE.

Experimental Protocols

Protocol 1: Measurement of SOCE using Calcium Imaging with Fura-2 AM

This protocol describes the measurement of SOCE in adherent cells using the ratiometric calcium indicator Fura-2 AM.

Materials:

• Adherent cells of interest (e.g., HEK293, HeLa)

• Glass-bottom dishes or coverslips

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• HEPES-buffered saline (HBS): 10 mM HEPES, 140 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 10 mM glucose, pH 7.4

• Ca²⁺-free HBS: HBS without CaCl₂ and supplemented with 1 mM EGTA

• HBS with 2 mM CaCl₂

• (-)-Xestospongin C stock solution (e.g., 10 mM in DMSO)

• Thapsigargin stock solution (e.g., 1 mM in DMSO)

• Fluorescence microscope equipped for ratiometric imaging (340/380 nm excitation, ~510 nm emission)

Procedure:

• Cell Preparation:

  • Seed cells onto glass-bottom dishes or coverslips 24-48 hours prior to the experiment to achieve 70-80% confluency.

• Fura-2 AM Loading:

  • Prepare a loading solution of 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBS with 2 mM CaCl₂.

  • Wash the cells once with HBS with 2 mM CaCl₂.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBS with 2 mM CaCl₂ to remove excess dye and allow for de-esterification for at least 15 minutes.

• Baseline Fluorescence Measurement:

  • Mount the dish/coverslip onto the microscope stage.

  • Perfuse the cells with HBS with 2 mM CaCl₂.

  • Record the baseline fluorescence by alternating excitation at 340 nm and 380 nm and measuring the emission at ~510 nm.

• Investigation with (-)-Xestospongin C:

  • To investigate the effect of (-)-xestospongin C on agonist-induced SOCE, pre-incubate the cells with the desired concentration of (-)-xestospongin C (e.g., 1-10 µM) in HBS with 2 mM CaCl₂ for 15-30 minutes.

  • Switch to Ca²⁺-free HBS containing the same concentration of (-)-xestospongin C.

  • Stimulate the cells with an IP₃-generating agonist (e.g., carbachol, ATP) to induce Ca²⁺ release from the ER.

• Induction of Store Depletion:

  • To induce store depletion directly, switch the perfusion to Ca²⁺-free HBS.

  • Add thapsigargin (e.g., 1-2 µM) to the Ca²⁺-free HBS to irreversibly inhibit SERCA pumps and deplete ER Ca²⁺ stores. A transient increase in cytosolic Ca²⁺ will be observed due to the leak from the ER.

• Measurement of SOCE:

  • Once the cytosolic Ca²⁺ level has returned to baseline in the Ca²⁺-free HBS, rapidly switch the perfusion to HBS with 2 mM CaCl₂ (containing thapsigargin or the agonist and/or (-)-xestospongin C as required).

  • Record the subsequent increase in the Fura-2 ratio, which represents SOCE.

• Data Analysis:

  • The ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380) is proportional to the intracellular Ca²⁺ concentration.

  • Quantify SOCE by measuring the peak increase in the F340/F380 ratio upon re-addition of extracellular Ca²⁺ or by calculating the area under the curve.

Protocol 2: Measurement of CRAC Current using Whole-Cell Patch-Clamp Electrophysiology

This protocol provides a method to directly measure the activity of CRAC channels (Icrac) using the whole-cell patch-clamp technique.

Materials:

• Suspension cells (e.g., Jurkat T cells, RBL cells)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette pulling

• External solution (in mM): 140 NaCl, 4.5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4 with NaOH.

• Internal (pipette) solution (in mM): 135 Cs-glutamate, 8 MgCl₂, 10 BAPTA, 10 HEPES, pH 7.2 with CsOH.

• (-)-Xestospongin C

• IP₃ or Thapsigargin

Procedure:

• Cell Preparation:

  • Use cells in suspension at a suitable density.

• Pipette Preparation:

  • Pull borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with the internal solution.

• Establishing Whole-Cell Configuration:

  • Obtain a gigaohm seal (>1 GΩ) on a cell.

  • Rupture the membrane to achieve the whole-cell configuration.

  • Hold the cell at a potential of 0 mV.

• Inducing and Measuring Icrac:

  • To induce Icrac, either include IP₃ (e.g., 20 µM) in the internal solution to deplete stores via the IP₃R, or perfuse the cell with an external solution containing a SERCA inhibitor like thapsigargin (e.g., 1 µM). The current will develop over several minutes as the stores deplete.

  • Apply voltage ramps (e.g., -100 to +100 mV over 100 ms) or hyperpolarizing voltage steps (e.g., to -80 or -100 mV) to measure the inwardly rectifying Icrac.

• Application of (-)-Xestospongin C:

  • Once a stable Icrac is established, perfuse the cell with the external solution containing the desired concentration of (-)-xestospongin C (e.g., 1-10 µM).

  • Record the change in current amplitude over time to determine the inhibitory effect.

• Data Analysis:

  • Measure the inward current amplitude at a negative potential (e.g., -100 mV).

  • Plot the current amplitude over time to visualize the baseline Icrac and the effect of (-)-xestospongin C.

  • Construct current-voltage (I-V) relationships before and after inhibitor application to characterize the properties of the blocked current.

Concluding Remarks

(-)-Xestospongin C is a valuable pharmacological agent for the study of store-operated calcium entry. Its ability to inhibit the IP₃ receptor allows for the investigation of the role of IP₃-mediated signaling in the activation of SOCE. However, researchers must be mindful of its off-target effects, particularly on SERCA pumps, and design experiments accordingly. The protocols provided here offer a robust framework for utilizing (-)-xestospongin C to elucidate the intricate mechanisms of SOCE in various cellular contexts. Careful execution of these experiments and thorough data analysis will contribute to a deeper understanding of this fundamental cellular signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing (-)-Xestospongin C in Alzheimer's Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques and hyperphosphorylated tau protein, leading to synaptic dysfunction and cognitive decline. A critical, albeit complex, player in AD pathogenesis is the dysregulation of intracellular calcium (Ca2+) signaling. (-)-Xestospongin C, a potent and cell-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), has emerged as a valuable pharmacological tool to investigate the role of IP3R-mediated Ca2+ release in AD pathology. These application notes provide detailed protocols for utilizing (-)-xestospongin C in both in vitro and in vivo models of Alzheimer's disease.

Mechanism of Action

(-)-Xestospongin C selectively blocks the IP3R, a ligand-gated Ca2+ channel predominantly located on the endoplasmic reticulum (ER) membrane. In the context of Alzheimer's disease, Aβ oligomers are hypothesized to trigger an overproduction of inositol 1,4,5-trisphosphate (IP3), leading to excessive Ca2+ release from the ER through IP3Rs. This sustained elevation of cytosolic Ca2+ can initiate a cascade of detrimental events, including mitochondrial dysfunction, activation of kinases that phosphorylate tau, and ultimately, neuronal apoptosis. By inhibiting the IP3R, (-)-xestospongin C helps to restore Ca2+ homeostasis, thereby mitigating these downstream pathological effects.

Figure 1: Signaling pathway of (-)-xestospongin C in AD.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of (-)-xestospongin C in Alzheimer's disease models.

Table 1: In Vitro Efficacy of (-)-Xestospongin C

Parameter	Cell Model	Treatment	Concentration	Result
IP3R Inhibition (IC50)	Cerebellar Microsomes	(-)-Xestospongin C	358 nM	Potent inhibition of IP3-induced Ca2+ release.
Neuronal Apoptosis	Primary Hippocampal Neurons	Aβ1-42 + (-)-Xestospongin C	1-10 µM	Significant reduction in Aβ-induced apoptosis.
Intracellular Ca2+ Overload	Primary Hippocampal Neurons	Aβ1-42 + (-)-Xestospongin C	1-10 µM	Amelioration of Aβ-induced Ca2+ overload.

Table 2: In Vivo Efficacy of (-)-Xestospongin C in APP/PS1 Mice

Parameter	Behavioral Test	Treatment Group	Control Group	Result
Spontaneous Alternation	Y-Maze	Increased accuracy	Deficits observed	Improved spatial working memory.
Escape Latency	Morris Water Maze	Decreased latency	Increased latency	Enhanced spatial learning and memory.
Target Quadrant Time	Morris Water Maze	Increased time	Decreased time	Improved memory retention.
Aβ Plaque Number	Immunohistochemistry	Reduced number	High plaque load	Significant reduction in amyloid pathology.
ER Stress Proteins (GRP-78, Caspase-12, CHOP)	Western Blot	Reduced expression	Overexpression	Attenuation of endoplasmic reticulum stress.

Experimental Protocols

In Vitro Studies: Primary Neuronal Cultures

Objective: To investigate the neuroprotective effects of (-)-xestospongin C against Aβ-induced toxicity in primary neurons.

Materials:

• E18 Sprague-Dawley rat embryos

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates/coverslips

• Aβ1-42 oligomers

• (-)-Xestospongin C (stock solution in DMSO)

• Fluo-4 AM calcium indicator

• Reagents for immunocytochemistry and Western blotting

Application Notes: (-)-Xestospongin C as a Tool for Investigating Synaptic Plasticity

Introduction

(-)-Xestospongin C is a potent, cell-permeable, and reversible antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R).[1] Originally isolated from the marine sponge Xestospongia sp., it has become an invaluable pharmacological tool for dissecting the role of IP3R-mediated calcium (Ca2+) signaling in a multitude of cellular processes, including synaptic plasticity.[2][3] Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is considered a fundamental mechanism for learning and memory.[4][5] By selectively blocking the release of Ca2+ from the endoplasmic reticulum (ER) through IP3Rs, (-)-xestospongin C allows researchers to investigate the specific contribution of this signaling pathway to forms of synaptic plasticity such as long-term potentiation (LTP) and long-term depression (LTD).[2][6]

Mechanism of Action

The primary mechanism of action of (-)-xestospongin C is the non-competitive inhibition of the IP3 receptor.[6] This prevents the binding of IP3 to its receptor on the ER membrane, thereby blocking the release of stored Ca2+ into the cytoplasm. This action is highly valuable for distinguishing IP3R-mediated Ca2+ signals from other Ca2+ sources, such as influx through voltage-gated calcium channels or release from ryanodine-sensitive stores.[2]

Selectivity and Considerations for Use

While (-)-xestospongin C is a highly selective inhibitor of the IP3R, it is crucial for researchers to be aware of potential off-target effects, particularly at higher concentrations.[2][6] Some studies have reported that at concentrations above the typical range for IP3R inhibition, (-)-xestospongin C can also inhibit the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump.[7][8] This would lead to a depletion of ER Ca2+ stores, an effect similar to that of thapsigargin (B1683126). Additionally, effects on voltage-dependent Ca2+ and K+ channels have been observed in some preparations, typically at concentrations of 3 µM or higher.[6] Therefore, it is imperative to use the lowest effective concentration and include appropriate controls to verify the specificity of the observed effects.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for (-)-xestospongin C, compiled from various studies. Note that IC50 values can vary depending on the experimental preparation and conditions.[9]

Table 1: Inhibitory Concentrations of (-)-Xestospongin C

Target	IC50 Value	Cell/Tissue Type	Notes	Reference(s)
IP3 Receptor	~350 nM	Cerebellar Microsomes	30-fold lower than for the ryanodine (B192298) receptor.	[2]
Voltage-Dependent Ba2+ Currents	~0.63 µM	Guinea-pig ileum (intact cells)	Indicates potential off-target effects on L-type Ca2+ channels.	[6]

Table 2: Effective Concentrations Used in Synaptic Plasticity and Cellular Studies

Concentration	Application	Cell/Tissue Type	Observed Effect	Reference(s)
700 nM	Ca2+ Imaging	Frog Neuromuscular Junction	Prolonged Ca2+ clearance in nerve terminals, suggesting SERCA inhibition.	[7]
1 - 10 µM	Degranulation Assay	RBL-2H3 Mast Cells	Concentration-dependent inhibition of antigen-induced degranulation.	[3]
3 µM	Electrophysiology	Guinea-pig Papillary Muscle	Inhibited IP3-induced contractions without affecting basal oscillations.	[2]
3 µM	Electrophysiology/Ca2+ Imaging	Guinea-pig Ileum	Inhibited IP3-induced Ca2+ release in permeabilized cells; also inhibited voltage-dependent Ca2+ channels in intact cells.	[6]
3 - 10 µM	Ca2+ Imaging & CCE Assay	RBL-2H3 Mast Cells	Inhibited antigen-induced Ca2+ release and capacitative calcium entry (CCE).	[3][10]
3 µmol (i.c.v.)	In Vivo Study	APP/PS1 AD Mice	Improved cognitive behavior and reduced Aβ plaques over 4 weeks.	[1]

Signaling Pathways and Experimental Workflows

// Nodes prep [label="1. Prepare Acute Brain Slices\n(e.g., Hippocampus)", shape=box, style=rounded]; acsf (B1150207) [label="2. Transfer to Recording Chamber\nwith ACSF"]; baseline [label="3. Obtain Stable Baseline Recording\n(e.g., fEPSPs for 20-30 min)"]; drug [label="4. Apply (-)-Xestospongin C\n(or Vehicle Control) via Perfusion"]; incubation [label="5. Incubate for ≥20 min\nto ensure drug equilibration"]; induction [label="6. Apply LTD Induction Protocol\n(e.g., LFS: 1 Hz for 15 min)"]; washout [label="7. Washout & Record Post-Induction\nResponse for ≥60 min"]; analysis [label="8. Analyze Data\n(Compare % depression between\nXestospongin C and control groups)"];

// Edges prep -> acsf; acsf -> baseline; baseline -> drug; drug -> incubation; incubation -> induction; induction -> washout; washout -> analysis; } dot Caption: Experimental workflow for investigating the role of IP3R in LTD.

Experimental Protocols

Protocol 1: Investigating the Role of IP3R in Hippocampal LTD using Field Electrophysiology

This protocol describes how to use (-)-xestospongin C to test the hypothesis that IP3R-mediated Ca2+ release is necessary for the induction of long-term depression (LTD) at Schaffer collateral-CA1 synapses.[11][12]

1. Materials and Reagents:

• Animals: C57BL/6 mice or Sprague-Dawley rats.

• Solutions:

  • Slicing Solution (ice-cold, carbogenated): Sucrose-based or NMDG-based protective cutting solution.

  • Artificial Cerebrospinal Fluid (ACSF, carbogenated): (in mM) 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 2 CaCl2, 1 MgSO4, 10 D-glucose.

  • (-)-Xestospongin C Stock Solution: 1-10 mM in DMSO, store at -20°C.

• Equipment: Vibrating microtome, recording chamber, perfusion system, glass microelectrodes, amplifier, digitizer, stimulation unit.

2. Procedure:

• Slice Preparation:

  • Anesthetize and decapitate the animal according to approved institutional protocols.

  • Rapidly dissect the brain and place it in ice-cold, carbogenated slicing solution.

  • Prepare 300-400 µm thick horizontal or coronal hippocampal slices using a vibrating microtome.

  • Transfer slices to a holding chamber with carbogenated ACSF at 32-34°C for 30 minutes, then maintain at room temperature for at least 1 hour before recording.

• Recording Setup:

  • Transfer a single slice to the recording chamber, continuously perfused with carbogenated ACSF (2-3 mL/min) at 30-32°C.

  • Place a stimulation electrode in the Schaffer collateral pathway (stratum radiatum of CA1) and a recording electrode (filled with ACSF) in the dendritic layer of CA1 to record field excitatory postsynaptic potentials (fEPSPs).

• Baseline Recording:

  • Deliver single test pulses (e.g., 0.05 Hz) to evoke fEPSPs. Adjust stimulation intensity to elicit a response that is 40-50% of the maximum amplitude.

  • Record a stable baseline for at least 20-30 minutes.

• Drug Application:

  • Switch the perfusion to ACSF containing the final desired concentration of (-)-xestospongin C (e.g., 3 µM). The final DMSO concentration should be <0.1%.

  • For the control group, perfuse with ACSF containing the same concentration of DMSO (vehicle).

  • Continue recording for another 20-30 minutes to ensure the drug has equilibrated and to observe any acute effects on baseline transmission.

• LTD Induction:

  • Apply a low-frequency stimulation (LFS) protocol, such as 900 pulses at 1 Hz, to induce LTD.[13]

• Post-Induction Recording:

  • Following LFS, resume baseline test pulse stimulation (0.05 Hz) and record for at least 60 minutes to monitor the expression of LTD.

• Data Analysis:

  • Measure the slope of the fEPSP. Normalize the slope values to the average of the pre-LFS baseline.

  • Compare the magnitude of depression at 50-60 minutes post-LFS between the (-)-xestospongin C treated group and the vehicle control group. A significant reduction in LTD in the presence of the drug would indicate a requirement for IP3R signaling.

Protocol 2: Calcium Imaging of Synaptic Activity using (-)-Xestospongin C

This protocol outlines a method to visualize the contribution of IP3R-mediated Ca2+ release to synaptic activity in cultured neurons.[3][14]

1. Materials and Reagents:

• Cells: Primary hippocampal or cortical neurons cultured on glass coverslips.

• Solutions:

  • Imaging Buffer (e.g., HBSS): Containing physiological concentrations of ions.

  • Calcium Indicator: Fluo-4 AM or a genetically encoded calcium indicator (e.g., GCaMP).

  • Pluronic F-127 (for AM ester dyes).

  • (-)-Xestospongin C Stock Solution: 1-10 mM in DMSO.

  • Stimulants: Glutamate, ATP, or other relevant agonists.

• Equipment: Confocal or widefield fluorescence microscope with a fast acquisition camera, perfusion system.

2. Procedure:

• Indicator Loading:

  • For chemical dyes, incubate neurons with Fluo-4 AM (e.g., 1-5 µM) and Pluronic F-127 in imaging buffer for 30-45 minutes at 37°C.

  • Wash the cells with fresh imaging buffer and allow them to de-esterify for at least 30 minutes at room temperature.

• Imaging Setup:

  • Mount the coverslip in an imaging chamber on the microscope stage, perfusing with imaging buffer.

  • Identify a field of view with healthy-looking neurons and their dendritic processes.

  • Acquire baseline fluorescence images at a suitable frame rate (e.g., 1-10 Hz).

• Baseline Synaptic Response:

  • Locally apply a brief puff of an agonist (e.g., glutamate) to a dendritic region to evoke a Ca2+ transient. Alternatively, use field stimulation if equipped.

  • Record the resulting change in fluorescence (ΔF). After the signal returns to baseline, repeat the stimulation to ensure a consistent response.

• Drug Application:

  • Perfuse the chamber with imaging buffer containing (-)-xestospongin C (e.g., 3-10 µM) for 15-20 minutes.[3]

• Post-Drug Response:

  • Re-apply the same agonist stimulation as in step 3 and record the resulting Ca2+ transient.

• Data Analysis:

  • Define regions of interest (ROIs) over dendritic spines or shafts.

  • Calculate the change in fluorescence over baseline (ΔF/F0) for each Ca2+ event.

  • Compare the amplitude and kinetics of the Ca2+ transients before and after the application of (-)-xestospongin C. A reduction in the Ca2+ signal suggests that a component of the response was mediated by IP3R-dependent Ca2+ release from internal stores.

References

• 1. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synaptic Plasticity Review [hellobio.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In Vitro Investigation of Synaptic Plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In Vitro Investigation of Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | The Intriguing Contribution of Hippocampal Long-Term Depression to Spatial Learning and Long-Term Memory [frontiersin.org]
• 14. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Protocol for dissolving and preparing (-)-xestospongin C stock solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-Xestospongin C is a potent, cell-permeable, and reversible antagonist of the inositol (B14025) 1,4,5-trisphosphate (IP₃) receptor.[1][2] Isolated from the marine sponge Xestospongia sp., it is a valuable pharmacological tool for investigating calcium signaling pathways mediated by IP₃ receptors.[2][3][4] This document provides a detailed protocol for the preparation of (-)-xestospongin C stock solutions and outlines its key applications in cellular biology and pharmacology.

Chemical Properties

A summary of the key chemical properties of (-)-xestospongin C is provided in the table below.

Property	Value	Reference
Molecular Weight	446.71 g/mol	[5][6]
Molecular Formula	C₂₈H₅₀N₂O₂	[5][6][7]
CAS Number	88903-69-9	[1][5][7][8]
Appearance	Solid, Powder, or Clear Film	[1][7][9]
Purity	>90%	[1][8][9]

Solubility and Stock Solution Preparation

(-)-Xestospongin C is soluble in several organic solvents. The table below summarizes its solubility.

Solvent	Solubility	Reference
DMSO	2 mM	[1][5][7][8]
Ethanol	2 mM	[1][5][7][8]
Chloroform	Soluble	[9]
Ethyl Acetate	Soluble	[9]
Methyl Acetate	Soluble	[9]

Protocol for Preparing a 2 mM DMSO Stock Solution

This protocol describes the preparation of a 2 mM stock solution of (-)-xestospongin C in DMSO.

Materials:

• (-)-Xestospongin C (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Optional: Ultrasonic bath

Procedure:

• Equilibration: Allow the vial of (-)-xestospongin C to equilibrate to room temperature for at least one hour before opening to prevent condensation.[7]

• Weighing: Due to the small quantities typically used, it is often more practical to dissolve the entire contents of a pre-weighed vial. If weighing is necessary, use a calibrated analytical balance and handle the compound in a chemical fume hood.

• Solvent Addition: Based on the amount of (-)-xestospongin C, calculate the volume of DMSO required to achieve a 2 mM concentration. For example, to prepare a 2 mM stock solution from 1 mg of (-)-xestospongin C (MW = 446.71 g/mol ):

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

  • Volume (L) = (0.001 g / 446.71 g/mol ) / 0.002 mol/L = 0.001119 L

  • Volume (µL) = 1119 µL Carefully add the calculated volume of DMSO to the vial containing the (-)-xestospongin C.

• Dissolution: Cap the vial tightly and vortex thoroughly to dissolve the compound. For compounds that are difficult to dissolve, brief sonication in an ultrasonic bath and gentle warming to 37°C can aid in dissolution.[7] Ensure the solution is clear and free of any precipitate before use.[5]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

• Storage Conditions:

  • Store the solid, desiccated compound at -20°C for long-term stability (≥4 years).[7][9][10]

  • Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[2][5] It is recommended to prepare and use the solution on the same day if possible.[5][7]

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing (-)-xestospongin C stock solution.

Mechanism of Action and Application in Signaling Pathways

(-)-Xestospongin C is a highly selective inhibitor of the IP₃ receptor, with an IC₅₀ of approximately 358 nM.[1][2] It acts by blocking the IP₃-mediated release of Ca²⁺ from the endoplasmic reticulum (ER) and sarcoplasmic reticulum (SR).[1] This makes it an invaluable tool for dissecting the role of IP₃-dependent calcium signaling in various cellular processes. It exhibits greater selectivity for the IP₃ receptor over the ryanodine (B192298) receptor.[1] However, it is important to note that at higher concentrations, it may also inhibit voltage-dependent Ca²⁺ and K⁺ channels, as well as the sarcoplasmic/endoplasmic reticulum Ca²⁺ ATPase (SERCA) pump.[1][2][8][11]

Typical Working Concentrations: The final concentration of (-)-xestospongin C used in experiments typically ranges from 0.5 to 10 µM.[6]

IP₃ Receptor Signaling Pathway

Caption: Inhibition of the IP₃ signaling pathway by (-)-xestospongin C.

Disclaimer: This product is for research use only and is not intended for therapeutic or diagnostic use. Not for human or veterinary use. Always refer to the manufacturer's safety data sheet (SDS) before handling.

References

• 1. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 6. bio-techne.com [bio-techne.com]
• 7. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Enzo Life Sciences Xestospongin C (50µg). CAS: 88903-69-9, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. medkoo.com [medkoo.com]
• 11. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: (-)-Xestospongin C and Ryanodine Receptors

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the off-target effects of (-)-xestospongin C on ryanodine (B192298) receptors (RyRs). This resource is intended to assist researchers in designing experiments, interpreting data, and avoiding common pitfalls when using this compound in studies involving RyR-mediated calcium signaling.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of (-)-xestospongin C?

A1: (-)-Xestospongin C is a potent and selective inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), a major intracellular calcium release channel.[1][2] It blocks IP3-induced calcium release with an IC50 value of approximately 358 nM.[1][2]

Q2: Does (-)-xestospongin C have off-target effects on ryanodine receptors (RyRs)?

A2: Yes, while (-)-xestospongin C is significantly more potent at inhibiting IP3Rs, it does exhibit off-target effects on RyRs. It has been reported to be about 30 times less potent for RyRs than for IP3Rs.[3] Some studies have shown that it can weakly inhibit the RyR1 isoform.[4]

Q3: Are there other known off-target effects of (-)-xestospongin C that could interfere with my experiments?

A3: A significant confounding off-target effect of (-)-xestospongin C is its ability to inhibit the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump in some cell types.[5][6][7] This inhibition can lead to a depletion of intracellular calcium stores, which can complicate the interpretation of results from calcium signaling experiments.[5][8]

Q4: What are the different isoforms of ryanodine receptors, and do they respond differently to (-)-xestospongin C?

A4: There are three main isoforms of ryanodine receptors: RyR1 (predominantly in skeletal muscle), RyR2 (mainly in cardiac muscle), and RyR3 (more widely expressed, including in the brain).[9][10] Currently, there is limited specific data on the differential inhibitory effects of (-)-xestospongin C on each of these isoforms, although weak inhibition of RyR1 has been noted.[4]

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of (-)-xestospongin C on its primary target and off-targets. Researchers should be aware of these values when designing experiments to ensure appropriate concentrations are used to distinguish between effects on IP3Rs and RyRs.

Target	Parameter	Value	Cell/Tissue Type	Reference
IP3 Receptor	IC50	358 nM	Cerebellar Microsomes	[1][2]
Ryanodine Receptor	Selectivity	~30-fold less potent than for IP3R	General	[3]
RyR1	Activity	Weak Inhibition	Not specified	[4]
SERCA Pump	Activity	Potent Inhibition	Vertebrate Synapse, Cultured DRG Neurons	[5][6][8]

Experimental Protocols

Protocol 1: [³H]Ryanodine Binding Assay to Assess (-)-Xestospongin C Effects on RyR Channel Activity

This protocol is adapted from established methods for measuring RyR channel activity.[11][12][13][14]

Objective: To determine the effect of (-)-xestospongin C on the open probability of RyR channels.

Materials:

• Microsomes isolated from tissues or cells expressing the RyR isoform of interest (e.g., HEK293 cells transfected with RyR1, RyR2, or RyR3).

• [³H]ryanodine

• (-)-Xestospongin C

• Binding buffer (e.g., 250 mM KCl, 15 mM NaCl, 20 mM HEPES, pH 7.4)

• Solutions with varying free Ca²⁺ concentrations

• Glass fiber filters

• Scintillation counter

Procedure:

• Prepare microsomes containing the RyR isoform of interest.

• In a series of tubes, incubate the microsomes with a fixed concentration of [³H]ryanodine (e.g., 2-10 nM) and varying concentrations of (-)-xestospongin C.

• Include control tubes with no (-)-xestospongin C and tubes with a known RyR modulator (e.g., caffeine (B1668208) as an activator, or tetracaine (B1683103) as an inhibitor).

• Perform incubations at a specific free Ca²⁺ concentration that is optimal for [³H]ryanodine binding to the target RyR isoform.

• After incubation (e.g., 2 hours at 37°C), rapidly filter the samples through glass fiber filters to separate bound from free [³H]ryanodine.

• Wash the filters with ice-cold wash buffer to remove non-specifically bound radioactivity.

• Measure the radioactivity on the filters using a scintillation counter.

• Analyze the data to determine the effect of (-)-xestospongin C on [³H]ryanodine binding, which reflects RyR channel activity.

Protocol 2: Calcium Imaging in RyR-Expressing HEK293 Cells

This protocol provides a general framework for assessing the impact of (-)-xestospongin C on RyR-mediated calcium release in a controlled cellular environment.[15][16][17]

Objective: To visualize and quantify the effect of (-)-xestospongin C on calcium release from RyRs in intact cells.

Materials:

• HEK293 cells stably or transiently expressing the RyR isoform of interest (RyR1, RyR2, or RyR3).

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• (-)-Xestospongin C.

• RyR agonist (e.g., caffeine, 4-chloro-m-cresol).

• IP3-generating agonist (e.g., carbachol, ATP) to be used as a positive control for (-)-xestospongin C's primary effect.

• Fluorescence microscope equipped for live-cell imaging.

Procedure:

• Plate the RyR-expressing HEK293 cells on glass-bottom dishes suitable for microscopy.

• Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Wash the cells and replace the medium with a physiological buffer.

• Obtain a baseline fluorescence recording.

• Pre-incubate a subset of cells with the desired concentration of (-)-xestospongin C for a sufficient period to allow for cell penetration and target engagement.

• Stimulate the cells with an RyR agonist (e.g., caffeine) and record the changes in intracellular calcium concentration.

• In parallel experiments, stimulate control (untreated) cells with the same RyR agonist.

• As a positive control for the activity of (-)-xestospongin C, stimulate cells with an IP3-generating agonist and observe the expected inhibition of calcium release in the presence of the compound.

• Analyze the fluorescence data to compare the amplitude and kinetics of the calcium transients in control versus (-)-xestospongin C-treated cells.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpectedly low or absent RyR-mediated Ca²⁺ release after (-)-xestospongin C application.	1. The concentration of (-)-xestospongin C is too high, leading to significant RyR inhibition. 2. Off-target inhibition of the SERCA pump by (-)-xestospongin C has depleted ER/SR calcium stores.[5][6][8]	1. Perform a dose-response curve to determine the optimal concentration of (-)-xestospongin C that inhibits IP3Rs without significantly affecting RyRs. 2. Use thapsigargin (B1683126), a specific SERCA inhibitor, as a positive control for store depletion. Compare the effects of (-)-xestospongin C and thapsigargin on resting calcium levels and store content.
Inconsistent results between experiments.	1. Variable cell health or passage number. 2. Inconsistent incubation times with (-)-xestospongin C. 3. Degradation of (-)-xestospongin C stock solution.	1. Use cells within a consistent passage number range and ensure high viability. 2. Standardize all incubation times. 3. Prepare fresh stock solutions of (-)-xestospongin C in an appropriate solvent (e.g., DMSO) and store them properly.
Difficulty distinguishing between IP3R and RyR-mediated Ca²⁺ release.	The signaling pathways are interconnected in the cell type being used.	1. Use cell lines that predominantly express one type of receptor (e.g., HEK293 cells engineered to express a specific RyR isoform). 2. Use specific agonists (e.g., caffeine for RyRs, IP3 for permeabilized cells) to selectively activate each channel. 3. Employ other pharmacological tools, such as ryanodine or tetracaine to block RyRs, to isolate the IP3R-mediated component.
(-)-Xestospongin C appears to have no effect on RyR-mediated events.	The specific RyR isoform expressed in your system may be insensitive to (-)-xestospongin C at the concentrations used.	Test a wider range of (-)-xestospongin C concentrations. If no effect is observed even at high concentrations, your RyR isoform may indeed be resistant. Consider using alternative broad-spectrum RyR inhibitors if necessary.

Visualizations

Signaling Pathway Diagram

Caption: Signaling pathway showing the primary and off-target effects of (-)-xestospongin C.

Experimental Workflow Diagram

Caption: A typical experimental workflow for assessing the effects of (-)-xestospongin C on RyR-mediated calcium release.

Troubleshooting Logic Diagram

Caption: A troubleshooting flowchart for diagnosing unexpected results when using (-)-xestospongin C.

References

• 1. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxylated xestospongins block inositol-1,4,5-trisphosphate-induced Ca2+ release and sensitize Ca2+-induced Ca2+ release mediated by ryanodine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Putative roles of type 3 ryanodine receptor isoforms (RyR3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchmap.jp [researchmap.jp]
• 12. Assays for Modulators of Ryanodine Receptor (RyR)/Ca2+ Release Channel Activity for Drug Discovery for Skeletal Muscle and Heart Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cryo-EM analysis of scorpion toxin binding to Ryanodine Receptors reveals subconductance that is abolished by PKA phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A protocol for detecting elemental calcium signals (Ca2+ puffs) in mammalian cells using total internal reflection fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. brainvta.tech [brainvta.tech]
• 17. mdpi.com [mdpi.com]

Troubleshooting (-)-xestospongin C solubility and stability in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (-)-xestospongin C. The information is designed to address common challenges related to the solubility and stability of this compound in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing (-)-xestospongin C stock solutions?

A1: (-)-Xestospongin C is soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695). It is recommended to prepare stock solutions at a concentration of up to 2 mM in either of these solvents.[1][2][3]

Q2: What is the recommended storage condition for (-)-xestospongin C?

A2: Solid (-)-xestospongin C should be stored at -20°C and protected from light, as it is reported to be light-sensitive.[4] Stock solutions in DMSO or ethanol should also be stored in tightly sealed vials at -20°C and are generally usable for up to one month.[5] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use volumes.

Q3: What is the typical working concentration for (-)-xestospongin C in cell-based assays?

A3: The effective concentration of (-)-xestospongin C can vary depending on the cell type and experimental design. However, a final concentration ranging from 0.5 to 10 µM is typically used.[6][7] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

Q4: How long should I pre-incubate my cells with (-)-xestospongin C?

A4: Pre-incubation times can vary, but a period of 15-30 minutes at 37°C is often sufficient for the compound to permeate the cell membrane and inhibit its target.[8][9][10]

Q5: I prepared a working solution of (-)-xestospongin C in my cell culture medium, and it looks cloudy. What should I do?

A5: Cloudiness or precipitation indicates that the compound is not fully dissolved. This can be due to several factors, including the final concentration exceeding its solubility limit in the aqueous medium or "solvent shock." Refer to the Troubleshooting Guide for detailed steps on how to address this issue. It is not recommended to use a cloudy solution for experiments as the actual concentration of the dissolved compound will be unknown.

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Cell Culture Media

Symptoms:

• The media appears cloudy or hazy after adding the (-)-xestospongin C working solution.

• Visible particulate matter is observed in the culture dish.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
High Final DMSO Concentration	Ensure the final concentration of DMSO in your cell culture medium is low, ideally below 0.5%, to avoid solvent-induced precipitation and cytotoxicity. Always include a vehicle control with the same final DMSO concentration in your experiments.
"Solvent Shock"	Rapidly diluting a high-concentration DMSO stock into an aqueous medium can cause the compound to precipitate. To avoid this, pre-warm the cell culture medium to 37°C. Add the DMSO stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and even dispersion.
Concentration Exceeds Aqueous Solubility	The desired working concentration of (-)-xestospongin C may be higher than its solubility in your specific cell culture medium. Consider performing a serial dilution of your stock solution in pre-warmed media to reach the final concentration.
Interaction with Media Components	Components in the cell culture medium, such as salts and proteins, can sometimes interact with the compound and reduce its solubility. The presence of fetal bovine serum (FBS) can sometimes enhance the solubility of hydrophobic compounds due to protein binding.[6]

Issue 2: Inconsistent or Lack of Expected Biological Effect

Symptoms:

• No observable inhibition of IP₃-mediated calcium release.

• High variability in results between experiments.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Compound Degradation	(-)-Xestospongin C may be unstable in aqueous media at 37°C over extended periods. It is highly recommended to prepare working solutions fresh for each experiment. If experiments run for several hours, consider the possibility of compound degradation affecting the results. Refer to the "Experimental Protocol for Assessing Stability" section to determine the stability of (-)-xestospongin C in your specific media.
Incorrect Working Concentration	Verify the calculations for your dilutions. Ensure that the stock solution was fully dissolved before making the working solution. If precipitation occurred during the preparation of the working solution, the actual concentration will be lower than intended.
Off-Target Effects	At higher concentrations (typically >10 µM), (-)-xestospongin C has been reported to inhibit SERCA pumps and voltage-gated Ca²⁺ and K⁺ channels.[4] These off-target effects could lead to unexpected biological responses. If using high concentrations, consider if these off-target effects could be influencing your results.
Cell-Specific Sensitivity	Different cell types may exhibit varying sensitivity to (-)-xestospongin C. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

Experimental Protocols

Protocol for Preparation of (-)-Xestospongin C Working Solution

This protocol provides a general guideline for preparing a working solution of (-)-xestospongin C from a DMSO stock solution for use in cell culture experiments.

Materials:

• (-)-Xestospongin C solid

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile cell culture medium (e.g., DMEM/F-12)

• Vortex mixer

• Water bath or incubator at 37°C

Procedure:

• Prepare Stock Solution:

  • Bring the vial of solid (-)-xestospongin C and anhydrous DMSO to room temperature.

  • In a sterile microcentrifuge tube, dissolve the appropriate amount of (-)-xestospongin C in DMSO to prepare a 2 mM stock solution.

  • Vortex thoroughly for 1-2 minutes until the solid is completely dissolved.

  • Aliquot the stock solution into single-use volumes and store at -20°C.

• Prepare Working Solution:

  • Pre-warm the required volume of cell culture medium to 37°C.

  • Thaw a single-use aliquot of the 2 mM (-)-xestospongin C stock solution at room temperature.

  • To minimize precipitation, add the DMSO stock solution dropwise to the pre-warmed medium while gently vortexing or swirling. For example, to prepare a 10 µM working solution in 1 mL of medium, add 5 µL of the 2 mM stock solution.

  • Visually inspect the working solution to ensure it is clear and free of any precipitate.

Protocol for Assessing the Stability of (-)-Xestospongin C in Cell Culture Media

This protocol outlines a method to determine the stability of (-)-xestospongin C in your specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• (-)-Xestospongin C working solution in your cell culture medium of choice

• Sterile tubes or a multi-well plate

• Incubator at 37°C with 5% CO₂

• Acetonitrile (B52724) or methanol (B129727) (HPLC grade)

• Microcentrifuge

• HPLC system with a C18 column and UV detector

Procedure:

• Sample Preparation:

  • Prepare a fresh working solution of (-)-xestospongin C in your cell culture medium at the final concentration used in your experiments (e.g., 10 µM).

  • Dispense equal aliquots of the working solution into multiple sterile tubes or wells.

• Time-Course Incubation:

  • Immediately process the "Time 0" sample as described in step 3.

  • Place the remaining samples in a 37°C incubator.

  • At designated time points (e.g., 1, 2, 4, 8, and 24 hours), remove a sample from the incubator for processing.

• Sample Processing:

  • For each time point, take a defined volume of the sample (e.g., 200 µL).

  • Add 2-3 volumes of cold acetonitrile or methanol to precipitate proteins from the serum in the medium.

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Carefully transfer the supernatant to a new tube or an HPLC vial. Store at -20°C until analysis.

• HPLC Analysis:

  • Analyze the samples using a validated HPLC method to quantify the concentration of (-)-xestospongin C.

  • Compare the peak area of (-)-xestospongin C at each time point to the "Time 0" sample to determine the percentage of compound remaining.

Visualizations

Caption: (-)-Xestospongin C inhibits the IP₃ receptor-mediated calcium release pathway.

Caption: A general workflow for using (-)-xestospongin C and troubleshooting common issues.

References

• 1. researchgate.net [researchgate.net]
• 2. The Relationship between Hydrophobicity and Drug-Protein Binding in Human Serum Albumin: A Quartz Crystal Microbalance Study | MDPI [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. iacuc.wsu.edu [iacuc.wsu.edu]
• 6. Protein Adsorption Alters Hydrophobic Surfaces Used for Suspension Culture of Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]
• 8. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In-line HPLC-ICP-MS method for the rapid speciation and quantification of metal constituents in cell culture media - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing (-)-Xestospongin C Concentration

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of (-)-xestospongin C for specific cell types. Content is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-xestospongin C?

(-)-Xestospongin C is a potent and membrane-permeable antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R).[1][2][3][4] It blocks the IP3R, a ligand-gated Ca²⁺ channel on the endoplasmic reticulum (ER) membrane, thereby inhibiting the release of calcium (Ca²⁺) from intracellular stores into the cytosol.[5] Unlike IP3, it does not bind to the IP3 binding site, suggesting a non-competitive mechanism of inhibition.[2]

Q2: What is a typical starting concentration range for (-)-xestospongin C in cell-based assays?

A typical final concentration for (-)-xestospongin C in cell-based assays ranges from 0.5 to 10 µM.[6] However, the optimal concentration is highly dependent on the specific cell type and the experimental conditions. It is crucial to perform a dose-response experiment to determine the most effective concentration for your system.

Q3: Is (-)-xestospongin C selective for the IP3 receptor?

While potent for the IP3R, (-)-xestospongin C is not entirely selective, especially at higher concentrations. It has been reported to inhibit:

• SERCA (Sarcoplasmic/Endoplasmic Reticulum Ca²⁺-ATPase) pumps: This can lead to a depletion of ER Ca²⁺ stores, mimicking the effect of agents like thapsigargin (B1683126).[3][7][8][9]

• Voltage-dependent Ca²⁺ and K⁺ channels: This is particularly relevant in excitable cells like neurons and smooth muscle cells and can occur at concentrations similar to those used for IP3R inhibition.[1][4]

Q4: How should I prepare and store (-)-xestospongin C?

(-)-Xestospongin C is typically soluble in DMSO and ethanol (B145695) up to 2 mM.[4] It is recommended to prepare a stock solution (e.g., 100x to 1000x) in one of these solvents and store it at -20°C.[6] For experiments, dilute the stock solution in your cell culture medium to the desired final concentration.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No inhibition of agonist-induced Ca²⁺ release.	Concentration of (-)-xestospongin C is too low.	Perform a dose-response curve with a wider range of concentrations (e.g., 0.1 µM to 20 µM).
The signaling pathway in your cell type is not primarily dependent on IP3R.	Use a positive control known to signal through the IP3 pathway in your cells. Consider alternative pathways for Ca²⁺ release.
Poor cell permeability or compound degradation.	Increase the pre-incubation time with (-)-xestospongin C (e.g., 15-60 minutes).[10] Ensure the stock solution is properly stored and has not undergone multiple freeze-thaw cycles.
Observed cell toxicity or unexpected off-target effects.	Concentration of (-)-xestospongin C is too high.	Lower the concentration. Refer to your dose-response data to find a concentration that is effective but not toxic.
Inhibition of SERCA pumps leading to ER stress.	Use thapsigargin as a positive control for ER Ca²⁺ store depletion to compare effects.[11][12]
Inhibition of voltage-gated ion channels.	In electrically excitable cells, perform control experiments to assess the effect of (-)-xestospongin C on membrane potential and ion channel activity.
Variability in results between experiments.	Inconsistent pre-incubation time or temperature.	Standardize the pre-incubation time and temperature for all experiments.
Differences in cell health or passage number.	Use cells within a consistent passage number range and ensure they are healthy and at the appropriate confluency.

Quantitative Data Summary

The following tables summarize key quantitative data for (-)-xestospongin C from various studies.

Table 1: Effective Concentrations and IC50 Values

Parameter	Value	Cell/Tissue Type	Reference
IC50 for IP3-induced Ca²⁺ release	358 nM	Rabbit cerebellar microsomes	[2][3]
IC50 for IP3 receptor antagonism	~350 nM	Not specified	[4]
Inhibition of IP3-induced Ca²⁺ release	3 - 10 µM	RBL-2H3 mast cells	[12][13]
Inhibition of carbachol-induced contractions	3 - 10 µM	Guinea-pig ileum smooth muscle	[1]
IC50 for voltage-dependent Ba²⁺ currents	0.63 µM	Guinea-pig ileum smooth muscle cells	[1]
IC50 for voltage-dependent K⁺ currents	0.13 µM	Guinea-pig ileum smooth muscle cells	[1]

Table 2: Recommended Experimental Conditions

Parameter	Recommended Condition	Rationale	Reference
Solvent for Stock Solution	DMSO or Ethanol	Good solubility	[4][6]
Stock Solution Concentration	2 mM	Convenient for dilutions	[4]
Working Concentration Range	0.5 - 10 µM	Effective range in many cell types	[6]
Pre-incubation Time	15 - 30 minutes	Allows for cell permeation and target binding	[10][12]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of (-)-Xestospongin C

This protocol outlines a method to determine the effective concentration of (-)-xestospongin C for inhibiting agonist-induced intracellular Ca²⁺ release.

• Cell Preparation: Seed cells on a suitable plate for fluorescence imaging (e.g., 96-well black, clear bottom plate) and grow to the desired confluency.

• Dye Loading: Load the cells with a Ca²⁺ indicator dye (e.g., Fura-2 AM, Fluo-4 AM) according to the manufacturer's protocol.

• Preparation of (-)-Xestospongin C Working Solutions: Prepare a series of working solutions of (-)-xestospongin C in your cell culture medium or appropriate buffer at various concentrations (e.g., 0.1, 0.5, 1, 5, 10, 20 µM). Include a vehicle control (medium with the same concentration of DMSO or ethanol as the highest (-)-xestospongin C concentration).

• Pre-incubation: Remove the dye-loading solution and add the prepared (-)-xestospongin C working solutions to the respective wells. Incubate for 15-30 minutes at 37°C.

• Baseline Fluorescence Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or microscope.

• Agonist Stimulation: Add an agonist known to induce IP3-mediated Ca²⁺ release in your cell type (e.g., ATP, carbachol, bradykinin).

• Post-stimulation Fluorescence Measurement: Immediately after adding the agonist, measure the change in fluorescence over time.

• Data Analysis: Calculate the change in fluorescence (e.g., peak fluorescence - baseline fluorescence) for each concentration of (-)-xestospongin C. Plot the response against the log of the (-)-xestospongin C concentration to determine the IC50.

Protocol 2: Control Experiment Using Thapsigargin

This protocol helps to differentiate between IP3R inhibition and SERCA pump inhibition by (-)-xestospongin C.

• Cell Preparation and Dye Loading: Follow steps 1 and 2 from Protocol 1.

• Experimental Groups: Prepare the following experimental groups:

  • Vehicle control

  • Optimal concentration of (-)-xestospongin C (determined from Protocol 1)

  • Thapsigargin (e.g., 1-10 µM)

  • (-)-Xestospongin C + Thapsigargin

• Pre-incubation: Add the respective compounds to the cells and incubate for the desired time.

• Fluorescence Measurement: Measure intracellular Ca²⁺ levels.

• Data Analysis: Compare the Ca²⁺ levels across the different groups. If (-)-xestospongin C is acting on SERCA, it will induce a rise in cytosolic Ca²⁺ similar to thapsigargin, and the combination may not have an additive effect.[9] If it is selectively inhibiting the IP3R, it should not cause a significant rise in basal Ca²⁺ on its own but will block agonist-induced Ca²⁺ release, while thapsigargin will still be effective.[12]

Visualizations

Caption: The IP3 signaling pathway and the inhibitory action of (-)-xestospongin C.

Caption: Workflow for determining the optimal concentration of (-)-xestospongin C.

References

• 1. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 5. benchchem.com [benchchem.com]
• 6. (-)-Xestospongin C | General Calcium Signaling Agents | Tocris Bioscience [tocris.com]
• 7. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (-)-Xestospongin C as an IP3R Inhibitor

Welcome to the technical support center for the use of (-)-xestospongin C as an inositol (B14025) 1,4,5-trisphosphate receptor (IP3R) inhibitor. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-xestospongin C?

(-)-Xestospongin C is known as a potent, cell-permeable inhibitor of the inositol 1,4,5-trisphosphate receptor (IP3R), a ligand-gated Ca²⁺ channel on the endoplasmic reticulum (ER) membrane.[1] It blocks IP3-induced calcium release from the ER.[2] The proposed mechanism is independent of the IP3 binding site, suggesting an allosteric mode of inhibition.[2]

Q2: Is (-)-xestospongin C a selective inhibitor for the IP3 receptor?

No, and this is a significant limitation. While initially reported as selective, subsequent studies have revealed several critical off-target effects. Notably, (-)-xestospongin C is also a potent inhibitor of the sarcoplasmic/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump.[3][4][5] Additionally, it can inhibit voltage-dependent Ca²⁺ and K⁺ channels at concentrations similar to those used for IP3R inhibition in intact cells.[6][7][8] Therefore, it should be considered a selective IP3R blocker only in permeabilized cell systems where the plasma membrane and its channels are not a factor.[6][8]

Q3: Does (-)-xestospongin C show selectivity for different IP3R subtypes?

Current evidence suggests that (-)-xestospongin C is not selective for any of the three mammalian IP3R subtypes (IP3R1, IP3R2, IP3R3). In fact, some research indicates that it may not effectively inhibit any of the IP3R subtypes in certain experimental systems.[9][10][11]

Q4: What are the recommended working concentrations for (-)-xestospongin C?

The effective concentration of (-)-xestospongin C can vary significantly depending on the experimental system. For inhibiting IP3-induced Ca²⁺ release in cerebellar microsomes, the IC50 is reported to be around 358 nM.[12] However, in intact cells, higher concentrations, typically in the range of 1-10 µM, are often required to observe an effect.[6][13][14] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental conditions.

Q5: How should I prepare and store (-)-xestospongin C solutions?

(-)-Xestospongin C is soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695), typically up to 2 mM.[7][15] For storage, it is recommended to keep the solid compound at -20°C and desiccated. If you need to store solutions, prepare aliquots and store them at -20°C for up to one month. It is best to prepare and use solutions on the same day if possible. Before use, ensure the solution is brought to room temperature and that no precipitate is visible.[15]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No inhibition of IP3-mediated Ca²⁺ release observed.	1. Insufficient Concentration: The concentration of xestospongin C may be too low for your specific cell type or experimental conditions. 2. Degradation of the Compound: Improper storage or handling may have led to the degradation of xestospongin C. 3. Cell Type/Receptor Subtype Insensitivity: Some cell types or IP3R subtypes may be less sensitive to xestospongin C.[9] 4. Experimental Setup: The method of detection or the specific agonist used might influence the outcome.	1. Perform a dose-response experiment with a range of concentrations (e.g., 1-20 µM). 2. Use a fresh stock of xestospongin C. Ensure proper storage of both the solid compound and solutions. 3. If possible, verify the expression of IP3R subtypes in your cells. Consider using an alternative IP3R inhibitor. 4. Validate your Ca²⁺ measurement assay and consider using a different agonist to stimulate the IP3 pathway.
Observed effects are inconsistent with IP3R inhibition (e.g., unexpected changes in basal Ca²⁺ levels).	1. Off-Target Effects: Xestospongin C is likely inhibiting SERCA pumps, leading to a passive depletion of ER Ca²⁺ stores.[3][4] 2. Inhibition of Plasma Membrane Ion Channels: At higher concentrations, xestospongin C can inhibit voltage-gated Ca²⁺ and K⁺ channels, altering Ca²⁺ influx and cellular excitability.[6][7]	1. Use thapsigargin, a specific SERCA inhibitor, as a positive control to compare the observed effects.[3] If the effects of xestospongin C mimic those of thapsigargin, SERCA inhibition is a likely cause. 2. If working with excitable cells, consider using patch-clamp electrophysiology to directly assess the effects of xestospongin C on ion channel activity. 3. Use the lowest effective concentration of xestospongin C as determined by your dose-response experiments.
Cell viability is compromised after treatment with xestospongin C.	1. Cytotoxicity: Prolonged exposure or high concentrations of xestospongin C may induce cytotoxicity. 2. Disruption of Ca²⁺ Homeostasis: Inhibition of both IP3Rs and SERCA can lead to significant disruption of cellular calcium homeostasis, which can trigger apoptotic pathways.	1. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration of xestospongin C in your cell line. 2. Reduce the incubation time with xestospongin C.

Quantitative Data Summary

Table 1: Potency of (-)-Xestospongin C Against IP3R and Off-Target Proteins

Target	Preparation	IC50 / Effective Concentration	Reference(s)
IP3 Receptor	Rabbit Cerebellar Microsomes	358 nM	[2][12]
Guinea-Pig Ileum (permeabilized)	3 µM (inhibited IP3-induced contraction)	[6]
RBL-2H3 Mast Cells (permeabilized)	3-10 µM	[13]
SERCA Pump	A7r5 Smooth Muscle Cells (permeabilized)	Equally potent as IP3R inhibition	[4]
Frog Neuromuscular Junction	700 nM	[3]
Voltage-Dependent Ca²⁺ Channels	Guinea-Pig Ileum Smooth Muscle	0.63 µM	[6]
Voltage-Dependent K⁺ Channels	Guinea-Pig Ileum Smooth Muscle	0.13 µM	[6]

Experimental Protocols

General Protocol for Assessing the Effect of (-)-Xestospongin C on Agonist-Induced Intracellular Ca²⁺ Release

This protocol provides a general framework. Specific parameters such as cell density, dye concentration, and agonist concentration should be optimized for your experimental system.

• Cell Preparation:

  • Plate cells on a suitable culture vessel for fluorescence microscopy (e.g., glass-bottom dishes).

  • Allow cells to adhere and grow to the desired confluency.

• Calcium Indicator Loading:

  • Wash cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺).

  • Load cells with a suitable fluorescent Ca²⁺ indicator (e.g., Fura-2 AM, Fluo-4 AM) according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at room temperature or 37°C.

  • Wash cells to remove excess dye.

• (-)-Xestospongin C Pre-incubation:

  • Prepare a stock solution of (-)-xestospongin C in DMSO or ethanol.

  • Dilute the stock solution to the desired final concentration in the physiological buffer.

  • Pre-incubate the cells with the (-)-xestospongin C solution for a sufficient period to allow for cell permeation and target engagement (e.g., 15-30 minutes). Include a vehicle control (DMSO or ethanol at the same final concentration).

• Baseline Fluorescence Measurement:

  • Mount the cells on a fluorescence microscope equipped for live-cell imaging.

  • Record baseline fluorescence for a period of time to ensure a stable signal.

• Agonist Stimulation:

  • Add the agonist that stimulates the IP3 signaling pathway in your cells (e.g., carbachol, ATP, bradykinin) at a pre-determined optimal concentration.

  • Continuously record the fluorescence signal to monitor the change in intracellular Ca²⁺ concentration.

• Data Analysis:

  • Quantify the change in fluorescence intensity over time.

  • Compare the amplitude and kinetics of the Ca²⁺ response in control (vehicle-treated) and (-)-xestospongin C-treated cells.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 8. Enzo Life Sciences Xestospongin C (50µg). CAS: 88903-69-9, Quantity: Each | Fisher Scientific [fishersci.com]
• 9. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 15. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]

(-)-xestospongin C cytotoxicity and effects on cell viability

Welcome to the technical support center for (-)-xestospongin C. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing (-)-xestospongin C in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on its cytotoxic effects and impact on cell viability.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the primary mechanism of action for (-)-xestospongin C?

A1: (-)-Xestospongin C is primarily known as a potent, selective, and reversible antagonist of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R).[1][2][3][4] It blocks the IP3R-mediated release of calcium (Ca2+) from the endoplasmic reticulum (ER) into the cytosol.[5] Some studies have also reported that it can inhibit the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, which is responsible for pumping Ca2+ back into the ER lumen.[1][3][6]

Q2: I am not observing the expected inhibition of calcium release in my intact cells. What could be the issue?

A2: Several factors could contribute to this:

• Cell Permeability: While generally considered cell-permeable, the efficiency of uptake can vary between cell types.[7] You may need to optimize the incubation time or concentration.

• Compound Stability: Ensure that your stock solution of (-)-xestospongin C is properly stored at -20°C and that working solutions are prepared fresh.[3]

• Off-Target Effects in Intact Cells: In intact smooth muscle cells, (-)-xestospongin C has been shown to inhibit voltage-dependent Ca2+ and K+ currents at concentrations similar to those that inhibit the IP3 receptor. This could mask the specific effect on IP3R-mediated release.[7]

• Experimental Control: Use a positive control for ER calcium release, such as thapsigargin, to ensure your calcium imaging assay is working correctly. (-)-Xestospongin C should not inhibit thapsigargin-induced capacitative calcium entry (CCE).[8][9]

Q3: My cell viability results are inconsistent when using (-)-xestospongin C. What are some potential reasons?

A3: Inconsistent cell viability can arise from several sources:

• Concentration and Exposure Time: The cytotoxic effects of (-)-xestospongin C are dose- and time-dependent. It is crucial to perform a dose-response curve and a time-course experiment for your specific cell line to determine the optimal experimental window. For example, in T-cell acute lymphoblastic leukemia (T-ALL) cells, a significant increase in cell death was observed at 5 µM after 24 hours, which further increased at 48 hours.[10]

• Cell Line Specificity: The sensitivity to (-)-xestospongin C can vary significantly between different cell lines.[10] What is cytotoxic in one cell line may not be in another.

• Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your culture medium is non-toxic to your cells. Always include a vehicle control in your experiments.

Q4: Can (-)-xestospongin C induce apoptosis?

A4: Yes, by disrupting intracellular calcium homeostasis, (-)-xestospongin C can lead to apoptosis. For instance, pretreatment with 10 µM (-)-xestospongin C has been shown to significantly decrease the early apoptotic rate induced by amyloid-β (Aβ) in primary hippocampal neurons.[1] It can also prevent the activation of caspase-3, a key enzyme in the apoptotic cascade.

Q5: How should I prepare and store (-)-xestospongin C?

A5: (-)-Xestospongin C is soluble in DMSO and ethanol (B145695) (e.g., at 2mM).[3] Stock solutions should be stored at -20°C. It is recommended to prepare and use working solutions on the same day. If storage of working solutions is necessary, they can be stored at -20°C for up to one month. Before use, equilibrate the solution to room temperature and ensure no precipitation has occurred.[3]

Quantitative Data Summary

Table 1: IC50 Values of (-)-Xestospongin C

Target	Cell/Tissue Type	IC50 Value	Reference
IP3-induced Ca2+ release	Cerebellar microsomes	358 nM	[1][5]
IP3 Receptor	Not specified	350 nM	[4]

Table 2: Effects of (-)-Xestospongin C on Cell Viability and Apoptosis

Cell Line	Treatment Conditions	Effect	Reference
Jurkat (T-ALL)	5 µM Xestospongin B for 24h	~40% increase in cell death	[10]
Jurkat (T-ALL)	5 µM Xestospongin B for 48h	~70% increase in cell death	[10]
CCRF-CEM (T-ALL)	5 µM Xestospongin B for 24h	~20% increase in cell death	[10]
CCRF-CEM (T-ALL)	5 µM Xestospongin B for 48h	~50% increase in cell death	[10]
Primary Hippocampal Neurons	10 µM XeC pretreatment for 1h before Aβ₁₋₄₂ (20 µM) for 24h	Decreased early apoptotic rate from 18.38% (Aβ alone) to 9.87%	[1]
Cortical Neurons	1 µM XeC pretreatment for 1h before Aβ₂₅₋₃₅ (25 µM) for 48h	Increased viable cells and decreased apoptotic cells
Cortical Neurons	1 µM XeC pretreatment for 1h before Aβ₁₋₄₀ (0.5 µM) for 48h	Viable cells increased from 50.95% (Aβ alone) to 73.33%

Signaling Pathways and Experimental Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 4. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 5. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of InsP3R with Xestospongin B Reduces Mitochondrial Respiration and Induces Selective Cell Death in T Cell Acute Lymphoblastic Leukemia Cells [mdpi.com]

How to control for (-)-xestospongin C's effect on SERCA pumps

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (-)-xestospongin C. The content focuses on addressing the compound's dual effect on both the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R) and the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-xestospongin C?

A1: (-)-Xestospongin C is widely recognized as a potent, cell-permeable inhibitor of the inositol 1,4,5-trisphosphate receptor (IP3R).[1][2] It blocks IP3-mediated calcium (Ca2+) release from the endoplasmic reticulum (ER) without appearing to interact directly with the IP3 binding site itself.[2]

Q2: Does (-)-xestospongin C have other known targets?

A2: Yes, a critical consideration when using (-)-xestospongin C is its inhibitory effect on the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump.[1][3] Several studies have shown that it is an equally potent inhibitor of both IP3Rs and SERCA pumps.[3] At higher concentrations, it has also been reported to inhibit voltage-dependent Ca2+ and K+ channels.

Q3: How can the dual inhibition of IP3R and SERCA by (-)-xestospongin C affect my experimental results?

A3: The dual inhibition can lead to complex and potentially confounding effects on intracellular Ca2+ signaling. While IP3R inhibition blocks Ca2+ release from the ER, SERCA inhibition prevents the reuptake of Ca2+ into the ER. This can result in a net increase in cytosolic Ca2+ concentration, which might be misinterpreted as solely an IP3R-mediated effect. It can also lead to a depletion of ER Ca2+ stores over time.

Q4: What is a reliable control to differentiate the effects of (-)-xestospongin C on SERCA pumps versus IP3Rs?

A4: The most effective control is to use a specific SERCA pump inhibitor, such as thapsigargin (B1683126) or cyclopiazonic acid (CPA), in parallel experiments.[4][5] Thapsigargin is a highly specific and irreversible inhibitor of SERCA pumps. By comparing the effects of (-)-xestospongin C with those of thapsigargin, you can dissect the contribution of SERCA inhibition to your observed phenotype. For example, if (-)-xestospongin C and thapsigargin produce similar effects, it is likely that the observed outcome is at least partially due to SERCA inhibition.

Troubleshooting Guides

Problem 1: I am using (-)-xestospongin C to block IP3-mediated Ca2+ release, but I am observing a sustained increase in cytosolic Ca2+.

• Possible Cause: This is a classic sign of SERCA pump inhibition. By blocking the reuptake of Ca2+ into the ER, (-)-xestospongin C can cause a gradual increase in basal cytosolic Ca2+ levels, independent of IP3R-mediated release.

• Troubleshooting Steps:

  • Run a thapsigargin control: Treat cells with a maximal concentration of thapsigargin (typically 1-2 µM) to induce complete SERCA inhibition. Compare the resulting Ca2+ transient with that observed with (-)-xestospongin C. If the profiles are similar, your effect is likely dominated by SERCA inhibition.

  • Titrate (-)-xestospongin C concentration: Use the lowest effective concentration of (-)-xestospongin C, as determined by a dose-response curve for IP3R inhibition in your system. This may help to minimize off-target effects on SERCA.

  • Use a different IP3R antagonist: Consider using an alternative IP3R inhibitor with a different mechanism of action, such as 2-Aminoethoxydiphenyl borate (B1201080) (2-APB) or heparin (for permeabilized cells), keeping in mind their own off-target effects.

Problem 2: My experimental results with (-)-xestospongin C are inconsistent or not reproducible.

• Possible Cause: Inconsistencies can arise from the dual-action of the compound, variations in cell health, or differences in ER Ca2+ store content at the start of the experiment.

• Troubleshooting Steps:

  • Pre-incubation time: Standardize the pre-incubation time with (-)-xestospongin C to ensure consistent target engagement.

  • Monitor cell health: Ensure cells are healthy and have a stable baseline cytosolic Ca2+ level before starting the experiment. Stressed or dying cells can have dysregulated Ca2+ homeostasis.

  • Normalize ER Ca2+ store content: Before agonist stimulation, you can passively deplete and then replete ER Ca2+ stores to ensure a consistent starting point across experiments.

  • Sequential addition experiment: To isolate the SERCA effect, first apply thapsigargin to completely block SERCA pumps. Subsequent addition of (-)-xestospongin C should then primarily reveal its effects on IP3Rs, as the SERCA pumps are already inhibited.[5]

Data Presentation

Table 1: Inhibitory Concentrations of (-)-Xestospongin C

Target	IC50	Cell Type/Preparation	Reference
IP3 Receptor	358 nM	Rabbit Cerebellum ER Vesicles	[2]
SERCA Pump	Potent inhibitor, comparable to IP3R inhibition	Permeabilized A7r5 smooth-muscle cells	[3]
SERCA Pump	Potent inhibitor	Frog Neuromuscular Junction	[4][5]

Experimental Protocols

Protocol 1: Direct Measurement of SERCA Pump Activity via 45Ca2+ Uptake Assay

This protocol directly measures the activity of SERCA pumps by quantifying the uptake of radioactive calcium (45Ca2+) into isolated ER/SR microsomes.

• Materials:

  • Isolated ER/SR microsomes from your cell or tissue of interest.

  • Uptake Buffer: 50 mM MOPS or HEPES (pH 7.0), 100 mM KCl, 5 mM MgCl2, 5 mM ATP, 5 mM potassium oxalate.

  • 45CaCl2 stock solution.

  • (-)-Xestospongin C and Thapsigargin stock solutions (in DMSO).

  • Quenching Solution: Uptake buffer with 2 mM EGTA.

  • Glass fiber filters.

  • Scintillation fluid and counter.

• Procedure:

  • Prepare reaction tubes with uptake buffer.

  • Add varying concentrations of (-)-xestospongin C or thapsigargin (as a positive control for inhibition) to the tubes. Include a DMSO vehicle control.

  • Add the microsomal preparation to each tube and pre-incubate for 10 minutes at 37°C.

  • Initiate the reaction by adding 45CaCl2 to each tube.

  • At defined time points (e.g., 0, 1, 2, 5, 10 minutes), take an aliquot of the reaction mixture and add it to the quenching solution to stop the reaction.

  • Rapidly filter the quenched samples through the glass fiber filters.

  • Wash the filters with ice-cold wash buffer (e.g., 20 mM Tris-HCl, 2 mM EGTA, pH 7.0) to remove external 45Ca2+.[6]

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity.

  • Calculate the rate of 45Ca2+ uptake for each condition and determine the IC50 for (-)-xestospongin C's inhibition of SERCA.

Protocol 2: Differentiating IP3R and SERCA Effects using Intracellular Ca2+ Imaging

This protocol uses a fluorescent Ca2+ indicator to monitor cytosolic Ca2+ changes in intact cells, allowing for the dissection of IP3R-mediated release and SERCA inhibition.

• Materials:

  • Cells cultured on glass-bottom dishes.

  • Fluorescent Ca2+ indicator (e.g., Fura-2 AM).

  • Imaging Buffer (e.g., HBSS).

  • IP3-generating agonist (e.g., carbachol, ATP).

  • (-)-Xestospongin C, Thapsigargin, and DMSO stock solutions.

  • Fluorescence microscope with an imaging system capable of ratiometric imaging (for Fura-2).

• Procedure:

  • Cell Loading: Load the cells with Fura-2 AM according to the manufacturer's protocol.

  • Baseline Measurement: Acquire a stable baseline fluorescence recording for 2-5 minutes in imaging buffer.

  • Experimental Conditions (in parallel experiments):

    • Control: Add the IP3-generating agonist and record the Ca2+ transient.

    • (-)-Xestospongin C: Pre-incubate cells with (-)-xestospongin C for 15-30 minutes, then add the agonist and record the Ca2+ transient.

    • Thapsigargin (SERCA control): Pre-incubate cells with thapsigargin (1-2 µM) for 5-10 minutes to deplete ER stores, then add the agonist.

    • Sequential Addition: First, add thapsigargin to block SERCA. After the cytosolic Ca2+ level stabilizes, add the IP3-generating agonist to assess IP3R-mediated release in the absence of SERCA activity. Then, in a separate experiment, after thapsigargin treatment, add (-)-xestospongin C to see if it has any additional effects.

  • Data Analysis: Analyze the amplitude, duration, and decay rate of the Ca2+ transients. A blunted agonist response after (-)-xestospongin C pre-incubation would suggest IP3R inhibition. A slower decay rate of the Ca2+ transient or an elevated baseline Ca2+ level would point towards SERCA inhibition.

Mandatory Visualizations

Caption: Intracellular Ca2+ signaling pathway showing the dual inhibitory action of (-)-xestospongin C.

Caption: Workflow for dissecting (-)-xestospongin C's effects on IP3R and SERCA.

Caption: Troubleshooting logic for interpreting (-)-xestospongin C experimental results.

References

• 1. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcium Uptake in Crude Tissue Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected Results with (-)-xestospongin C in Calcium Flux Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results with (-)-xestospongin C in calcium flux assays.

Introduction

(-)-Xestospongin C is widely utilized as a potent, cell-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), a key channel mediating the release of calcium (Ca²⁺) from the endoplasmic reticulum (ER).[1] However, its complex pharmacological profile can lead to unexpected experimental outcomes. This guide addresses common issues and provides protocols to help interpret your data accurately.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a slow, sustained increase in cytosolic calcium after applying (-)-xestospongin C, even without a stimulus?

A1: This is a common observation and is likely due to the off-target inhibition of the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA) pump.[2][3][4] By blocking SERCA, (-)-xestospongin C prevents the re-uptake of calcium into the ER, leading to a gradual depletion of ER calcium stores and a corresponding rise in cytosolic calcium. This effect can be mistaken for a direct agonistic activity or a leaky ER membrane.

Q2: My agonist-induced calcium release is completely blocked, but I suspect off-target effects. How can I confirm this?

A2: The lack of specificity of (-)-xestospongin C, particularly in intact cells, is a known issue.[5] At concentrations typically used to inhibit IP₃Rs (0.5-10 µM), it can also block voltage-dependent calcium (Caᵥ) and potassium (Kᵥ) channels.[5][6] To dissect these effects, you can use specific blockers for these channels in parallel with your (-)-xestospongin C experiments.

Q3: Is (-)-xestospongin C always effective at blocking IP₃-mediated calcium release?

A3: Not always. Some studies have reported that (-)-xestospongin C can be ineffective as an antagonist of IP₃-evoked Ca²⁺ release in certain cell lines, such as DT40 cells expressing IP₃ receptors.[6] The efficacy can be cell-type dependent.

Q4: How does (-)-xestospongin C affect store-operated calcium entry (SOCE)?

A4: The effect of (-)-xestospongin C on SOCE is complex. It has been shown to inhibit antigen-induced capacitative calcium entry (CCE) but not thapsigargin-induced CCE.[7] This suggests that its effect on SOCE may be indirect and dependent on the mechanism of ER store depletion.

Q5: What is the key difference in (-)-xestospongin C activity between permeabilized and intact cells?

A5: (-)-Xestospongin C exhibits greater selectivity for the IP₃R in permeabilized cells.[5] In intact cells, its effects on other targets like SERCA pumps and plasma membrane ion channels become more prominent, often at similar concentrations required for IP₃R inhibition.[5]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action
Slow, sustained rise in baseline [Ca²⁺]i after adding (-)-xestospongin C.	Inhibition of SERCA pumps, leading to ER Ca²⁺ leak.[2][3]	Perform a control experiment with a known SERCA inhibitor like thapsigargin (B1683126). If the calcium rise profile is similar, it suggests SERCA inhibition by (-)-xestospongin C.
Inhibition of Ca²⁺ influx induced by depolarization (e.g., high K⁺).	Off-target blockade of voltage-dependent Ca²⁺ channels.[5]	Test the effect of (-)-xestospongin C in the presence of specific L-type Ca²⁺ channel blockers (e.g., verapamil) to see if the effects are additive or occlusive.
Agonist-induced Ca²⁺ release is only partially blocked.	Insufficient concentration or incubation time. Alternatively, the Ca²⁺ signal may have a component independent of IP₃Rs.	Increase the concentration of (-)-xestospongin C (within the recommended range of 0.5-10 µM) and/or the pre-incubation time.[6] Use other inhibitors (e.g., for ryanodine (B192298) receptors if applicable) to probe other potential Ca²⁺ release pathways.
No effect of (-)-xestospongin C on IP₃-mediated Ca²⁺ release.	Cell-type specific insensitivity or issues with compound stability/potency.	Verify the activity of your (-)-xestospongin C stock in a well-characterized system. Consider using an alternative IP₃R antagonist like 2-APB (be aware of its own off-target effects).
Unexpected changes in membrane potential.	Inhibition of voltage-dependent K⁺ channels.[5]	Monitor membrane potential using appropriate fluorescent indicators or electrophysiological techniques in parallel with calcium imaging.

Quantitative Data Summary

The following table summarizes the reported inhibitory concentrations (IC₅₀) of (-)-xestospongin C on various targets.

Target	Cell/Tissue Type	IC₅₀	Reference
IP₃ Receptor	Cerebellar microsomes	358 nM	[8]
Voltage-dependent Ba²⁺ currents (as a surrogate for Ca²⁺ currents)	Guinea-pig ileum smooth muscle	0.63 µM	[5]
Voltage-dependent K⁺ currents	Guinea-pig ileum smooth muscle	0.13 µM	[5]

Signaling Pathway and Experimental Workflow Diagrams

(-)-Xestospongin C: Primary Target and Off-Target Effects

Caption: (-)-Xestospongin C's primary and off-target effects.

Experimental Workflow for Investigating Off-Target Effects

Caption: Troubleshooting workflow for (-)-xestospongin C.

Detailed Experimental Protocols

Protocol 1: Assessing Off-Target SERCA Pump Inhibition

Objective: To determine if the observed effects of (-)-xestospongin C are due to inhibition of SERCA pumps.

Materials:

• Cells of interest loaded with a calcium indicator (e.g., Fura-2 AM).

• Calcium-free imaging buffer (e.g., Hanks' Balanced Salt Solution without Ca²⁺, with 1 mM EGTA).

• (-)-Xestospongin C stock solution.

• Thapsigargin stock solution (positive control for SERCA inhibition).

• Vehicle control (e.g., DMSO).

Procedure:

• Seed and load cells with a calcium indicator as per standard protocols.

• Wash cells and replace the medium with calcium-free imaging buffer.

• Acquire a stable baseline fluorescence recording for 2-5 minutes.

• Add the vehicle control to one group of cells and record for 10-15 minutes.

• In a separate group, add a working concentration of (-)-xestospongin C (e.g., 5 µM) and record for 10-15 minutes.

• In a third group, add a working concentration of thapsigargin (e.g., 1 µM) and record for 10-15 minutes.

• Analysis: Compare the rate and magnitude of the baseline calcium increase in the (-)-xestospongin C treated cells to the thapsigargin-treated cells. A similar slow, sustained increase suggests SERCA inhibition by (-)-xestospongin C.

Protocol 2: Evaluating Effects on Voltage-Dependent Calcium Channels

Objective: To test if (-)-xestospongin C inhibits voltage-dependent calcium channels in your cells.

Materials:

• Cells of interest loaded with a calcium indicator.

• Normal imaging buffer containing physiological Ca²⁺.

• High potassium (High K⁺) buffer to induce depolarization (e.g., replace NaCl with KCl).

• (-)-Xestospongin C stock solution.

• Vehicle control.

Procedure:

• Load cells with a calcium indicator.

• Pre-incubate one group of cells with a working concentration of (-)-xestospongin C for 15-30 minutes. Pre-incubate a control group with the vehicle.

• Acquire a stable baseline fluorescence in normal imaging buffer.

• Perfuse the cells with the High K⁺ buffer to induce calcium influx through voltage-dependent channels.

• Record the peak and sustained phases of the calcium response.

• Analysis: Compare the amplitude of the High K⁺-induced calcium transient in control versus (-)-xestospongin C-treated cells. A significant reduction in the response in the presence of (-)-xestospongin C indicates inhibition of voltage-dependent calcium channels.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (-)-Xestospongin C | General Calcium Signaling Agents | Tocris Bioscience [tocris.com]
• 7. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Ensuring specificity of (-)-xestospongin C in complex biological systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective and specific use of (-)-xestospongin C in complex biological systems. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure the rigorous application of this potent biological modulator.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (-)-xestospongin C?

A1: (-)-Xestospongin C is most widely recognized as a potent, cell-permeable inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R).[1][2][3] It blocks the release of calcium (Ca2+) from the endoplasmic reticulum (ER) by acting on the IP3R channel.[2][3] However, it is crucial to note that it does not appear to interact directly with the IP3 binding site itself.[4][5]

Q2: What are the known off-target effects of (-)-xestospongin C?

A2: A significant body of evidence indicates that (-)-xestospongin C is not entirely specific for the IP3 receptor, especially in intact cells. Its most prominent off-target effects include the inhibition of:

• Sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pumps: This can lead to a depletion of ER calcium stores, which can confound the interpretation of results.[1][3][6][7]

• Voltage-dependent Ca2+ channels: Inhibition of these channels has been observed at concentrations similar to those used for IP3R inhibition.[8][9][10]

• Voltage-dependent K+ channels: This can alter membrane potential and cellular excitability.[8][9][10]

Q3: Is (-)-xestospongin C a reliable tool for studying IP3R-mediated signaling?

A3: The reliability of (-)-xestospongin C as a specific IP3R inhibitor is context-dependent. In permeabilized cell preparations, it can act as a selective blocker of the IP3 receptor.[8][9][10] However, in intact cells, its off-target effects on SERCA pumps and ion channels can complicate data interpretation.[8][9][10] Some studies have even reported it to be an ineffective antagonist of IP3-evoked Ca2+ release in certain cell types.[4][5] Therefore, it is imperative to include appropriate controls to validate its specificity in your experimental system.

Q4: What is a typical working concentration for (-)-xestospongin C?

A4: The effective concentration of (-)-xestospongin C can vary between cell types and experimental conditions, but it is typically used in the range of 0.5 to 10 µM.[4] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific application.

Q5: How should I prepare and store (-)-xestospongin C?

A5: (-)-Xestospongin C is typically dissolved in DMSO or ethanol (B145695) to create a stock solution.[4][11] For long-term storage, it is recommended to store the solid compound and stock solutions at -20°C.[4][11] It is advisable to prepare fresh working solutions from the stock on the day of the experiment.[11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No effect of (-)-xestospongin C on agonist-induced calcium release.	1. Compound inactivity: The compound may have degraded. 2. Low concentration: The concentration used may be too low for the specific cell type or experimental conditions. 3. Cellular resistance: Some cell types may be less sensitive to the compound. 4. Incorrect experimental setup: Issues with the calcium imaging or other measurement techniques.	1. Verify compound activity: Test the compound on a well-characterized system known to be sensitive to xestospongin C. 2. Perform a dose-response curve: Determine the optimal concentration for your system (typically 0.5-10 µM). 3. Permeabilize cells: If using intact cells, consider using a permeabilized cell model where specificity is reportedly higher. 4. Validate assay: Ensure your calcium indicators and imaging setup are functioning correctly using a known agonist and antagonist pair.
Observed effects are not consistent with IP3R inhibition (e.g., slow, sustained decrease in baseline calcium).	1. SERCA pump inhibition: (-)-Xestospongin C is known to inhibit SERCA pumps, leading to a gradual depletion of ER calcium stores.[1][3][6][7] 2. Inhibition of voltage-gated channels: Off-target effects on Ca2+ or K+ channels could be influencing baseline calcium levels.[8][9][10]	1. Use a SERCA inhibitor control: Compare the effects of xestospongin C with a specific SERCA inhibitor like thapsigargin. If the effects are similar, SERCA inhibition is likely a contributing factor. 2. Perform electrophysiology: Use patch-clamp techniques to directly measure the effects of xestospongin C on voltage-gated Ca2+ and K+ channels in your cells. 3. Use a lower concentration: A lower concentration of xestospongin C might favor IP3R inhibition over off-target effects.
High background fluorescence or poor signal-to-noise ratio in calcium imaging experiments.	1. Uneven dye loading: Inconsistent loading of calcium indicators can lead to variable fluorescence. 2. Phototoxicity or photobleaching: Excessive exposure to excitation light can damage cells and reduce signal. 3. Autofluorescence: Some cell types or media components can exhibit intrinsic fluorescence.	1. Optimize dye loading: Adjust the concentration of the calcium indicator and the incubation time. The use of Pluronic F-127 can aid in dye loading. 2. Minimize light exposure: Use the lowest possible excitation intensity and exposure time. 3. Use appropriate controls: Image unstained cells to determine the level of autofluorescence and subtract this from your measurements. Use phenol (B47542) red-free media during imaging.
Variability in results between experiments.	1. Cell health and passage number: Changes in cell health or using cells at a high passage number can alter their response. 2. Inconsistent compound preparation: Variations in the preparation of xestospongin C solutions. 3. Subtle changes in experimental conditions: Minor variations in temperature, pH, or buffer composition.	1. Maintain consistent cell culture practices: Use cells within a defined passage number range and ensure they are healthy before each experiment. 2. Prepare fresh solutions: Prepare working solutions of xestospongin C from a validated stock solution for each experiment. 3. Standardize all experimental parameters: Carefully control all aspects of the experimental environment.

Quantitative Data Summary

Table 1: Potency of (-)-Xestospongin C on IP3 Receptor and Off-Target Proteins

Target	Assay	Organism/Tissue	IC50	Reference
IP3 Receptor	IP3-induced Ca2+ release	Rabbit Cerebellar Microsomes	358 nM	[1][3][12]
IP3 Receptor	IP3-induced Ca2+ release	Guinea-pig Papillary Muscle	350 nM	[13]
Voltage-gated K+ channels	Whole-cell patch clamp	Guinea-pig Ileum Smooth Muscle	0.13 µM	[8][10][14]
Voltage-gated Ca2+ channels	Whole-cell patch clamp (inward Ba2+ currents)	Guinea-pig Ileum Smooth Muscle	0.63 µM	[8][10][14]
SERCA Pump	Ca2+ transients in nerve terminals	Frog Neuromuscular Junction	~700 nM	[7]

Table 2: Comparison with Other IP3R Modulators

Compound	Mechanism of Action	Reported IC50/Ki	Key Characteristics	Reference
(-)-Xestospongin C	IP3R antagonist (non-competitive with IP3), SERCA inhibitor, ion channel blocker	358 nM (IP3R)	Cell-permeable, but specificity is a major concern in intact cells.	[1][3][8][9][10][12]
2-Aminoethoxydiphenyl borate (B1201080) (2-APB)	Modulator of IP3Rs and TRP channels	~40 µM (IP3R1)	Cell-permeant, also known to inhibit store-operated calcium entry (SOCE).	[15]
Heparin	Competitive antagonist of IP3 binding	Subtype dependent (higher affinity for IP3R3)	Membrane-impermeant, limiting its use to permeabilized cells or in vitro assays.	[15]
Thapsigargin	SERCA pump inhibitor	Potent, non-competitive	Not an IP3R inhibitor, but used as a tool to deplete ER Ca2+ stores independently of IP3R.	[16]

Key Experimental Protocols

Protocol 1: Intracellular Calcium Imaging using Fura-2 AM

This protocol outlines the measurement of intracellular calcium concentration ([Ca2+]i) changes in response to IP3-generating agonists in the presence or absence of (-)-xestospongin C.

Materials:

• Cells cultured on glass coverslips

• Fura-2 AM (calcium indicator dye)

• Pluronic F-127 (optional, to aid dye loading)

• Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

• (-)-Xestospongin C

• IP3-generating agonist (e.g., ATP, carbachol)

• Fluorescence microscope equipped for ratiometric imaging (340/380 nm excitation, ~510 nm emission)

Procedure:

• Cell Preparation: Plate cells on glass coverslips 24-48 hours prior to the experiment to achieve 70-80% confluency.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution (e.g., 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS).

  • Wash cells once with HBSS.

  • Incubate cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

• Washing and De-esterification:

  • Wash the cells three times with HBSS to remove extracellular dye.

  • Incubate the cells in HBSS for an additional 30 minutes at room temperature to allow for complete de-esterification of the dye by intracellular esterases.

• Inhibitor Pre-incubation:

  • Replace the HBSS with fresh HBSS containing the desired concentration of (-)-xestospongin C or vehicle control (e.g., DMSO).

  • Incubate for the desired pre-incubation time (e.g., 15-30 minutes).

• Imaging:

  • Mount the coverslip onto the microscope stage.

  • Begin acquiring baseline fluorescence images, alternating between 340 nm and 380 nm excitation.

  • After establishing a stable baseline, add the IP3-generating agonist.

  • Continue recording to capture the change in the 340/380 nm fluorescence ratio, which reflects the change in [Ca2+]i.

• Data Analysis:

  • Calculate the 340/380 nm fluorescence ratio for each time point.

  • The change in this ratio is proportional to the change in intracellular calcium concentration.

Protocol 2: Whole-Cell Patch Clamp for Measuring Off-Target Effects

This protocol is designed to assess the effects of (-)-xestospongin C on voltage-gated Ca2+ and K+ channels.

Materials:

• Isolated cells suitable for patch-clamp recording

• Patch-clamp rig (amplifier, micromanipulator, perfusion system)

• Borosilicate glass capillaries for pipette fabrication

• Appropriate intracellular (pipette) and extracellular (bath) solutions

• (-)-Xestospongin C

Procedure:

• Cell Preparation: Isolate single cells and plate them in a recording chamber.

• Pipette Preparation: Pull glass pipettes to a resistance of 3-7 MΩ when filled with the intracellular solution.

• Obtaining a Gigaseal and Whole-Cell Configuration:

  • Approach a cell with the patch pipette and apply gentle suction to form a high-resistance (gigaohm) seal.

  • Apply a brief pulse of stronger suction to rupture the cell membrane and achieve the whole-cell configuration.

• Recording Ion Channel Currents:

  • Voltage-gated Ca2+ currents:

    • Use an appropriate voltage protocol (e.g., step depolarizations from a holding potential of -80 mV) to elicit Ca2+ currents. Barium can be used as the charge carrier to increase current amplitude and reduce Ca2+-dependent inactivation.

    • Record baseline currents.

    • Perfuse the bath with a solution containing (-)-xestospongin C and record the currents again.

  • Voltage-gated K+ currents:

    • Use a voltage protocol designed to activate K+ channels (e.g., depolarizing steps from a holding potential of -70 mV).

    • Record baseline currents.

    • Apply (-)-xestospongin C via the perfusion system and record the change in K+ currents.

• Data Analysis:

  • Measure the peak amplitude of the currents before and after the application of (-)-xestospongin C.

  • Construct a dose-response curve to determine the IC50 of (-)-xestospongin C for each channel type.

Visualizations

Caption: The Inositol 1,4,5-Trisphosphate (IP3) signaling pathway and the inhibitory action of (-)-xestospongin C.

Caption: A generalized experimental workflow for assessing the effect of (-)-xestospongin C on agonist-induced calcium signaling.

Caption: A logical flowchart for troubleshooting unexpected experimental outcomes with (-)-xestospongin C.

References

• 1. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 2. Calcium Imaging of Cortical Neurons using Fura-2 AM [jove.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 5. (-)-Xestospongin C | CAS:88903-69-9 | Reported inhibitor of IP3-dependent Ca2+ release | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. benchchem.com [benchchem.com]
• 7. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. moodle2.units.it [moodle2.units.it]
• 9. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hellobio.com [hellobio.com]
• 12. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A biologist’s checklist for calcium imaging and optogenetic analysis [focalplane.biologists.com]
• 15. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (-)-Xestospongin C Vehicle Control Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (-)-xestospongin C, with a focus on vehicle control experiments involving dimethyl sulfoxide (B87167) (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is (-)-xestospongin C and what is its primary mechanism of action?

A1: (-)-Xestospongin C is a marine natural product, isolated from the sponge Xestospongia sp.[1][2]. It is a potent, cell-permeable, and reversible inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R), which is an intracellular calcium (Ca2+) release channel located on the endoplasmic reticulum (ER)[1][3][4][5]. By blocking the IP3R, (-)-xestospongin C prevents the release of Ca2+ from the ER into the cytoplasm[1][6].

Q2: What is the recommended solvent and concentration for preparing (-)-xestospongin C stock solutions?

A2: (-)-Xestospongin C is soluble in DMSO and ethanol, typically at a concentration of 2mM[3][7]. It is recommended to prepare stock solutions (10x to 100x) in high-purity, sterile DMSO or ethanol[4]. For long-term storage, stock solutions should be kept at -20°C[3][4].

Q3: What are the known off-target effects of (-)-xestospongin C?

A3: While (-)-xestospongin C is a selective inhibitor of the IP3R, it has been shown to have off-target effects, particularly at higher concentrations. It can inhibit the sarcoplasmic/endoplasmic reticulum Ca2+ ATPase (SERCA) pump, which is responsible for pumping Ca2+ back into the ER[1][3][8]. Additionally, in intact cells, it can inhibit voltage-dependent Ca2+ and K+ channels at concentrations similar to those that inhibit the IP3R[7][9][10]. Therefore, it is considered a more selective IP3R blocker in permeabilized cells compared to intact cells[7][9][10].

Q4: Why is a vehicle control essential when using (-)-xestospongin C?

A4: A vehicle control, typically DMSO for (-)-xestospongin C, is crucial to distinguish the effects of the compound from the effects of the solvent itself. DMSO can have its own biological effects, including altering cell growth, viability, and signaling pathways[11][12][13]. Therefore, all experiments should include a vehicle control group treated with the same final concentration of DMSO as the experimental group to ensure that the observed effects are due to (-)-xestospongin C and not the solvent[13][14].

Q5: What is the recommended final concentration of DMSO for cell culture experiments?

A5: The final concentration of DMSO in cell culture should be kept as low as possible, ideally below 0.5%[15][16]. Most cell lines can tolerate up to 0.5% DMSO, while more sensitive cells, like primary cells, may require concentrations below 0.1%[15]. It is highly recommended to perform a dose-response experiment to determine the maximum non-toxic concentration of DMSO for your specific cell line[13][16].

Troubleshooting Guides

Issue 1: High levels of cell death observed in the DMSO vehicle control group.

• Possible Cause: The DMSO concentration is too high for your specific cell line.

• Troubleshooting Steps:

  • Verify DMSO Concentration: Double-check your calculations for the final DMSO concentration in the culture wells.

  • Perform a Dose-Response Experiment: Test a range of lower DMSO concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.25%, 0.5%) to determine the maximum non-toxic concentration for your cells[16].

  • Use High-Purity DMSO: Ensure you are using a high-purity, sterile-filtered DMSO suitable for cell culture to avoid contaminants[16].

Issue 2: Inconsistent or unexpected results with (-)-xestospongin C treatment.

• Possible Cause 1: Off-target effects of (-)-xestospongin C at the concentration used.

• Troubleshooting Steps:

  • Review Literature: Check for known off-target effects of (-)-xestospongin C in your cell type or a similar system[7][9][10].

  • Titrate the Compound: Perform a dose-response experiment with a range of (-)-xestospongin C concentrations (e.g., 0.5 to 10 µM) to find the lowest effective concentration that minimizes off-target effects[4].

• Possible Cause 2: DMSO is interfering with the signaling pathway under investigation.

• Troubleshooting Steps:

  • Analyze Vehicle Control Data: Carefully examine the results from your DMSO-only control. If you observe effects in the vehicle control, DMSO is likely influencing the pathway[16].

  • Lower DMSO Concentration: Reduce the final DMSO concentration to a level where it has minimal to no effect on the pathway of interest in your cell line[13].

Issue 3: (-)-Xestospongin C precipitates out of solution during the experiment.

• Possible Cause: The solubility limit of (-)-xestospongin C in the final culture medium has been exceeded.

• Troubleshooting Steps:

  • Check Final Concentration: Ensure the final concentration of (-)-xestospongin C is within its solubility range in aqueous solutions.

  • Prepare Fresh Dilutions: Prepare fresh dilutions of (-)-xestospongin C from the DMSO stock solution just before use. Avoid repeated freeze-thaw cycles of the stock solution[3].

  • Gentle Mixing: When diluting the DMSO stock in the aqueous medium, add it dropwise while gently vortexing to facilitate dissolution[15].

Quantitative Data Summary

Parameter	Value	Cell/System	Reference
(-)-Xestospongin C IC50
IP3-induced Ca2+ release	358 nM	Cerebellar microsomes	[1][3]
Voltage-dependent Ba2+ currents	0.63 µM	Guinea-pig ileum smooth muscle cells	[9][10]
Voltage-dependent K+ currents	0.13 µM	Guinea-pig ileum smooth muscle cells	[9][10]
DMSO Concentration Effects
Generally safe	< 0.1%	Most cell lines	[13][15]
Well-tolerated (up to 72h)	0.1% - 0.5%	Many robust cell lines	[13]
Increased cytotoxicity	0.5% - 1.0%	Some cell lines	[13]
Significant cytotoxicity	> 1.0%	Most cell lines	[13]

Experimental Protocols

Protocol 1: Determining the Maximum Tolerated DMSO Concentration

• Cell Seeding: Seed your cells in a 96-well plate at a density that will not reach confluency by the end of the experiment.

• Prepare DMSO Dilutions: Prepare a series of dilutions of sterile DMSO in your complete cell culture medium. Recommended final concentrations to test include 0.01%, 0.05%, 0.1%, 0.25%, 0.5%, and 1.0%. Also, include a "media only" control[16].

• Treatment: Remove the old media from the cells and add the media containing the different DMSO concentrations[16].

• Incubation: Incubate the cells for the intended duration of your experiment (e.g., 24, 48, or 72 hours)[16].

• Viability Assay: Assess cell viability using a standard method such as MTT, XTT, or trypan blue exclusion assay.

• Data Analysis: Determine the highest concentration of DMSO that does not significantly reduce cell viability compared to the "media only" control. This will be your maximum tolerated concentration for subsequent experiments.

Protocol 2: Caspase-3/7 Activation Assay with DMSO Vehicle Control

This protocol is adapted for a 96-well plate format.

Materials:

• Cells of interest

• (-)-Xestospongin C

• High-purity DMSO

• Complete cell culture medium

• Caspase-3/7 Assay Kit (containing a fluorogenic substrate like Ac-DEVD-AMC)[17][18][19]

• Positive control for apoptosis (e.g., Staurosporine)[17]

• 96-well, clear-bottom, black-walled plates

• Plate reader capable of measuring fluorescence

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and incubate overnight at 37°C in a humidified atmosphere with 5% CO2[17].

• Compound Preparation:

  • Prepare a stock solution of (-)-xestospongin C in DMSO.

  • Prepare serial dilutions of (-)-xestospongin C in complete cell culture medium to achieve the desired final concentrations.

  • Prepare a vehicle control solution containing the same final concentration of DMSO as the highest concentration of (-)-xestospongin C being tested[17].

  • Prepare a positive control solution (e.g., Staurosporine in medium)[17].

• Treatment:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the compound dilutions, vehicle control, or positive control to the respective wells.

  • Include wells with medium only to measure background fluorescence[17].

• Incubation: Incubate the plate for the desired treatment duration (e.g., 6, 12, or 24 hours).

• Caspase-3/7 Assay:

  • Prepare the caspase-3/7 reagent according to the manufacturer's instructions. This typically involves mixing the substrate with a lysis buffer[19][20].

  • Add the prepared reagent to each well.

  • Incubate the plate at room temperature for the time specified in the kit protocol (e.g., 1-2 hours), protected from light.

• Fluorescence Measurement: Measure the fluorescence using a plate reader with the appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/460 nm for AMC-based substrates)[19].

• Data Analysis: Subtract the background fluorescence (medium only) from all readings. Compare the fluorescence intensity of the (-)-xestospongin C-treated wells to the vehicle control to determine the effect on caspase-3/7 activity.

Visualizations

Caption: Workflow for a Caspase-3/7 activation assay.

Caption: Inhibition of the IP3 signaling pathway by (-)-xestospongin C.

Caption: Decision tree for troubleshooting vehicle control experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 4. (-)-Xestospongin C | General Calcium Signaling Agents | Tocris Bioscience [tocris.com]
• 5. The discovery and development of IP3 receptor modulators: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzo Life Sciences Xestospongin C (50µg). CAS: 88903-69-9, Quantity: Each | Fisher Scientific [fishersci.com]
• 8. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The use of dimethylsulfoxide as a vehicle in cell culture experiments using ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. lifetein.com [lifetein.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. media.cellsignal.com [media.cellsignal.com]
• 20. cdn.caymanchem.com [cdn.caymanchem.com]

Duration of (-)-xestospongin C treatment for effective IP3R inhibition

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing (-)-xestospongin C as an inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the effective application of this compound in your studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration of (-)-xestospongin C to use?

A1: The effective concentration of (-)-xestospongin C can vary significantly depending on the cell type and experimental conditions. While it has an IC50 of approximately 358 nM for blocking IP3-induced Ca2+ release in cerebellar microsomes, higher concentrations (ranging from 0.3 µM to 10 µM) are typically required in intact cells.[1] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell type and experimental setup.

Q2: What is the optimal treatment duration for effective IP3R inhibition?

A2: The duration of treatment depends on the experimental goal. For acute inhibition of IP3-mediated calcium release, pre-incubation times of 3 to 15 minutes are often sufficient.[2][3] For longer-term studies, such as investigating the effects on gene expression or cell proliferation, treatment can extend from 1 hour to several hours or even weeks in in-vivo studies.[1][4][5]

Q3: Is (-)-xestospongin C a selective inhibitor for IP3R?

A3: While (-)-xestospongin C is widely used as a selective IP3R inhibitor, some studies have reported off-target effects. It has been shown to inhibit sarcoplasmic/endoplasmic reticulum Ca2+ ATPase (SERCA) pumps, which can also affect intracellular calcium homeostasis.[1][6] Additionally, at higher concentrations, it may inhibit voltage-dependent Ca2+ and K+ channels.[7] Researchers should consider these potential off-target effects when interpreting their data.

Q4: Is the inhibitory effect of (-)-xestospongin C reversible?

A4: Yes, (-)-xestospongin C is considered a reversible inhibitor of the IP3R.[1][4]

Q5: I am not observing any inhibition of IP3-mediated calcium release. What could be the issue?

A5: There are several potential reasons for this:

• Concentration: The concentration of (-)-xestospongin C may be too low for your specific cell type. Consider performing a dose-response experiment.

• Cell Permeability: While generally considered cell-permeable, the efficiency of uptake can vary between cell types.

• Compound Stability: Ensure the compound has been stored correctly and is not degraded. It is reported to be light-sensitive.

• Contradictory Reports: Some studies have found xestospongin C to be ineffective in certain cell lines or experimental conditions.[8] It is important to consult the literature for your specific model system.

Quantitative Data Summary

The following table summarizes the effective concentrations and treatment durations of (-)-xestospongin C used in various studies.

Cell Type/System	Concentration	Treatment Duration	Observed Effect	Reference
Cerebellar Microsomes	IC50 = 358 nM	N/A	Blocked IP3-induced Ca2+ release	[1]
Primary Hippocampal Neurons	10 µM	1 hour	Decreased early apoptotic rate induced by Aβ	[1]
Guinea-pig Ileum (permeabilized)	3 µM	N/A	Inhibited IP3-induced contractions	[7]
RBL-2H3 Mast Cells	3 - 10 µM	15 minutes	Inhibited antigen-induced degranulation and Ca2+ increase	[2][9]
RBL-2H3 Mast Cells (permeabilized)	3 - 10 µM	3 minutes	Inhibited IP3-induced Ca2+ release from ER	[2][3]
DT40 Cells expressing IP3R subtypes	5 - 20 µM	5 - 12 minutes	No significant effect on IP3-evoked Ca2+ release	[8]
Guinea-pig Papillary Muscle	3 µM	N/A	Inhibited phenylephrine-induced positive inotropic action	[10]
APP/PS1 Mice	3 µM	4 weeks (intracerebroventricular injection)	Ameliorated cognitive and pathological impairments	[4]
Neonatal Rat Atrial Myocytes	0.3 µM	N/A	Inhibited phenylephrine-induced increase in cAMP	[11]
T-ALL Cell Lines (CCRF-CEM, Jurkat)	5 µM	1 hour	Decreased mitochondrial respiration	[5]

Experimental Protocols

Protocol 1: Assessment of IP3R Inhibition in Intact Cells using Calcium Imaging

• Cell Preparation: Plate cells on glass-bottom dishes suitable for microscopy.

• Dye Loading: Load cells with a calcium indicator dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Baseline Measurement: Measure the baseline fluorescence signal before any treatment.

• (-)-Xestospongin C Incubation: Add the desired concentration of (-)-xestospongin C to the cells and incubate for the determined duration (e.g., 15 minutes).

• Stimulation: Add an agonist that stimulates IP3 production (e.g., carbachol, ATP) to induce calcium release from the ER.

• Data Acquisition: Record the changes in intracellular calcium concentration by measuring the fluorescence intensity over time.

• Analysis: Compare the amplitude and kinetics of the calcium transient in control versus (-)-xestospongin C-treated cells to determine the extent of inhibition.

Protocol 2: Assessment of IP3R Inhibition in Permeabilized Cells

• Cell Permeabilization: Permeabilize the cell membrane using a gentle agent like β-escin, which leaves the ER membrane intact.

• Calcium Loading: Load the ER with a calcium-containing solution. A calcium indicator that can be loaded into the ER (e.g., Mag-Fura-2) can be used to monitor intra-ER calcium levels.

• (-)-Xestospongin C Incubation: Incubate the permeabilized cells with the desired concentration of (-)-xestospongin C for a short period (e.g., 3 minutes).[2][3]

• IP3 Stimulation: Directly apply a known concentration of IP3 to the permeabilized cells.

• Data Acquisition: Measure the release of calcium from the ER, either by monitoring the decrease in intra-ER calcium or the increase in the surrounding buffer's calcium concentration.

• Analysis: Compare the amount of calcium released in the presence and absence of (-)-xestospongin C.

Visualizations

Caption: Signaling pathway of IP3R inhibition by (-)-xestospongin C.

Caption: Experimental workflow for assessing IP3R inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of InsP3R with Xestospongin B Reduces Mitochondrial Respiration and Induces Selective Cell Death in T Cell Acute Lymphoblastic Leukemia Cells [mdpi.com]
• 6. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of IP3R in atrial cardiomyocytes leads to generation of cytosolic cAMP - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to IP3R Inhibitors: (-)-Xestospongin C vs. 2-APB

For Researchers, Scientists, and Drug Development Professionals

The inositol (B14025) 1,4,5-trisphosphate receptor (IP3R) is a critical intracellular calcium (Ca2+) channel involved in a myriad of cellular processes, making it a key target for pharmacological modulation. This guide provides an objective comparison of two widely used IP3R inhibitors, (-)-xestospongin C and 2-aminoethoxydiphenyl borate (B1201080) (2-APB), to aid researchers in selecting the appropriate tool for their experimental needs.

Overview of IP3R Signaling

The canonical IP3R signaling pathway begins with the activation of a G-protein coupled receptor (GPCR) or a receptor tyrosine kinase (RTK). This leads to the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 then binds to its receptor on the endoplasmic reticulum (ER) membrane, causing the release of stored Ca2+ into the cytoplasm. This rise in intracellular Ca2+ triggers a wide range of cellular responses.

Figure 1: IP3R signaling pathway with points of inhibition.

Quantitative Comparison of (-)-Xestospongin C and 2-APB

The following table summarizes the key pharmacological properties of (-)-xestospongin C and 2-APB based on available experimental data.

Feature	(-)-Xestospongin C	2-APB (2-aminoethoxydiphenyl borate)
Primary Target	Inositol 1,4,5-Trisphosphate Receptor (IP3R)	Inositol 1,4,5-Trisphosphate Receptor (IP3R)
Potency (IC50)	~350-358 nM for blocking IP3-induced Ca2+ release[1][2]	~42 µM[3]
Mechanism of Action	Selective, reversible, non-competitive antagonist; acts independently of the IP3 binding site[1][2]	Allosteric modulator; complex concentration-dependent effects[4][5]
Selectivity	High selectivity for IP3R over ryanodine (B192298) receptors (~30-fold)[6]	Low selectivity; numerous off-target effects[4][5]
IP3R Subtype Selectivity	Not well-established	Selective for IP3R1 over IP3R2 and IP3R3[7][8]
Off-Target Effects	Can inhibit SERCA pumps and voltage-dependent Ca2+ and K+ channels at higher concentrations[1][9]	Modulates TRP channels, inhibits SERCA pumps, and affects store-operated calcium (SOC) entry[3][4][10][11]
Cell Permeability	Yes[12]	Yes[4][10]
Key Advantage	High potency and selectivity for IP3R	Membrane permeability and broad channel modulation capabilities
Key Disadvantage	Conflicting reports on efficacy in intact cells; potential off-target effects at high concentrations[4][7]	Lack of specificity and complex, concentration-dependent pharmacology[13][14]

Detailed Comparison

(-)-Xestospongin C is a natural product isolated from the marine sponge Xestospongia exigua.[4] It is a potent, selective, and reversible antagonist of the IP3R.[1] Its mechanism of action is noteworthy as it does not compete with IP3 for its binding site, suggesting an allosteric mode of inhibition.[2] With an IC50 in the nanomolar range, it is significantly more potent than 2-APB.[1][2] Furthermore, it exhibits high selectivity for IP3Rs over the structurally related ryanodine receptors.[6] However, researchers should be aware of potential off-target effects at higher concentrations, including the inhibition of SERCA pumps and certain voltage-gated ion channels.[1][9] There are also some reports of inconsistent efficacy in intact cells, which may be cell-type dependent.[4][7]

2-APB is a synthetic, cell-permeable compound that is widely used as an IP3R inhibitor.[4][10] Its primary drawback is its lack of specificity and complex pharmacology.[13][14] The effects of 2-APB are highly concentration-dependent. At low micromolar concentrations (<10 µM), it can paradoxically potentiate store-operated calcium entry (SOCE), while at higher concentrations (up to 50 µM), it inhibits both IP3Rs and SOCE.[3][4] 2-APB also has a broad range of off-target effects, including the modulation of various TRP channels and inhibition of SERCA pumps.[3][4][10][11] A notable feature of 2-APB is its selectivity for the type 1 IP3 receptor (IP3R1) over the other isoforms.[7][8]

Experimental Protocols

A typical experimental workflow for evaluating the efficacy of these inhibitors involves measuring changes in intracellular calcium concentration in response to an agonist that stimulates IP3 production.

Figure 2: General experimental workflow for inhibitor testing.

Calcium Imaging Protocol:

• Cell Preparation: Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

• Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer, such as HEPES-buffered saline (HBS), according to the manufacturer's instructions. This is typically done for 30-60 minutes at room temperature or 37°C.

• Baseline Measurement: After washing to remove excess dye, acquire baseline fluorescence images using a fluorescence microscope equipped for calcium imaging.

• Inhibitor Incubation: Perfuse the cells with HBS containing the desired concentration of either (-)-xestospongin C, 2-APB, or a vehicle control for a predetermined incubation period (e.g., 10-30 minutes).

• Agonist Stimulation: While continuously recording fluorescence, stimulate the cells with an agonist known to induce IP3 production in the chosen cell type (e.g., carbachol for cells expressing muscarinic receptors or ATP for cells with purinergic receptors).

• Data Analysis: Quantify the change in fluorescence intensity over time. The peak fluorescence response following agonist stimulation in the presence of the inhibitor is compared to the response in the control group to determine the degree of inhibition.

Conclusion

The choice between (-)-xestospongin C and 2-APB as an IP3R inhibitor depends heavily on the specific experimental context.

• For studies requiring high potency and selectivity for the IP3R with minimal off-target effects on other calcium channels, (-)-xestospongin C is generally the superior choice. However, its efficacy should be validated in the specific cell system being used.

• 2-APB may be suitable for experiments where isoform selectivity for IP3R1 is desired, or when its broader effects on other channels are being investigated. Due to its numerous off-target effects and complex dose-response profile, data obtained using 2-APB should be interpreted with caution and ideally confirmed with more selective inhibitors.

For both inhibitors, it is crucial to perform thorough dose-response experiments to determine the optimal concentration that provides effective IP3R inhibition while minimizing off-target effects in the specific experimental model.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor [pubmed.ncbi.nlm.nih.gov]
• 3. 2-APB | IP3 Receptors | Tocris Bioscience [tocris.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. The discovery and development of IP3 receptor modulators: An update - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: (-)-Xestospongin C vs. Heparin for Blocking IP3-Mediated Calcium Release

For Researchers, Scientists, and Drug Development Professionals

The inositol (B14025) 1,4,5-trisphosphate (IP3) receptor is a critical intracellular channel responsible for the release of calcium (Ca2+) from the endoplasmic reticulum, a process fundamental to a vast array of cellular signaling pathways. The ability to selectively modulate this receptor is paramount for research into cellular physiology and for the development of novel therapeutics. This guide provides an objective comparison of two commonly used inhibitors of IP3-mediated Ca2+ release: the marine sponge-derived natural product, (-)-xestospongin C, and the well-established anticoagulant, heparin.

Executive Summary

(-)-Xestospongin C and heparin both function as antagonists of the IP3 receptor, yet they possess distinct characteristics that render them suitable for different experimental applications. (-)-Xestospongin C is a potent, cell-permeable, and reversible inhibitor, making it a valuable tool for studies in intact cells. However, its selectivity has been a subject of debate, with some studies reporting off-target effects on SERCA pumps and other ion channels. Heparin, conversely, is a competitive antagonist of the IP3 receptor that is not cell-permeable, limiting its use to permeabilized cell systems or direct intracellular injection. While it is a widely used tool, heparin also exhibits non-specific effects, including the modulation of ryanodine (B192298) receptors. A key study by Saleem et al. (2014) directly comparing the two compounds in permeabilized DT40 cells found heparin to be a competitive antagonist of all IP3 receptor subtypes, while (-)-xestospongin C was reported to be ineffective in their experimental setup.[1][2][3] This highlights the importance of careful consideration of the experimental context when choosing an inhibitor.

Data Presentation: Quantitative Comparison

Feature	(-)-Xestospongin C	Heparin
Mechanism of Action	Non-competitive, reversible IP3 receptor antagonist	Competitive IP3 receptor antagonist
Potency (IC50/KD)	IC50: ~350-358 nM for blocking IP3-induced Ca2+ release	KD: Varies by IP3R subtype (IP3R3 > IP3R1 ≥ IP3R2). e.g., pKD for IP3R1 is ~5.16
Cell Permeability	Yes	No
Selectivity	Primarily targets IP3 receptors. However, at higher concentrations, it may inhibit SERCA pumps and voltage-gated Ca2+ and K+ channels.	Primarily targets IP3 receptors. Can also activate ryanodine receptors and has other off-target effects.
Reversibility	Reversible	Reversible
Key Advantages	Cell-permeable, potent	Well-characterized competitive antagonist
Key Limitations	Potential for off-target effects, conflicting reports on efficacy	Not cell-permeable, off-target effects

Signaling Pathway and Experimental Workflow

IP3-Mediated Calcium Release Signaling Pathway

References

• 1. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]

Validating (-)-Xestospongin C's Inhibition of IP3R: A Comparative Guide to Genetic Knockdowns

For researchers, scientists, and drug development professionals, the precise validation of inositol (B14025) 1,4,5-trisphosphate receptor (IP3R) inhibition is fundamental for advancing our understanding of cellular calcium signaling and for the development of novel therapeutics. This guide provides an objective comparison of the pharmacological inhibitor (-)-xestospongin C with genetic knockdown approaches for inhibiting IP3R function, supported by experimental data and detailed protocols.

(-)-Xestospongin C is a widely used, cell-permeant macrocyclic bis-1-oxaquinolizidine alkaloid that acts as a potent and selective antagonist of IP3Rs. It effectively blocks the release of calcium (Ca2+) from the endoplasmic reticulum (ER), a pivotal event in numerous cellular signaling pathways.[1] However, the gold standard for validating the on-target effects of any inhibitor is a direct comparison with genetic methods that specifically remove the target protein. This guide will delve into the quantitative comparison of (-)-xestospongin C's inhibitory action with IP3R genetic knockdowns, present detailed experimental methodologies, and visualize the key concepts.

Comparative Analysis: (-)-Xestospongin C vs. IP3R Genetic Knockdown

The choice between a pharmacological inhibitor and a genetic knockdown approach depends on the specific experimental goals, timeline, and the desired level of target specificity. While (-)-xestospongin C offers acute and reversible inhibition, genetic knockdowns provide a more definitive but potentially longer-term solution.

Parameter	(-)-Xestospongin C	IP3R Genetic Knockdown (siRNA/shRNA)	Key Considerations
Mechanism of Action	Binds to the IP3R, preventing the conformational change required for channel opening.[2]	Degrades IP3R mRNA, leading to reduced or absent protein expression.[3]	Pharmacological inhibition leaves the protein present but inactive, while knockdown removes the protein entirely. This can be important if the protein has scaffolding functions independent of its channel activity.[4]
Potency (IC50)	~358 nM for blocking IP3-induced Ca2+ release in cerebellar microsomes.[1]	Not applicable (efficacy is measured by % knockdown).	The effective concentration of (-)-xestospongin C can vary between cell types and experimental conditions.
Specificity	Highly selective for IP3R over ryanodine (B192298) receptors (RyRs).[5] However, some off-target effects on SERCA pumps and other ion channels have been reported at higher concentrations.[1][6]	Highly specific to the targeted IP3R isoform (IP3R1, IP3R2, or IP3R3) if the siRNA/shRNA sequence is designed carefully. Off-target effects on other genes are possible but can be minimized with proper controls.[3]	The potential for off-target effects with (-)-xestospongin C necessitates careful dose-response studies and validation with genetic approaches.
Temporal Control	Rapid onset of action (minutes to hours) and reversible upon washout.[1]	Slower onset (typically 24-72 hours to achieve significant protein reduction) and can be transient (siRNA) or stable (shRNA).[7]	The acute nature of pharmacological inhibition is advantageous for studying dynamic processes, while knockdown is better for understanding the long-term consequences of protein loss.
Experimental Model	Applicable to a wide range of cell types and in vivo models.[8]	Requires transfectable cells or the generation of transgenic animal models.	The feasibility of genetic manipulation can be a limiting factor in some primary cells or organisms.

Supporting Experimental Data

A direct comparison in neonatal rat ventricular cardiomyocytes (NRCMs) demonstrated that both (-)-xestospongin C and siRNA-mediated knockdown of IP3R2 effectively inhibit ATP-induced intracellular Ca2+ release.

Treatment	Agonist	Peak Ca2+ Response (F1/F0)	% Inhibition	Reference
Control	10 µM ATP	2.5 ± 0.3	-	[9]
0.1 µM (-)-Xestospongin C	10 µM ATP	1.1 ± 0.2	~56%	[9]
IP3R2 siRNA	10 µM ATP	Significantly reduced compared to control	Not explicitly quantified	[9]

F1/F0 represents the ratio of maximal fluorescence intensity to basal fluorescence intensity.

These findings indicate that both approaches successfully abrogate IP3R-mediated Ca2+ signaling, validating the on-target effect of (-)-xestospongin C in this system.[9]

Experimental Protocols

IP3R-Mediated Calcium Release Assay

This functional assay is crucial for quantifying the inhibitory effect of (-)-xestospongin C and for validating the functional consequence of IP3R knockdown.

Objective: To measure the inhibition of agonist-induced intracellular Ca2+ release.

Materials:

• Live cells expressing IP3Rs (e.g., HEK293, HeLa, or primary cells).

• Fluorescent Ca2+ indicator dye (e.g., Fura-2 AM, Fluo-4 AM).[10]

• Physiological salt solution (e.g., Hanks' Balanced Salt Solution, HBSS).[10]

• IP3R agonist (e.g., ATP, carbachol, bradykinin).[10]

• (-)-Xestospongin C at various concentrations.

• Cells transfected with control siRNA or IP3R-specific siRNA.

Procedure:

• Cell Preparation: Seed cells on glass-bottom dishes suitable for microscopy. For knockdown experiments, transfect cells with siRNA 24-72 hours prior to the assay.

• Dye Loading: Incubate cells with a fluorescent Ca2+ indicator (e.g., 5 µM Fluo-4 AM) in physiological salt solution for 30-60 minutes at 37°C.[9]

• Wash: Gently wash the cells twice with the physiological salt solution to remove excess dye.

• Inhibitor Incubation: For pharmacological inhibition, pre-incubate the cells with varying concentrations of (-)-xestospongin C for a specified time (e.g., 15-30 minutes).[9]

• Imaging: Mount the dish on an inverted fluorescence microscope equipped with a camera for live-cell imaging.

• Baseline Measurement: Record the baseline fluorescence for a short period before agonist stimulation.

• Agonist Stimulation: Add the IP3R agonist to the dish and continue recording the fluorescence changes over time.

• Data Analysis: Quantify the peak change in fluorescence (ΔF/F0) in response to the agonist for each condition (control, (-)-xestospongin C treated, and IP3R knockdown).[10] Plot the percentage of inhibition against the concentration of (-)-xestospongin C to determine its IC50 value.

IP3R Genetic Knockdown via siRNA

Objective: To specifically reduce the expression of a target IP3R isoform.

Materials:

• Cells amenable to transfection.

• Lipofectamine RNAiMAX or a similar transfection reagent.

• Opti-MEM or other serum-free medium.

• Control (scrambled) siRNA and siRNA specific to the target IP3R isoform.

• Antibodies for Western blotting to confirm protein knockdown.

Procedure:

• Cell Seeding: Plate cells in a multi-well plate to achieve 50-70% confluency on the day of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the siRNA in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNA and transfection reagent and incubate for 5-20 minutes at room temperature to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells in fresh culture medium.

• Incubation: Incubate the cells for 24-72 hours to allow for mRNA degradation and protein depletion.

• Validation of Knockdown: Harvest the cells and perform Western blotting or qRT-PCR to confirm the reduction in IP3R protein or mRNA levels, respectively.

• Functional Assay: Use the knockdown cells in the calcium release assay described above to assess the functional consequence of IP3R depletion.

Visualizing the Concepts

To better understand the underlying mechanisms and experimental approaches, the following diagrams illustrate the IP3R signaling pathway, the experimental workflow for comparing pharmacological and genetic inhibition, and the logical relationship between these two methods.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Recognizing and exploiting differences between RNAi and small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroxylated xestospongins block inositol-1,4,5-trisphosphate-induced Ca2+ release and sensitize Ca2+-induced Ca2+ release mediated by ryanodine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Xestospongin C, a Reversible IP3 Receptor Antagonist, Alleviates the Cognitive and Pathological Impairments in APP/PS1 Mice of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. IP3R2-mediated Ca2+ release promotes LPS-induced cardiomyocyte pyroptosis via the activation of NLRP3/Caspase-1/GSDMD pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Comparative Analysis of Xestospongins A, B, C, and D: A Guide for Researchers

A comprehensive review of the bioactivity, mechanisms of action, and experimental considerations for the xestospongin family of natural products.

The xestospongins, a class of macrocyclic bis-1-oxaquinolizidine alkaloids isolated from the marine sponge Xestospongia sp., have garnered significant attention in cellular biology and pharmacology for their potent modulation of intracellular calcium (Ca²⁺) signaling. This guide provides a comparative analysis of four prominent members of this family—xestospongins A, B, C, and D—focusing on their efficacy as inhibitors of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), their off-target activities, and the experimental protocols utilized to characterize their function. This information is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate xestospongin for their studies and in interpreting the resulting data.

Data Presentation: A Quantitative Comparison

The biological activity of xestospongins is most commonly quantified by their half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀) against their primary molecular target, the IP₃R, an intracellular ligand-gated Ca²⁺ channel. The following tables summarize the available quantitative data for xestospongins A, B, C, and D, including their effects on off-target molecules.

Table 1: Inhibition of Inositol 1,4,5-Trisphosphate Receptor (IP₃R)

Compound	Target	Experimental System	Potency (IC₅₀/EC₅₀)	References
Xestospongin A	IP₃R	Rabbit Cerebellar Microsomes	Potent Blocker (Specific IC₅₀ not consistently reported)	[1]
Xestospongin B	IP₃R	Rat Cerebellar Membranes	EC₅₀ = 44.6 ± 1.1 µM (for [³H]IP₃ displacement)	[2]
IP₃R	Rat Skeletal Myotube Homogenates	EC₅₀ = 27.4 ± 1.1 µM (for [³H]IP₃ displacement)	[2]
IP₃R	Isolated Nuclei from Rat Skeletal Myotubes	EC₅₀ = 18.9 ± 1.35 µM (for inhibition of IP₃-induced Ca²⁺ oscillations)	[2]
Xestospongin C	IP₃R	Rabbit Cerebellar Microsomes	IC₅₀ = 358 nM	[3]
IP₃R	Guinea-pig Papillary Muscle	Effective concentration ~3 µM	[4]
Xestospongin D	IP₃R	Rabbit Cerebellar Microsomes	Less potent than Xestospongin C	[5]

Note: There are conflicting reports regarding the efficacy of xestospongins C and D as IP₃R antagonists at practical concentrations in some experimental systems.[5][6]

Table 2: Off-Target Effects

Compound	Off-Target	Experimental System	Potency (IC₅₀)	References
Xestospongin B	SERCA Pump	Rat Myotube Homogenates	No effect on Ca²⁺-ATPase activity	[2]
Xestospongin C	SERCA Pump	Permeabilized A7r5 Smooth-Muscle Cells	Potent inhibitor (equipotent to IP₃R inhibition)	[7]
Voltage-Dependent Ca²⁺ Channels	Guinea-pig Ileum Smooth Muscle Cells	IC₅₀ = 0.63 µM	[8]
Voltage-Dependent K⁺ Channels	Guinea-pig Ileum Smooth Muscle Cells	IC₅₀ = 0.13 µM	[8]
Xestospongin D	Ryanodine (B192298) Receptor 1 (RyR1)	Sarcoplasmic Reticulum Vesicles	Sensitizes RyR1 to Ca²⁺-induced Ca²⁺ release	[9]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for the xestospongins is the inhibition of IP₃R-mediated Ca²⁺ release from the endoplasmic reticulum (ER). This action disrupts a fundamental signaling pathway crucial for a multitude of cellular processes.

Inhibition of the Canonical IP₃ Signaling Pathway

The canonical IP₃ signaling pathway begins with the activation of phospholipase C (PLC) at the cell membrane, often downstream of G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP₃). IP₃ then diffuses through the cytoplasm and binds to the IP₃R on the ER membrane, causing the channel to open and release stored Ca²⁺ into the cytosol. Xestospongins, by inhibiting the IP₃R, block this crucial step, thereby attenuating the downstream effects of Ca²⁺ signaling.

Figure 1: Inhibition of the IP₃ signaling pathway by xestospongins.

Modulation of Other Cellular Processes

The disruption of IP₃R-mediated Ca²⁺ signaling by xestospongins has been shown to impact other critical cellular functions, including:

• Vasodilation: Xestospongins have been reported to induce vasodilation, a process highly dependent on intracellular Ca²⁺ concentrations in vascular smooth muscle cells.

• Cytotoxicity: At higher concentrations, some xestospongins exhibit cytotoxic effects, which may be linked to the disruption of Ca²⁺ homeostasis and downstream apoptotic pathways.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of xestospongin bioactivity. Below are outlines of key experimental protocols.

IP₃-Induced Ca²⁺ Release Assay in Cerebellar Microsomes

This assay directly measures the ability of xestospongins to inhibit IP₃-gated Ca²⁺ release from isolated ER vesicles.

1. Preparation of Cerebellar Microsomes:

• Homogenize fresh or frozen cerebellum in a buffered sucrose (B13894) solution.

• Perform differential centrifugation to isolate the microsomal fraction, which is enriched in ER vesicles.

• Resuspend the final microsomal pellet in a suitable buffer and store at -80°C.

2. Ca²⁺ Uptake:

• Incubate the microsomes in a buffer containing ATP and a low concentration of a fluorescent Ca²⁺ indicator (e.g., Fura-2).

• The SERCA pumps in the microsomal vesicles will actively transport Ca²⁺ into the lumen, which is monitored by an increase in the fluorescence of the entrapped indicator.

3. Ca²⁺ Release:

• Once a steady-state intra-vesicular Ca²⁺ concentration is reached, add a known concentration of IP₃ to trigger Ca²⁺ release.

• Monitor the decrease in fluorescence, which corresponds to the efflux of Ca²⁺ from the microsomes.

4. Inhibition Assay:

• Pre-incubate the microsomes with varying concentrations of the xestospongin compound for a defined period before the addition of IP₃.

• Measure the extent of inhibition of the IP₃-induced Ca²⁺ release at each xestospongin concentration.

• Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the xestospongin concentration.

Figure 2: Experimental workflow for the IP₃-induced Ca²⁺ release assay.

Cytotoxicity Assay

This assay determines the concentration at which a xestospongin compound induces cell death.

1. Cell Culture:

• Plate cells (e.g., a relevant cancer cell line or primary neurons) in a 96-well plate at a predetermined density.

• Allow the cells to adhere and grow for 24 hours.

2. Compound Treatment:

• Prepare a serial dilution of the xestospongin compound in the appropriate cell culture medium.

• Replace the existing medium in the wells with the medium containing the different concentrations of the xestospongin. Include vehicle-only controls.

3. Incubation:

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) under standard cell culture conditions.

4. Viability Assessment:

• Add a viability reagent, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a commercially available kit that measures ATP content or membrane integrity.

• After an appropriate incubation time with the reagent, measure the absorbance or fluorescence using a plate reader.

5. Data Analysis:

• Normalize the data to the vehicle-treated control cells (representing 100% viability).

• Plot the percentage of cell viability against the logarithm of the xestospongin concentration to determine the IC₅₀ for cytotoxicity.

Conclusion

The xestospongins represent a valuable class of chemical probes for investigating the intricate roles of IP₃R-mediated Ca²⁺ signaling in health and disease. This guide highlights the key differences in the reported bioactivities and off-target effects of xestospongins A, B, C, and D. Researchers should carefully consider the specific experimental context, including the cell type and the potential for off-target effects, when selecting a xestospongin for their studies. The provided experimental outlines serve as a foundation for the rigorous and reproducible characterization of these potent natural products. Further research is warranted to fully elucidate the structure-activity relationships within the xestospongin family and to explore their therapeutic potential.

References

• 1. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydroxylated xestospongins block inositol-1,4,5-trisphosphate-induced Ca2+ release and sensitize Ca2+-induced Ca2+ release mediated by ryanodine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Differentiating SERCA and IP3R Effects: A Comparative Guide to Thapsigargin and (-)-Xestospongin C

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular calcium signaling, the precise modulation of intracellular calcium ([Ca2+]) levels is paramount. Two key players in this regulation are the Sarco/Endoplasmic Reticulum Ca2+-ATPase (SERCA) pumps and the Inositol 1,4,5-trisphosphate receptors (IP3Rs). Distinguishing the individual contributions of these two mechanisms is crucial for accurate experimental interpretation. This guide provides a comparative analysis of two widely used pharmacological tools, thapsigargin (B1683126) and (-)-xestospongin C, with a focus on utilizing thapsigargin to dissect the SERCA-inhibitory effects of (-)-xestospongin C.

Overview of Key Pharmacological Modulators

Thapsigargin is a sesquiterpene lactone derived from the plant Thapsia garganica. It is a highly potent and specific non-competitive inhibitor of the SERCA pump family[1][2][3][4]. By binding to the luminal side of the SERCA pump, thapsigargin locks it in a conformation that prevents the transport of cytosolic Ca2+ into the endoplasmic reticulum (ER) lumen[5]. This irreversible inhibition leads to a gradual depletion of ER Ca2+ stores and a subsequent rise in cytosolic [Ca2+][1][4].

(-)-Xestospongin C is a macrocyclic polyketide isolated from the marine sponge Xestospongia sp.. It is widely recognized as a potent, selective, and reversible antagonist of the IP3R[6][7][8]. It acts by blocking the IP3 binding site, thereby preventing IP3-mediated Ca2+ release from the ER[6][9]. However, a growing body of evidence indicates that (-)-xestospongin C can also inhibit SERCA pumps, complicating the interpretation of its effects[6][10][11][12].

Quantitative Comparison of Inhibitory Activity

The following table summarizes the reported inhibitory concentrations (IC50) for thapsigargin and (-)-xestospongin C against their primary and secondary targets. This data is essential for designing experiments with appropriate compound concentrations to achieve target selectivity.

Compound	Primary Target	Reported IC50	Secondary Target	Reported IC50/Effect	Key References
Thapsigargin	SERCA	0.353 nM - 0.448 nM	-	Highly selective for SERCA	[13],[2]
(-)-Xestospongin C	IP3R	358 nM	SERCA	Potent inhibitor	[6],[10]

Experimental Strategy: Using Thapsigargin to Isolate IP3R Effects of (-)-Xestospongin C

The dual activity of (-)-xestospongin C necessitates a careful experimental design to attribute its effects specifically to IP3R inhibition. Thapsigargin, due to its high specificity for SERCA, serves as an invaluable tool in this context. The general principle is to first inhibit SERCA pumps with thapsigargin, thereby isolating the Ca2+ release events mediated by IP3Rs.

Experimental Workflow

Caption: Experimental workflow for differentiating IP3R and SERCA inhibition.

Detailed Experimental Protocols

The following protocols are generalized from common practices in intracellular calcium imaging studies. Specific cell types and experimental conditions may require optimization.

Protocol 1: Characterizing the Effect of (-)-Xestospongin C on IP3-Mediated Ca2+ Release

Objective: To determine the inhibitory effect of (-)-xestospongin C on Ca2+ release through IP3Rs.

Materials:

• Cells of interest cultured on glass coverslips

• Fluorescent Ca2+ indicator (e.g., Fura-2 AM)

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+

• (-)-Xestospongin C

• IP3-generating agonist (e.g., ATP, carbachol)

• Thapsigargin (for control experiment)

Procedure:

• Cell Loading: Incubate cells with Fura-2 AM (typically 2-5 µM) in HBSS for 30-60 minutes at 37°C.

• Washing: Wash cells three times with HBSS to remove extracellular dye.

• Pre-incubation: Incubate cells with a desired concentration of (-)-xestospongin C (e.g., 1-10 µM) or vehicle control for 15-30 minutes.

• Baseline Measurement: Place the coverslip in a perfusion chamber on a fluorescence microscope and record the baseline Fura-2 fluorescence ratio (340/380 nm excitation).

• Stimulation: Perfuse the cells with a Ca2+-free HBSS containing the IP3-generating agonist. The absence of extracellular Ca2+ ensures that the observed [Ca2+] rise is from intracellular stores.

• Data Acquisition: Continuously record the fluorescence ratio to monitor the change in cytosolic [Ca2+].

• Analysis: Compare the peak and duration of the Ca2+ transient in (-)-xestospongin C-treated cells to the control. A reduction in the agonist-induced Ca2+ transient suggests IP3R inhibition.

Protocol 2: Differentiating SERCA vs. IP3R Inhibition using Thapsigargin

Objective: To distinguish the SERCA-inhibitory component of (-)-xestospongin C's action from its IP3R antagonism.

Procedure:

• Follow steps 1 and 2 of Protocol 1.

• Experimental Groups:

  • Group A (Control): Pre-incubate with vehicle.

  • Group B (Thapsigargin): Pre-incubate with a saturating concentration of thapsigargin (e.g., 1-2 µM) to completely block SERCA pumps.

  • Group C (Xestospongin C): Pre-incubate with (-)-xestospongin C.

  • Group D (Thapsigargin + Xestospongin C): Pre-incubate with thapsigargin first, followed by (-)-xestospongin C.

• Measurement in Ca2+-free medium:

  • Perfuse with Ca2+-free HBSS.

  • Stimulate with an IP3-generating agonist.

  • Expected Outcome: In Group B, the agonist should still elicit a Ca2+ release, which is purely from the IP3R. In Group D, if (-)-xestospongin C is a true IP3R inhibitor, the agonist-induced Ca2+ release seen in Group B should be attenuated or abolished.

• Measurement of Store Depletion:

  • After the agonist response (or in a separate experiment), perfuse with Ca2+-free HBSS containing thapsigargin (for cells not already treated with it).

  • The subsequent rise in [Ca2+] reflects the passive leak of Ca2+ from the ER after SERCA inhibition.

  • In cells pre-treated with (-)-xestospongin C, if it inhibits SERCA, the thapsigargin-induced Ca2+ rise will be smaller compared to control cells, as the stores would already be partially depleted. One study demonstrated that in RBL-2H3 cells, pre-treatment with xestospongin C reduced the DNP-HSA-induced Ca2+ release and subsequently increased the thapsigargin-induced Ca2+ release, while the total Ca2+ release remained unchanged, indicating an effect on IP3R-mediated release without altering the total store content[14].

Signaling Pathways and a Logical Framework

The following diagrams illustrate the key signaling pathways and the logical approach to differentiating the effects of these inhibitors.

Caption: Simplified Ca2+ signaling pathway in a typical cell.

Caption: Logical framework for using thapsigargin to dissect the effects of (-)-xestospongin C.

Conclusion

References

• 1. Thapsigargin - Wikipedia [en.wikipedia.org]
• 2. Thapsigargin inhibits the sarcoplasmic or endoplasmic reticulum Ca-ATPase family of calcium pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agscientific.com [agscientific.com]
• 4. Thapsigargin, a tumor promoter, discharges intracellular Ca2+ stores by specific inhibition of the endoplasmic reticulum Ca2(+)-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 8. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Xestospongin C empties the ER calcium store but does not inhibit InsP3-induced Ca2+ release in cultured dorsal root ganglia neurones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Confirming (-)-xestospongin C's On-Target Effects: A Comparative Guide to Control Experiments

For researchers, scientists, and drug development professionals, establishing the specific on-target effects of a molecular probe is paramount. This guide provides a comparative analysis of control experiments to validate the action of (-)-xestospongin C, a widely used inhibitor of the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R). We present supporting experimental data, detailed protocols, and logical workflows to aid in the rigorous assessment of its cellular effects.

(-)-Xestospongin C is a potent, cell-permeable, and reversible antagonist of the IP3R, a crucial intracellular channel mediating calcium (Ca2+) release from the endoplasmic reticulum (ER).[1][2] However, like many pharmacological inhibitors, it is not without off-target effects. Documented non-specific actions include the inhibition of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump and voltage-gated Ca2+ and potassium (K+) channels, which can confound experimental interpretation.[3][4][5] Therefore, a multi-faceted approach employing specific control experiments is essential to confidently attribute observed phenomena to the inhibition of IP3R.

Comparative Analysis of (-)-xestospongin C and Alternatives

To dissect the on-target effects of (-)-xestospongin C, it is crucial to compare its activity with other pharmacological agents that modulate intracellular Ca2+ signaling. This table summarizes the key characteristics of (-)-xestospongin C and common alternatives.

Compound	Primary Target	Reported IC50 for Primary Target	Key Off-Target Effects	References
(-)-Xestospongin C	IP3 Receptor (IP3R)	~358 nM (IP3-induced Ca2+ release)	SERCA pump inhibition, Voltage-gated Ca2+ channels (IC50 ~0.63 µM), Voltage-gated K+ channels (IC50 ~0.13 µM)	[1][3][6]
2-Aminoethoxydiphenyl borate (B1201080) (2-APB)	IP3 Receptor (IP3R)	Varies by subtype and conditions	Store-operated Ca2+ entry (SOCE) inhibition, SERCA pump inhibition	[7]
Heparin	IP3 Receptor (IP3R)	Subtype-dependent	Not cell-permeable, interacts with various proteins	[7][8]
Thapsigargin (B1683126)	SERCA pump	Sub-nanomolar range	Indirectly affects IP3R signaling by depleting ER Ca2+ stores	[5][9]

Experimental Protocols for On-Target Validation

To confirm that the observed effects of (-)-xestospongin C are due to its action on IP3R, a series of control experiments should be performed. Below are detailed protocols for key assays.

Intracellular Calcium Imaging

This experiment aims to directly measure the effect of (-)-xestospongin C on IP3-mediated Ca2+ release.

Protocol:

• Cell Culture and Dye Loading:

  • Plate cells on glass-bottom dishes suitable for fluorescence microscopy.

  • Load cells with a fluorescent Ca2+ indicator (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with Ca2+ and Mg2+) according to the manufacturer's instructions.

• Baseline and Treatment:

  • Acquire baseline fluorescence images.

  • Pre-incubate a subset of cells with (-)-xestospongin C (typically 1-10 µM) for a sufficient duration (e.g., 15-30 minutes) to allow for cell penetration and target engagement.

• Stimulation and Data Acquisition:

  • Stimulate the cells with an agonist that activates the phospholipase C (PLC) pathway to generate IP3 (e.g., carbachol, ATP, or a relevant growth factor).

  • Record the changes in intracellular Ca2+ concentration by capturing fluorescence images at regular intervals.

• Positive and Negative Controls:

  • Positive Control: Stimulate untreated cells with the agonist to observe the normal IP3-mediated Ca2+ release.

  • Negative Control (Off-target): To assess the contribution of SERCA inhibition, treat cells with thapsigargin, a specific SERCA inhibitor. A subsequent lack of response to an IP3-generating agonist would indicate depleted ER stores. Compare the kinetics of Ca2+ rise induced by thapsigargin to that of (-)-xestospongin C.

  • Alternative Inhibitor: Compare the effect of (-)-xestospongin C with another IP3R inhibitor like 2-APB, being mindful of its own off-target effects.

Data Analysis:

• Quantify the peak amplitude and the rate of the Ca2+ transient in response to the agonist in the presence and absence of (-)-xestospongin C. A significant reduction in the agonist-induced Ca2+ signal in the presence of (-)-xestospongin C is indicative of IP3R inhibition.

SERCA Pump Activity Assay

This assay is crucial to differentiate between direct IP3R inhibition and indirect effects due to ER Ca2+ store depletion by SERCA inhibition.

Protocol:

• Microsome Preparation:

  • Isolate ER-enriched microsomal fractions from the cells or tissue of interest.

• Ca2+ Uptake Assay:

  • Resuspend the microsomes in a buffer containing ATP and a low concentration of radioactive 45Ca2+.

  • Initiate the Ca2+ uptake by the microsomes.

  • In parallel experiments, pre-incubate the microsomes with (-)-xestospongin C or thapsigargin (positive control for SERCA inhibition).

  • At various time points, stop the reaction and separate the microsomes from the buffer by rapid filtration.

  • Quantify the amount of 45Ca2+ retained by the microsomes using a scintillation counter.

Data Analysis:

• Compare the rate of 45Ca2+ uptake in the presence of (-)-xestospongin C to the control and thapsigargin-treated samples. A significant reduction in Ca2+ uptake suggests SERCA inhibition.

Electrophysiology (Patch-Clamp)

This technique is used to directly measure the effects of (-)-xestospongin C on voltage-gated ion channels.

Protocol:

• Cell Preparation:

  • Use cells expressing the voltage-gated Ca2+ or K+ channels of interest.

  • Establish a whole-cell patch-clamp configuration.

• Current Recording:

  • Apply voltage steps to elicit inward Ca2+ currents or outward K+ currents.

  • Record the baseline currents.

• Drug Application:

  • Perfuse the cells with a solution containing (-)-xestospongin C at various concentrations.

  • Record the currents in the presence of the compound.

Data Analysis:

• Measure the amplitude of the voltage-gated currents before and after the application of (-)-xestospongin C. A concentration-dependent reduction in the current amplitude indicates inhibition of the respective channels. Calculate the IC50 value for this inhibition.

Visualizing the Logic of Control Experiments

The following diagrams illustrate the key signaling pathway and the experimental workflows designed to dissect the on-target effects of (-)-xestospongin C.

Caption: IP3 signaling pathway and the points of inhibition by (-)-xestospongin C.

Caption: A logical workflow for control experiments to validate on-target effects.

By systematically performing these control experiments and comparing the effects of (-)-xestospongin C with appropriate positive and negative controls, researchers can build a strong case for its on-target action on IP3Rs. This rigorous approach is essential for the accurate interpretation of experimental data and for advancing our understanding of the physiological roles of IP3R-mediated Ca2+ signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Xestospongin C, IP3 receptor antagonist (CAS 88903-69-9) | Abcam [abcam.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Cross-Validation of (-)-Xestospongin C: A Comparative Guide to Pharmacological Tools for Studying IP3 Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (-)-xestospongin C with other pharmacological tools used to investigate the inositol (B14025) 1,4,5-trisphosphate receptor (IP3R) signaling pathway. Experimental data and detailed protocols are presented to support the cross-validation of research findings.

Comparative Analysis of IP3R Inhibitors

The selection of an appropriate IP3R inhibitor depends on the specific experimental context, including the cell type and the necessity for membrane permeability. While (-)-xestospongin C is a widely used tool, its limitations, including potential inhibition of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA) pump and other ion channels at higher concentrations, necessitate careful experimental design and validation with alternative inhibitors.[1][3][4][5]

Feature	(-)-Xestospongin C	2-Aminoethoxydiphenyl borate (B1201080) (2-APB)	Heparin
Primary Target	IP3 Receptor[2]	IP3 Receptor, TRP Channels, SERCA pumps[6][7]	IP3 Receptor[6][7]
Mechanism of Action	Non-competitive antagonist, may act by sterically blocking the channel pore[1]	Allosteric modulator with dual effects: potentiates at low concentrations, inhibits at high concentrations[6]	Competitive antagonist, competes with IP3 for its binding site[6][7]
Potency (IC50)	~358 nM for blocking IP3-induced Ca2+ release from cerebellar microsomes[2]	Micromolar range, concentration-dependent effects[6]	Varies by IP3R subtype, e.g., KD of 2.8 µg·mL−1 for IP3R3[7]
Cell Permeability	Yes[1][8]	Yes[6]	No[7]
Selectivity	Selective for IP3R over ryanodine (B192298) receptors at lower concentrations[1][8], but can inhibit SERCA pumps and voltage-dependent Ca2+ and K+ channels[1][3][4]	Low, with numerous off-target effects[5][6]	Relatively selective for IP3R but can affect other proteins like G-proteins and ryanodine receptors[7]
Key Advantage	High potency and membrane permeability[1]	Membrane permeability, broad channel modulator[6]	Well-established competitive antagonist[6]
Key Disadvantage	Potential for off-target effects, particularly on SERCA pumps and ion channels[1][3][4]	Lack of specificity, complex pharmacology[5][6]	Membrane impermeability limits its use to permeabilized cells or intracellular delivery methods[7]

Experimental Protocols for Cross-Validation

To ensure the observed effects are specifically due to IP3R inhibition, it is essential to employ a combination of pharmacological tools and experimental approaches. Below are key experimental protocols.

Protocol 1: Measurement of Intracellular Calcium Mobilization

This protocol is fundamental for assessing the inhibitory effect of (-)-xestospongin C and other compounds on agonist-induced intracellular Ca2+ release.

Materials:

• Cells expressing the receptor of interest

• Fluorescent Ca2+ indicator dye (e.g., Fura-2 AM, Fluo-3 AM, or Indo-1 AM)[9][10]

• HEPES-buffered saline (HBS)

• GPCR agonist (e.g., carbachol, ATP)

• (-)-Xestospongin C, 2-APB, or other inhibitors

• Thapsigargin (B1683126) (SERCA inhibitor)

• Ionomycin (B1663694) (calcium ionophore)

• Fluorescence plate reader or flow cytometer[9][11][12]

Procedure:

• Cell Preparation: Seed cells in a 96-well plate and grow to 80-90% confluency.[9]

• Dye Loading: Incubate cells with a Ca2+ indicator dye (e.g., 5 µM Fluo-3 AM) in HBS for 30-60 minutes at 37°C.[10]

• Washing: Wash the cells with HBS to remove extracellular dye.

• Inhibitor Pre-incubation: Pre-incubate the cells with the desired concentration of (-)-xestospongin C or other inhibitors (e.g., 2-APB) for a specified time (e.g., 15-30 minutes).[7][13]

• Baseline Measurement: Measure the baseline fluorescence for a short period (e.g., 30-60 seconds) using a fluorescence plate reader or flow cytometer.[10]

• Agonist Stimulation: Add the GPCR agonist to stimulate IP3 production and subsequent Ca2+ release. Record the change in fluorescence.

• Cross-Validation with Thapsigargin: In a separate experiment, after agonist stimulation in the presence of the inhibitor, add thapsigargin to deplete the remaining ER Ca2+ stores. This helps to assess if the inhibitor itself affects store content. (-)-Xestospongin C has been shown not to inhibit thapsigargin-induced degranulation, suggesting it does not affect the Ca2+ stores directly in that context.[14]

• Positive Control: Use ionomycin to elicit a maximal Ca2+ response as a positive control.

• Data Analysis: Calculate the change in intracellular Ca2+ concentration based on the fluorescence ratio (for ratiometric dyes like Fura-2) or intensity.[9]

Protocol 2: Validation in Permeabilized Cells

This protocol is useful for confirming the direct effect of membrane-impermeable inhibitors like heparin and for distinguishing direct effects on the IP3R from effects on upstream signaling components.

Materials:

• Cells of interest

• Permeabilization agent (e.g., digitonin, saponin, or β-escin)[8][14]

• Intracellular-like buffer

• IP3

• (-)-Xestospongin C, heparin

• Fluorescent Ca2+ indicator for luminal ER Ca2+ (e.g., Mag-Fura-2)[14]

Procedure:

• Cell Preparation and Dye Loading: Load cells with a low-affinity Ca2+ indicator suitable for measuring ER Ca2+ (e.g., Mag-Fura-2).[14]

• Permeabilization: Resuspend cells in an intracellular-like buffer and add a permeabilizing agent to selectively permeabilize the plasma membrane while leaving the ER intact.

• Inhibitor Incubation: Add the inhibitor (e.g., (-)-xestospongin C or heparin) to the permeabilized cells.

• IP3 Stimulation: Add a known concentration of IP3 to directly activate the IP3Rs and measure the resulting decrease in luminal ER Ca2+ or increase in cytosolic Ca2+.

• Data Analysis: Compare the IP3-induced Ca2+ release in the presence and absence of the inhibitor.

Mandatory Visualizations

Signaling Pathway of IP3-Mediated Calcium Release

Caption: IP3 signaling pathway and points of inhibition.

Experimental Workflow for Cross-Validation

Caption: Workflow for cross-validating IP3R inhibitors.

References

• 1. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Xestospongin C is a potent inhibitor of SERCA at a vertebrate synapse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The discovery and development of IP3 receptor modulators: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biocompare.com [biocompare.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Measuring Intracellular Calcium Signaling in Murine NK Cells by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (-)-Xestospongin C Efficacy Across Diverse Tissue Preparations

For Researchers, Scientists, and Drug Development Professionals

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine alkaloid originally isolated from the marine sponge Xestospongia sp., has emerged as a pivotal pharmacological tool for investigating intracellular calcium (Ca²⁺) signaling. Its primary mechanism of action is the inhibition of the inositol (B14025) 1,4,5-trisphosphate receptor (IP₃R), a key channel responsible for releasing Ca²⁺ from endoplasmic reticulum stores. This guide provides a comprehensive comparison of the efficacy of (-)-xestospongin C in various tissue preparations, supported by quantitative data and detailed experimental protocols.

Quantitative Efficacy of (-)-Xestospongin C: A Cross-Tissue Comparison

The potency of (-)-xestospongin C as an inhibitor of IP₃R-mediated processes varies across different tissue and cell types. The following table summarizes key inhibitory concentrations and effects observed in published studies.

Tissue/Cell Preparation	Parameter	Value	Notes
Rabbit Cerebellar Microsomes	IC₅₀ (IP₃-induced Ca²⁺ release)	358 nM[1]	Considered a baseline for its direct inhibitory effect on the IP₃R.
Guinea Pig Ileum (permeabilized smooth muscle)	Effective Concentration	3 µM	Inhibited IP₃- and carbachol-induced contractions.[2]
Guinea Pig Ileum (intact smooth muscle)	IC₅₀ (Voltage-gated Ba²⁺ currents)	0.63 µM[2]	Suggests off-target effects on L-type Ca²⁺ channels in intact tissue.
Guinea Pig Ileum (intact smooth muscle)	IC₅₀ (Voltage-gated K⁺ currents)	0.13 µM[2]	Indicates potential non-selectivity at concentrations used to inhibit IP₃R.
Guinea Pig Papillary Muscle (saponin-skinned)	Effective Concentration	3 µM	Inhibited IP₃-induced augmentation of force oscillations.[3][4]
Guinea Pig Papillary Muscle (intact)	Effective Concentration	3 µM	Partially inhibited phenylephrine-induced positive inotropic effects.[3][4]
RBL-2H3 Mast Cells (intact)	Effective Concentration	3 - 10 µM	Inhibited antigen-induced Ca²⁺ release and degranulation.[5][6]
RBL-2H3 Mast Cells (β-escin permeabilized)	Effective Concentration	3 - 10 µM	Inhibited exogenously applied IP₃-induced Ca²⁺ release.[5]

It is noteworthy that while (-)-xestospongin C is a potent IP₃R inhibitor in permeabilized cell and microsomal preparations, its selectivity in intact tissues can be concentration-dependent, with potential off-target effects on other ion channels and pumps.[2][7] Some studies have even questioned its efficacy as an IP₃R antagonist in certain cell lines like DT40.

Signaling Pathways and Experimental Workflow

To understand the experimental context of the data presented, the following diagrams illustrate the canonical IP₃ signaling pathway and a generalized workflow for assessing the efficacy of (-)-xestospongin C.

Canonical IP₃ signaling pathway and the inhibitory action of (-)-xestospongin C.

Generalized experimental workflow for assessing (-)-xestospongin C efficacy.

Detailed Experimental Protocols

The following are representative protocols for key experiments cited in the comparison of (-)-xestospongin C efficacy.

IP₃-Induced Ca²⁺ Release in Permeabilized RBL-2H3 Mast Cells

This protocol is adapted from studies investigating the direct inhibitory effect of (-)-xestospongin C on IP₃R-mediated calcium release.[5]

a. Cell Preparation and Permeabilization:

• Culture RBL-2H3 cells on glass coverslips.

• Load cells with a low-affinity fluorescent Ca²⁺ indicator (e.g., 20 µM mag-fura-2 AM) for 60 minutes at room temperature in a dark room.

• Wash the cells multiple times with a Ca²⁺-free EGTA solution.

• Permeabilize the cells by incubation with 40 µM β-escin for 2-4 minutes at room temperature to allow the washout of cytosolic mag-fura-2, leaving the indicator within the endoplasmic reticulum (ER).

b. Ca²⁺ Release Assay:

• Increase the intra-ER Ca²⁺ concentration by incubating the permeabilized cells in a Ca²⁺-loading solution (e.g., pCa=6) until a stable fluorescence signal is achieved.

• Pre-incubate the cells with or without (-)-xestospongin C (3-10 µM) for 3 minutes.

• Switch the external solution to a Ca²⁺-free EGTA solution 30 seconds prior to stimulation.

• Stimulate the cells with IP₃ (e.g., 10 µM) in the continued presence or absence of (-)-xestospongin C.

• Monitor the change in mag-fura-2 fluorescence to determine the extent of Ca²⁺ release from the ER. A decrease in fluorescence indicates Ca²⁺ release.

Smooth Muscle Contraction in Permeabilized Guinea Pig Ileum

This protocol is based on methods used to assess the effect of (-)-xestospongin C on smooth muscle contractility.[2]

a. Tissue Preparation:

• Isolate small bundles of longitudinal muscle (120-150 µm in diameter, 1-2 mm in length) from the guinea pig ileum.

• Permeabilize the muscle bundles with α-toxin (e.g., 80 µg/ml) for 20-30 minutes in a relaxing solution.

• Mount the muscle bundles in an organ bath, with one end connected to an isometric force transducer.

b. Contraction Measurement:

• Equilibrate the tissue under a resting tension of 0.5 mN for 60-90 minutes.

• Induce transient contractions with 20 mM caffeine (B1668208) to confirm the integrity of the sarcoplasmic reticulum.

• Induce contractions with IP₃ (e.g., 30 µM) or carbachol (B1668302) (10 µM) in the presence of GTP (100 µM).

• To test the effect of (-)-xestospongin C, pre-incubate the tissue with the compound (e.g., 3 µM) for 5 minutes before adding the contractile agonist.

• Record and compare the force of contraction in the presence and absence of (-)-xestospongin C.

Whole-Cell Patch-Clamp Electrophysiology in Intact Smooth Muscle Cells

This protocol is used to investigate the potential off-target effects of (-)-xestospongin C on ion channels in intact cells.[2]

a. Cell Preparation:

• Isolate single smooth muscle cells from the guinea pig ileum.

• Establish a whole-cell patch-clamp configuration using a patch pipette with a resistance of 3-6 MΩ.

b. Recording Ion Channel Currents:

• To measure voltage-dependent Ca²⁺ currents, use Ba²⁺ as the charge carrier to avoid Ca²⁺-dependent inactivation. Hold the cell at a potential of -60 mV and apply depolarizing voltage steps.

• To measure voltage-dependent K⁺ currents, apply depolarizing voltage steps from a holding potential of -60 mV.

• Record baseline currents and then perfuse the cell with a solution containing (-)-xestospongin C at various concentrations.

• Measure the current amplitudes before and after drug application to determine the concentration-dependent inhibition and calculate the IC₅₀.

Mast Cell Degranulation Assay

This assay quantifies the functional consequence of inhibiting Ca²⁺ signaling in mast cells.[5][8]

a. Cell Sensitization and Treatment:

• Sensitize RBL-2H3 cells with anti-dinitrophenol (DNP) IgE.

• Pre-incubate the sensitized cells with or without (-)-xestospongin C (e.g., 1-10 µM) for 15 minutes at 37°C.

b. Degranulation Induction and Measurement:

• Stimulate degranulation by adding DNP-human serum albumin (DNP-HSA) (e.g., 10 ng/ml) for 30 minutes.

• Collect the supernatant and lyse the remaining cells to measure the total β-hexosaminidase content.

• Measure the activity of released β-hexosaminidase in the supernatant and the total cell lysate using a fluorogenic substrate.

• Calculate the percentage of degranulation as the ratio of released β-hexosaminidase to the total cellular β-hexosaminidase.

Conclusion

(-)-Xestospongin C remains a valuable tool for studying IP₃R-mediated Ca²⁺ signaling. However, its efficacy and selectivity can vary significantly depending on the tissue preparation and the concentrations used. In permeabilized systems and isolated microsomes, it acts as a potent and selective IP₃R inhibitor. In contrast, in intact cells and tissues, researchers must consider potential off-target effects on other ion channels, which may occur at similar concentrations required for IP₃R inhibition. Careful experimental design and the use of appropriate controls are therefore essential when interpreting data obtained with this compound. The protocols and comparative data provided in this guide aim to assist researchers in the effective and judicious use of (-)-xestospongin C in their investigations of intracellular calcium signaling.

References

• 1. Xestospongins: potent membrane permeable blockers of the inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibitory mechanism of xestospongin-C on contraction and ion channels in the intestinal smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Xestospongin C, a selective and membrane-permeable inhibitor of IP3 receptor, attenuates the positive inotropic effect of α-adrenergic stimulation in guinea-pig papillary muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xestospongin C, a selective and membrane-permeable inhibitor of IP(3) receptor, attenuates the positive inotropic effect of alpha-adrenergic stimulation in guinea-pig papillary muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Xestospongin C, a novel blocker of IP3 receptor, attenuates the increase in cytosolic calcium level and degranulation that is induced by antigen in RBL-2H3 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Xestospongin C is an equally potent inhibitor of the inositol 1,4,5-trisphosphate receptor and the endoplasmic-reticulum Ca(2+) pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for (-)-Xestospongin C

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and personnel safety. This document provides a detailed, step-by-step guide for the proper disposal of (-)-xestospongin C, a potent inhibitor of the IP3 receptor.[1] The following procedures are designed for researchers, scientists, and drug development professionals to manage waste containing this compound responsibly.

Hazard Identification and Safety Data

While (-)-xestospongin C is not classified as a hazardous substance according to EC Directives or GHS, it is crucial to handle it with care as a standard laboratory chemical.[2][3][4] Always consult the Safety Data Sheet (SDS) provided by the supplier for the most current information.[2]

Summary of Compound and Safety Information:

Property	Data	Reference
Chemical Name	(1R,4aR,11R,12aS,13S,16aS,23R,24aS)- Eicosahydro- 5H,17H- 1,23:11,13- diethano- 2H,14H-[2][5]dioxacycloeicosino[2,3- b:12,13- b']dipyridine	[2]
Synonyms	XeC, Araguspongine E	[3]
Molecular Formula	C₂₈H₅₀N₂O₂	[2][3]
Molecular Weight	446.71 g/mol	[2][3]
CAS Number	88903-69-9	[2][3]
Hazard Classification	This substance does not meet the classification criteria of the EC Directives 67/548/EEC, 1999/45/EC or 1272/2008.	[2]
Storage Conditions	Store at -20°C and desiccate.	[1]
Solubility	Soluble in DMSO (2mM) or ethanol (B145695) (2mM).	[1]

Personal Protective Equipment (PPE) for Handling and Disposal

Prior to handling or disposing of (-)-xestospongin C in either pure form or in solution, all personnel must be equipped with the appropriate PPE to minimize exposure risk.

• Eye Protection: Use appropriate safety glasses.

• Hand Protection: Wear suitable chemical-resistant gloves that meet the BS EN 374:2003 standard or equivalent. Always inspect gloves before use and wash and dry hands thoroughly after handling.[2]

• Body Protection: Wear a standard laboratory coat or appropriate protective clothing.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable respirator in a chemical fume hood.[2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect laboratory personnel.

• Evacuate and Ventilate: Immediately evacuate personnel from the affected area to a safe location. Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

• Control Exposure: Avoid breathing any vapors, mists, dust, or gas.[2]

• Prevent Contamination: Do not allow the product to enter drains or waterways.[2]

• Contain and Absorb: Cover the spill with a suitable absorbent material (e.g., vermiculite, sand, or earth).

• Collect Waste: Carefully sweep up the absorbed material and place it into a clearly labeled, appropriate container for chemical waste disposal.[2]

• Decontaminate: Clean the spill area thoroughly following your institution's established procedures.

• Dispose of Waste: Hold all contaminated materials for appropriate disposal as described in the following section.[2]

Step-by-Step Disposal Procedure

The disposal of (-)-xestospongin C and its containers must be conducted in accordance with institutional policies and local, state, and federal regulations. As a non-hazardous substance, it typically follows the procedure for general chemical waste.

Step 1: Waste Segregation

• Solid Waste: Collect unused or expired solid (-)-xestospongin C, along with any contaminated materials (e.g., weigh boats, contaminated gloves, absorbent pads), in a designated and clearly labeled waste container for chemical solids.

• Liquid Waste: Collect solutions of (-)-xestospongin C (e.g., in DMSO or ethanol) in a designated and clearly labeled waste container for chemical liquids. Do not mix with incompatible waste streams.

• Sharps Waste: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a designated sharps container.

Step 2: Container Management

• Use containers that are chemically compatible with (-)-xestospongin C and any solvents used.

• Ensure all waste containers are securely sealed to prevent leaks or spills.

• Label all containers clearly with "Chemical Waste," the name "(-)-xestospongin C," and the name of any solvents present.

Step 3: Waste Storage

• Store waste containers in a designated, secure secondary containment area away from incompatible materials.

• The storage area should be well-ventilated.

Step 4: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the chemical waste.

• Provide the EHS office with a complete inventory of the waste being disposed of. Never dispose of chemical waste down the drain.

Step 5: Documentation

• Maintain accurate records of the amount of (-)-xestospongin C disposed of, the date of disposal, and the method used, in accordance with your laboratory and institutional protocols.

Visual Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of (-)-xestospongin C waste.

Caption: Disposal workflow for (-)-xestospongin C waste.

References

• 1. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]

Personal protective equipment for handling (-)-xestospongin C

Essential Safety and Handling Guide for (-)-Xestospongin C

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of specialized compounds like (-)-xestospongin C is paramount. This guide provides immediate, essential safety and logistical information, including operational and disposal plans, to foster a secure and efficient laboratory environment.

Personal Protective Equipment (PPE)

While (-)-xestospongin C is not classified as a hazardous substance under EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, standard laboratory precautions should always be observed.[1][2] Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles.	Protects eyes from accidental splashes of solutions containing (-)-xestospongin C.
Hand Protection	Appropriate chemical-resistant gloves (e.g., nitrile, conforming to standard BS EN 374:2003).[1]	Prevents direct skin contact with the compound. Gloves should be inspected before use and changed regularly, or if contaminated.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from potential contamination.
Respiratory Protection	Not typically required under normal handling conditions with adequate ventilation. A respirator may be necessary if there is a risk of aerosol formation or if working in a poorly ventilated area.[1]	Use in a chemical fume hood is recommended to avoid inhalation.[1]

Note: Always wash hands thoroughly with soap and water after handling the compound.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling (-)-xestospongin C ensures both experimental integrity and laboratory safety. The following workflow outlines the key steps from receiving the compound to its final disposal.

Figure 1. Safe Handling Workflow for (-)-Xestospongin C

Experimental Protocols

Storage and Solution Preparation:

• Storage: Upon receipt, store (-)-xestospongin C at -20°C in a desiccated environment.[3] The compound is stable for shipping at ambient temperatures.[3]

• Solubility: (-)-Xestospongin C is soluble in Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) at a concentration of 2mM.[3] It is also soluble in chloroform, ethyl acetate, and methyl acetate.[4]

• Solution Preparation:

  • Equilibrate the vial to room temperature before opening.

  • Prepare solutions on the day of use if possible.[3]

  • If storage of a solution is necessary, it can be stored at -20°C for up to one month.[3]

  • Before use, ensure any stored solution is brought to room temperature and that no precipitate is present.[3]

First Aid Measures:

In the event of exposure, follow these first-aid guidelines and consult a physician.[1][5]

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes.[1]
Eye Contact	Flush eyes with copious amounts of water for at least 15 minutes, separating the eyelids with fingers.[1][5]
Ingestion	Wash out the mouth with water. Do not induce vomiting.[5]

Disposal Plan

Proper disposal of (-)-xestospongin C and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Material and Contaminated Waste:

  • Collect all waste materials, including unused solutions and contaminated consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled chemical waste container.

  • Do not dispose of (-)-xestospongin C down the drain.[1]

  • Arrange for disposal through a licensed chemical waste disposal service, adhering to all local, state, and federal regulations.

• Empty Containers:

  • Rinse empty containers thoroughly with an appropriate solvent (e.g., ethanol or DMSO).

  • Dispose of the rinsate as chemical waste.

  • Once decontaminated, the empty container can be disposed of as regular laboratory glass or plastic waste, in accordance with institutional guidelines.

This guide is intended for research use only and not for therapeutic or diagnostic applications.[3] Always consult the most recent Safety Data Sheet (SDS) for (-)-xestospongin C before use.

References

• 1. resources.rndsystems.com [resources.rndsystems.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. (-)-Xestospongin C | IP3 receptor inhibitor | Hello Bio [hellobio.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]